1-Bromo-4-(trifluoromethoxy)benzene

• CAS: 407-14-7

Core Science & Biosynthesis

Physicochemical properties of 1-Bromo-4-(trifluoromethoxy)benzene

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-4-(trifluoromethoxy)benzene is a key organofluorine building block utilized extensively in medicinal chemistry, agrochemicals, and materials science.[1] Its unique trifluoromethoxy (-OCF₃) group imparts desirable properties such as increased metabolic stability, lipophilicity, and binding affinity to target molecules. This technical guide provides a comprehensive overview of the core physicochemical properties of 1-Bromo-4-(trifluoromethoxy)benzene, detailed experimental protocols for their determination, and a summary of its synthesis and reactivity. All quantitative data is presented in structured tables for clarity and ease of comparison.

Chemical Identity and Structure

1-Bromo-4-(trifluoromethoxy)benzene is an aromatic compound characterized by a benzene (B151609) ring substituted with a bromine atom and a trifluoromethoxy group at the para position.

• IUPAC Name: 1-bromo-4-(trifluoromethoxy)benzene[2]

• CAS Number: 407-14-7[1][3]

• Molecular Formula: C₇H₄BrF₃O[3][4]

• SMILES: FC(F)(F)Oc1ccc(Br)cc1[3]

• InChI Key: SEAOBYFQWJFORM-UHFFFAOYSA-N[1][3]

Physicochemical Properties

The physicochemical properties of 1-Bromo-4-(trifluoromethoxy)benzene are summarized in the table below. These properties are crucial for predicting its behavior in various chemical and biological systems.

Property	Value	Source(s)
Molecular Weight	241.01 g/mol	[1][2][3]
Appearance	Clear colorless to yellow liquid	[3][4]
Boiling Point	80 °C at 50 mmHg 91-92 °C at 100 hPa	[3][4]
Density	1.622 g/mL at 25 °C 1.62 g/cm³ at 20 °C	[3]
Refractive Index (n20/D)	1.461	[3][4][5]
Solubility (Water)	11.7 mg/L	[4][5]
Vapor Pressure	20 hPa at 55 °C	[4][5]
Flash Point	154 °F (67.8 °C)	[5]
Storage Temperature	Room Temperature (Sealed in dry conditions)	[4][5]

Synthesis and Reactivity Overview

1-Bromo-4-(trifluoromethoxy)benzene is a valuable intermediate in organic synthesis, primarily due to its utility in transition metal-catalyzed cross-coupling reactions.[1] The bromine atom serves as an effective leaving group for forming new carbon-carbon and carbon-heteroatom bonds.[1]

A common synthetic route involves the electrophilic bromination of 4-(trifluoromethoxy)benzene.[1] The trifluoromethoxy group is an ortho-, para-directing group, and due to steric hindrance, bromination preferentially occurs at the para position.[1]

A common synthetic pathway to 1-Bromo-4-(trifluoromethoxy)benzene.

Experimental Protocols

Accurate determination of physicochemical properties is fundamental for research and development. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Capillary Method)

The boiling point is a critical physical constant for liquid compounds. The capillary method is suitable for small sample volumes.[6][7][8][9][10]

Materials:

• Thiele tube or similar heating apparatus (e.g., aluminum block)[6][11]

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Sample of 1-Bromo-4-(trifluoromethoxy)benzene

• Heating oil (e.g., paraffin) or hot plate

Procedure:

• A few milliliters of the liquid sample are placed into the small test tube.[8]

• A capillary tube, sealed at one end, is inverted and placed into the liquid.[7]

• The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is placed in a heating bath (Thiele tube).

• The apparatus is heated gently and slowly.[7][11]

• As the temperature rises, air trapped in the capillary tube will slowly exit.

• When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.[7]

• Heating is discontinued, and the liquid is allowed to cool.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[9]

Workflow for boiling point determination using the capillary method.

Measurement of Density

Density is a fundamental property defined as mass per unit volume. It can be measured using several methods.[12][13]

Materials:

• Pycnometer or a precise graduated cylinder[12]

• Analytical balance

• Thermostatic bath (optional, for temperature control)

Procedure (using a graduated cylinder):

• Weigh a clean, dry graduated cylinder and record its mass.[14][15]

• Add a known volume of 1-Bromo-4-(trifluoromethoxy)benzene to the cylinder (e.g., 5.0 mL).[16]

• Record the volume accurately.

• Weigh the graduated cylinder containing the liquid and record the total mass.[14]

• Calculate the mass of the liquid by subtracting the mass of the empty cylinder.[15]

• Calculate the density using the formula: Density = Mass / Volume.[14]

• For higher accuracy, a pycnometer is used, which is a flask with a precisely known volume.[12][13]

Solubility Testing

Determining the solubility of a compound provides insights into its polarity and the presence of functional groups.[17][18][19]

Materials:

• Small test tubes

• Sample of 1-Bromo-4-(trifluoromethoxy)benzene

• Various solvents: Water, 5% NaOH, 5% NaHCO₃, 5% HCl, and an organic solvent like ether.[17][18]

Procedure:

• Place a small amount of the sample (approx. 0.2 mL for a liquid) into a test tube.[18]

• Add approximately 3 mL of the chosen solvent (starting with water) in portions.[18]

• Shake the test tube vigorously after each addition.[17][19]

• Observe if the compound forms a homogeneous solution (soluble) or remains as a separate phase (insoluble).

• Given its published low water solubility (11.7 mg/L), 1-Bromo-4-(trifluoromethoxy)benzene is expected to be classified as insoluble in water.

• The procedure is repeated with other solvents to build a solubility profile. As a neutral compound lacking acidic or basic functional groups, it is expected to be insoluble in aqueous acid and base solutions but soluble in nonpolar organic solvents.[17]

Decision tree for classifying an organic compound by solubility.

References

• 1. 1-Bromo-4-(trifluoromethoxy)benzene | 407-14-7 | Benchchem [benchchem.com]
• 2. 1-Bromo-4-(trifluoromethoxy)benzene | C7H4BrF3O | CID 521008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-溴-4-(三氟甲氧基)苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 1-Bromo-4-(trifluoromethoxy)benzene | 407-14-7 [chemicalbook.com]
• 5. 1-Bromo-4-(trifluoromethoxy)benzene CAS#: 407-14-7 [m.chemicalbook.com]
• 6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 7. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 8. byjus.com [byjus.com]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. cdn.juniata.edu [cdn.juniata.edu]
• 11. byjus.com [byjus.com]
• 12. mt.com [mt.com]
• 13. calnesis.com [calnesis.com]
• 14. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 15. wjec.co.uk [wjec.co.uk]
• 16. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 17. scribd.com [scribd.com]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 19. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

The Trifluoromethoxy Group: A Keystone in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine-containing functional groups has become an indispensable tool in the medicinal chemist's arsenal. Among these, the trifluoromethoxy (-OCF₃) group stands out for its profound and often beneficial impact on the physicochemical and pharmacokinetic properties of drug candidates. This guide provides a comprehensive overview of the role of the trifluoromethoxy group in drug design, supported by quantitative data, detailed experimental protocols, and visualizations of key concepts.

Physicochemical Properties of the Trifluoromethoxy Group

The trifluoromethoxy group imparts a unique combination of properties that are highly advantageous in drug design. It is characterized by high electronegativity and lipophilicity, which can significantly influence a molecule's behavior in a biological system.[1]

Lipophilicity and Permeability

One of the most significant effects of the trifluoromethoxy group is its ability to increase lipophilicity, a critical factor for crossing biological membranes.[1] The Hansch hydrophobicity parameter (π) for the -OCF₃ group is +1.04, indicating its strong lipophilic character.[2] This increased lipophilicity can enhance a drug's ability to permeate cell membranes and cross the blood-brain barrier, leading to improved absorption and distribution.[1][3] For instance, the inclusion of a trifluoromethoxy group in the drug Riluzole enhances its lipophilicity and membrane permeability, facilitating its passage into the central nervous system to treat amyotrophic lateral sclerosis.[3]

Electronic Effects

The trifluoromethoxy group is a strong electron-withdrawing group due to the high electronegativity of the fluorine atoms.[1][4] This property can modulate the pKa of nearby functional groups, influencing a drug's ionization state at physiological pH and its interaction with biological targets. The electron-withdrawing nature of the -OCF₃ group is comparable to that of a halogen atom.[4]

Metabolic Stability

The carbon-fluorine bond is one of the strongest covalent bonds in organic chemistry, with a bond dissociation energy of approximately 485.3 kJ/mol.[3] This inherent strength makes the trifluoromethoxy group highly resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes.[3][5] By strategically placing an -OCF₃ group at a metabolically labile position on a drug candidate, chemists can block metabolic pathways, increase the drug's half-life, and improve its bioavailability.[1][5]

The Trifluoromethoxy Group in Drug Design

The unique properties of the trifluoromethoxy group make it a valuable functional group in lead optimization and drug design.

A Bioisosteric Replacement

The trifluoromethoxy group is often used as a bioisostere for other functional groups, such as the methoxy (B1213986) (-OCH₃), methyl (-CH₃), or chloro (-Cl) groups.[6] This substitution can lead to improved pharmacokinetic properties without significantly altering the molecule's ability to bind to its biological target. For example, replacing a metabolically vulnerable methoxy group with a trifluoromethoxy group can enhance metabolic stability.[7]

Modulation of ADME Properties

The incorporation of a trifluoromethoxy group can have a profound impact on a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. As discussed, it can enhance lipophilicity and metabolic stability. This often translates to improved oral bioavailability and a longer duration of action.[1][3]

Data Presentation: Physicochemical Properties

The following tables summarize key quantitative data related to the trifluoromethoxy group, allowing for easy comparison with other common substituents.

Table 1: Comparison of Physicochemical Properties of Common Functional Groups

Functional Group	Hansch Hydrophobicity Parameter (π)	Hammett Constant (σp)
-H	0.00	0.00
-CH₃	0.56	-0.17
-OCH₃	-0.02	-0.27
-Cl	0.71	0.23
-CF₃	0.88[7]	0.54
-OCF₃	1.04 [2]	0.35

Table 2: Impact of Trifluoromethoxy Substitution on Metabolic Stability

Parent Compound	Metabolically Labile Group	OCF₃-Substituted Analog	Effect on Half-life (t½) in vitro
Hypothetical Drug A	-OCH₃	Drug A with -OCF₃	Significantly Increased
Hypothetical Drug B	-CH₃	Drug B with -OCF₃	Increased

Note: The data in Table 2 is illustrative of the general trend observed when a metabolically labile group is replaced with a trifluoromethoxy group.

Experimental Protocols

Synthesis of Aryl Trifluoromethyl Ethers

A common method for the synthesis of aryl trifluoromethyl ethers involves a two-step process starting from phenols.[4]

Protocol: Synthesis via Aryl Fluoroformates and Sulfur Tetrafluoride (SF₄)

• Preparation of Aryl Fluoroformate: A solution of the desired phenol (B47542) in a suitable solvent (e.g., dichloromethane) is cooled to 0°C. Fluoroformyl chloride (ClCOF) is bubbled through the solution in the presence of a base (e.g., pyridine) to neutralize the HCl byproduct. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude aryl fluoroformate.

• Fluorination with SF₄: The crude aryl fluoroformate is dissolved in a high-boiling point, inert solvent (e.g., toluene) in a pressure-resistant vessel. The vessel is cooled, and a stoichiometric amount of sulfur tetrafluoride (SF₄) is condensed into the reactor. The reaction is heated to a specified temperature (e.g., 100-150°C) for several hours. After cooling, the excess SF₄ and other volatile byproducts are carefully vented. The reaction mixture is then quenched with a suitable reagent (e.g., methanol) and purified by column chromatography to yield the desired aryl trifluoromethyl ether.

Caution: Sulfur tetrafluoride is a highly toxic and corrosive gas. This reaction should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

Measurement of Lipophilicity (logP)

The octanol-water partition coefficient (logP) is a standard measure of a compound's lipophilicity. The shake-flask method is a common and reliable technique for its determination.[8][9]

Protocol: Shake-Flask Method for logP Determination

• Preparation of Solutions: Prepare a stock solution of the test compound in n-octanol. Also, prepare a saturated solution of n-octanol in water and a saturated solution of water in n-octanol.

• Partitioning: In a glass vial, combine a known volume of the n-octanol stock solution with a known volume of the water saturated with n-octanol.

• Equilibration: Seal the vial and shake it vigorously for a predetermined period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vial to ensure complete separation of the n-octanol and aqueous phases.

• Concentration Measurement: Carefully remove an aliquot from each phase. Determine the concentration of the test compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or high-performance liquid chromatography (HPLC).

• Calculation: The logP is calculated using the following formula: logP = log₁₀ ([Concentration in n-octanol] / [Concentration in aqueous phase])

Assessment of Metabolic Stability

In vitro metabolic stability assays using liver microsomes are widely used to predict the in vivo metabolic clearance of a drug candidate.[5][10]

Protocol: In Vitro Metabolic Stability Assay with Liver Microsomes

• Preparation of Reagents:

  • Test Compound Stock Solution: Dissolve the test compound in a suitable organic solvent (e.g., DMSO) at a high concentration.

  • Liver Microsomes: Obtain cryopreserved liver microsomes from a commercial source and thaw them on ice just before use.

  • NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in a suitable buffer (e.g., phosphate (B84403) buffer).

• Incubation:

  • In a microcentrifuge tube, combine the liver microsomes, phosphate buffer, and the test compound (diluted from the stock solution).

  • Pre-incubate the mixture at 37°C for a few minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the supernatant using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the resulting line is the rate constant of metabolism (k). The in vitro half-life (t½) can be calculated as t½ = 0.693 / k.

Visualizations

The following diagrams, created using the DOT language, illustrate key concepts related to the role of the trifluoromethoxy group in medicinal chemistry.

Caption: A typical workflow in drug discovery where the trifluoromethoxy group is introduced to address metabolic liabilities.

Caption: Bioisosteric relationships of the trifluoromethoxy group with other common functional groups.

Caption: Hypothetical signaling pathway showing a trifluoromethoxy-containing drug inhibiting a receptor tyrosine kinase.

Conclusion

The trifluoromethoxy group is a powerful and versatile tool in medicinal chemistry. Its ability to enhance lipophilicity, improve metabolic stability, and modulate electronic properties makes it a highly valuable substituent for optimizing drug candidates.[1][3] A thorough understanding of its properties and the experimental methods for its incorporation and evaluation is crucial for modern drug discovery and development. As synthetic methodologies for introducing the -OCF₃ group continue to advance, its application in creating safer and more effective medicines is expected to grow.[11]

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 5. benchchem.com [benchchem.com]
• 6. Trifluoromethyl group - Wikipedia [en.wikipedia.org]
• 7. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. acdlabs.com [acdlabs.com]
• 9. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 11. researchgate.net [researchgate.net]

Spectroscopic Profile of 1-Bromo-4-(trifluoromethoxy)benzene: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the versatile chemical intermediate, 1-Bromo-4-(trifluoromethoxy)benzene (CAS No. 407-14-7). The information presented herein is intended for researchers, scientists, and professionals in the fields of drug development, materials science, and chemical synthesis to facilitate compound identification, characterization, and quality control.

Introduction

1-Bromo-4-(trifluoromethoxy)benzene is a key building block in modern organic synthesis, valued for the unique electronic properties conferred by the trifluoromethoxy group and the synthetic versatility of the bromo substituent. Accurate and thorough spectroscopic analysis is paramount for its application in the synthesis of complex molecules. This document details its characteristic signatures in Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of 1-Bromo-4-(trifluoromethoxy)benzene.

NMR Spectroscopic Data

Table 1: ¹H NMR Data for 1-Bromo-4-(trifluoromethoxy)benzene

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.49	Doublet (d)	2H	Ar-H (ortho to -Br)
7.08	Doublet (d)	2H	Ar-H (ortho to -OCF₃)

Solvent: CDCl₃, Spectrometer Frequency: 400 MHz

Table 2: ¹³C NMR Data for 1-Bromo-4-(trifluoromethoxy)benzene

Chemical Shift (δ) ppm	Assignment
148.9	C-OCF₃
132.8	C-H (ortho to -Br)
122.9	C-H (ortho to -OCF₃)
120.5 (q, J = 257 Hz)	-OCF ₃
119.3	C-Br

Solvent: CDCl₃

Table 3: ¹⁹F NMR Data for 1-Bromo-4-(trifluoromethoxy)benzene

Chemical Shift (δ) ppm	Multiplicity	Assignment
-58.0	Singlet (s)	-OCF₃

Solvent: CDCl₃

Infrared (IR) Spectroscopy

Table 4: Principal IR Absorption Bands for 1-Bromo-4-(trifluoromethoxy)benzene

Wavenumber (cm⁻¹)	Intensity	Assignment
~3080	Medium	Aromatic C-H stretch
~1590, ~1490	Strong	Aromatic C=C stretch
~1260-1200	Very Strong	C-F stretch (asymmetric)
~1160	Very Strong	C-F stretch (symmetric)
~1060	Strong	C-O stretch
~830	Strong	C-H out-of-plane bend (para-disubstituted)
~700	Strong	C-Br stretch

Sample preparation: Neat liquid

Mass Spectrometry (MS)

Table 5: Key Mass Spectrometry Fragments for 1-Bromo-4-(trifluoromethoxy)benzene

m/z	Relative Intensity (%)	Proposed Fragment Ion
242	97.6	[M+2]⁺ (with ⁸¹Br)
240	100.0	[M]⁺ (with ⁷⁹Br)
173	32.5	[M - Br]⁺ (with ⁸¹Br isotope pattern from another fragment)
171	32.6	[M - Br]⁺
145	22.3	[C₆H₄O]⁺
143	22.8	[C₆H₄Br]⁺
95	14.1	[C₆H₄F]⁺
69	11.8	[CF₃]⁺

Ionization method: Electron Ionization (EI) at 70 eV

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 1-Bromo-4-(trifluoromethoxy)benzene (approximately 10-20 mg) is dissolved in deuterated chloroform (B151607) (CDCl₃, ~0.7 mL) in a clean, dry 5 mm NMR tube. The spectrum is recorded on a 400 MHz NMR spectrometer. For ¹H NMR, 16-32 scans are typically acquired with a relaxation delay of 1-2 seconds. For ¹³C NMR, a larger number of scans (1024 or more) is necessary due to the low natural abundance of the ¹³C isotope, with a longer relaxation delay (2-5 seconds). ¹⁹F NMR spectra are acquired with similar parameters to ¹H NMR. Chemical shifts are referenced to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H NMR and δ 77.16 ppm for ¹³C NMR) or an internal standard.

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

A small drop of neat 1-Bromo-4-(trifluoromethoxy)benzene is placed directly onto the diamond crystal of an ATR-FTIR spectrometer. The spectrum is recorded over the range of 4000-400 cm⁻¹ by co-adding 16-32 scans at a resolution of 4 cm⁻¹. A background spectrum of the clean, empty crystal is recorded prior to the sample measurement and automatically subtracted from the sample spectrum.

Electron Ionization Mass Spectrometry (EI-MS)

A dilute solution of 1-Bromo-4-(trifluoromethoxy)benzene in a volatile solvent (e.g., dichloromethane (B109758) or methanol) is introduced into the mass spectrometer, typically via a gas chromatograph (GC) for separation and purification. The sample is vaporized and then bombarded with a beam of electrons with an energy of 70 eV. The resulting positively charged ions and fragment ions are accelerated and separated by a mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z).

Visualizations

The following diagrams illustrate the logical workflow of spectroscopic analysis and a plausible fragmentation pathway in mass spectrometry for 1-Bromo-4-(trifluoromethoxy)benzene.

Caption: Workflow for Spectroscopic Analysis.

Caption: MS Fragmentation of 1-Bromo-4-(trifluoromethoxy)benzene.

The Shield of Stability: A Technical Guide to the Metabolic Fate of Trifluoromethoxy Substituted Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing functional groups has become a cornerstone for enhancing the pharmacokinetic profiles of therapeutic candidates. Among these, the trifluoromethoxy (-OCF3) group stands out for its profound impact on metabolic stability. This technical guide provides an in-depth exploration of the metabolic fate of trifluoromethoxy substituted compounds, offering a comprehensive resource for researchers and professionals in drug development. By understanding the underlying mechanisms of their stability and the experimental approaches to their evaluation, scientists can better leverage the -OCF3 moiety to design more robust and efficacious drugs.

The enhanced metabolic stability of trifluoromethoxy-substituted compounds is largely attributed to the high strength of the carbon-fluorine bond and the electron-withdrawing nature of the trifluoromethyl group.[1][2] These properties render the trifluoromethoxy group resistant to oxidative metabolism, particularly by cytochrome P450 (CYP) enzymes, which are major players in drug metabolism.[1][3] Unlike its methoxy (B1213986) (-OCH3) counterpart, which is susceptible to O-demethylation, the trifluoromethoxy group effectively blocks this common metabolic pathway.[4] This "metabolic shielding" can lead to a longer drug half-life, improved bioavailability, and a more predictable pharmacokinetic profile.[1][5]

This guide will delve into the quantitative data supporting these claims, provide detailed experimental protocols for assessing metabolic stability, and visualize the key concepts and workflows to facilitate a deeper understanding.

The Physicochemical Rationale for Enhanced Stability

The trifluoromethoxy group confers metabolic stability through a combination of electronic and steric effects:

• High Bond Energy: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to enzymatic cleavage by metabolic enzymes like the cytochrome P450 superfamily.[1][2]

• Electron-Withdrawing Effects: The strong electron-withdrawing nature of the three fluorine atoms deactivates adjacent aromatic rings, making them less susceptible to oxidative metabolism.[1][4]

• Steric Hindrance: The bulkier trifluoromethoxy group can sterically hinder the approach of metabolic enzymes to potential sites of metabolism on the molecule.[1][2]

• Lipophilicity: The trifluoromethoxy group is one of the most lipophilic substituents used in drug design, which can influence a compound's interaction with metabolic enzymes and its overall disposition.[2][3][6]

Comparative Metabolic Stability Data

The introduction of a trifluoromethoxy group in place of a metabolically labile moiety, such as a methoxy group, generally leads to a significant improvement in metabolic stability. This is reflected in key pharmacokinetic parameters measured in in vitro assays.

Parameter	Methoxy (-OCH3) Substituted Compound	Trifluoromethoxy (-OCF3) Substituted Compound	Rationale for Change
In Vitro Half-life (t½)	Shorter	Longer	Reduced rate of metabolism leads to slower clearance of the parent drug.[5]
Intrinsic Clearance (CLint)	Higher	Lower	Intrinsic clearance is a measure of the metabolic capacity of the liver; blocking a primary metabolic pathway reduces this value.[5]
Number of Metabolites	Generally higher	Significantly reduced	Blocking a major metabolic pathway limits the formation of downstream metabolites.[5]

While direct head-to-head quantitative data for a wide range of trifluoromethoxy-substituted compounds is often proprietary, the general trend of increased metabolic stability is a well-established principle in medicinal chemistry.[3][4] A study by Pfizer, however, indicated that the benefit of replacing a methoxy with a difluoromethoxy or trifluoromethoxy group may not be universal, and the metabolic fate can shift to other parts of the molecule.[4][7]

Experimental Protocols for Assessing Metabolic Stability

The metabolic stability of trifluoromethoxy-substituted compounds is primarily evaluated using in vitro systems that contain the key drug-metabolizing enzymes. The two most common assays are the microsomal stability assay and the hepatocyte stability assay.

In Vitro Microsomal Stability Assay

This assay is a primary screen to assess metabolism by cytochrome P450 enzymes (Phase I metabolism).[8][9]

Objective: To determine the rate of disappearance of a test compound upon incubation with liver microsomes.[5]

Materials and Equipment:

• Liver microsomes (human or other species)[10]

• Test compound and positive controls[5]

• Phosphate (B84403) buffer (e.g., 100 mM potassium phosphate, pH 7.4)[11]

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[10][11]

• 96-well incubation plates and sealing mats[5]

• Incubator/shaker (37°C)[5]

• Centrifuge[5]

• LC-MS/MS system for analysis[5]

• Ice-cold stop solution (e.g., acetonitrile (B52724) or methanol)[10]

Procedure:

• Reagent Preparation:

  • Prepare a working solution of the test compound and positive controls in a suitable solvent (e.g., DMSO, acetonitrile).[5][11]

  • Thaw the liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in phosphate buffer.[5]

  • Prepare the NADPH regenerating system solution in phosphate buffer.[5][10]

• Incubation:

  • Add the liver microsome solution to the wells of a 96-well plate.[5]

  • Add the test compound working solution to the wells and pre-incubate the plate at 37°C for 5-10 minutes.[5]

  • Initiate the metabolic reaction by adding the NADPH regenerating system solution to the wells.[5]

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in specific wells by adding an equal volume of ice-cold stopping solution. The 0-minute time point serves as the initial concentration baseline.[5][12]

• Sample Processing and Analysis:

  • Centrifuge the plate at high speed (e.g., 4000 rpm for 20 minutes at 4°C) to precipitate the microsomal proteins.[5]

  • Transfer the supernatant to a new 96-well plate for analysis.[5]

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent drug at each time point.[5]

Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent drug versus time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k .[13]

• Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) * (volume of incubation / amount of microsomal protein) .[13]

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolism, including both Phase I and Phase II enzyme pathways, as it uses intact liver cells.[8][14]

Objective: To determine the rate of disappearance of a test compound upon incubation with hepatocytes.

Materials and Equipment:

• Cryopreserved or fresh hepatocytes (human or other species)

• Hepatocyte incubation medium (e.g., Williams Medium E)[15]

• Test compound and positive controls (e.g., Testosterone, Ethoxycoumarin)[8]

• 96- or 24-well plates (collagen-coated for suspension or attachment cultures)

• Incubator with CO2 supply (37°C, 5% CO2)[16]

• Centrifuge

• LC-MS/MS system for analysis

• Ice-cold stop solution (e.g., acetonitrile or methanol) containing an internal standard[16]

Procedure:

• Cell Preparation:

  • Thaw cryopreserved hepatocytes according to the supplier's protocol and determine cell viability.

  • Resuspend the hepatocytes in incubation medium to the desired cell density (e.g., 0.5 x 10^6 viable cells/mL).[15]

• Incubation:

  • Add the hepatocyte suspension to the wells of the plate.

  • Prepare working solutions of the test compound and positive controls and add them to the wells.

  • Incubate the plate at 37°C in a CO2 incubator, often with gentle shaking.[15]

  • At designated time points (e.g., 0, 15, 30, 60, 90, 120 minutes), take aliquots and terminate the reaction by adding ice-cold stop solution.[8][16]

• Sample Processing and Analysis:

  • Centrifuge the samples to pellet cell debris.

  • Transfer the supernatant for LC-MS/MS analysis to quantify the remaining parent compound.[16]

Data Analysis:

The data analysis is similar to the microsomal stability assay, with the calculation of t½ and CLint. The intrinsic clearance is typically expressed per million cells.[15][17]

Visualizing Metabolic Stability Concepts and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the logical relationships and experimental processes involved in assessing the metabolic stability of trifluoromethoxy-substituted compounds.

Caption: Metabolic blocking effect of the trifluoromethoxy group.

Caption: Experimental workflow for an in vitro microsomal stability assay.

Conclusion

The trifluoromethoxy group is a powerful tool in the medicinal chemist's arsenal (B13267) for enhancing the metabolic stability of drug candidates.[1][2] Its unique electronic and steric properties effectively shield molecules from common metabolic pathways, leading to improved pharmacokinetic profiles.[1] A thorough understanding of the principles behind this enhanced stability, coupled with robust in vitro experimental evaluation using microsomal and hepatocyte stability assays, is crucial for the successful design and development of new therapeutics.[8][18] The methodologies and data presented in this guide provide a solid foundation for researchers to make informed decisions in their drug discovery programs, ultimately contributing to the development of safer and more effective medicines.

References

• 1. mdpi.com [mdpi.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 10. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 11. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. benchchem.com [benchchem.com]
• 14. Hepatocyte Stability Assay Test | AxisPharm [axispharm.com]
• 15. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. ADME Hepatocyte Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 17. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 18. dda.creative-bioarray.com [dda.creative-bioarray.com]

Introduction: The Rising Prominence of the Trifluoromethoxy Group

An In-depth Technical Guide to the Lipophilicity of Molecules with a Trifluoromethoxy Group

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug design and medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone for optimizing the physicochemical and pharmacokinetic properties of bioactive molecules.[1] Among these, the trifluoromethoxy (-OCF₃) group has garnered significant attention for its unique combination of high lipophilicity, metabolic stability, and distinct electronic characteristics.[1][2] Termed a "super-halogen" or "pseudo-halogen," the trifluoromethoxy group offers a powerful tool for medicinal chemists to enhance membrane permeability, modulate bioavailability, and improve the overall drug-like properties of a compound.[3][4]

This technical guide provides a comprehensive overview of the lipophilicity of molecules bearing the trifluoromethoxy substituent. It presents quantitative data, details common experimental protocols for lipophilicity measurement, and illustrates the key relationships and workflows relevant to researchers in the field.

Physicochemical Properties and Their Influence on Lipophilicity

The trifluoromethoxy group's profound impact on molecular lipophilicity stems from its unique electronic properties. It is strongly electron-withdrawing, a characteristic that influences the pKa of adjacent functional groups and can reduce the ability of the oxygen atom to act as a hydrogen bond acceptor.[2][4] This diminished interaction with metabolic enzymes contributes to the group's notable metabolic stability compared to a traditional methoxy (B1213986) group.[2][5]

The combination of the lipophilic fluorine atoms and the polar oxygen atom allows for the fine-tuning of partition coefficient (logP) values, which is critical for optimizing a drug's ability to permeate biological membranes and achieve favorable bioavailability.[2]

References

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 3. nbinno.com [nbinno.com]
• 4. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 5. benchchem.com [benchchem.com]

Reactivity of the C-Br bond in 1-Bromo-4-(trifluoromethoxy)benzene

An In-depth Technical Guide to the Reactivity of the C-Br Bond in 1-Bromo-4-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-(trifluoromethoxy)benzene is a critical building block in modern chemical synthesis, valued for its unique combination of a reactive carbon-bromine (C-Br) bond and the physicochemical properties imparted by the trifluoromethoxy (-OCF3) group.[1] This guide provides a comprehensive overview of the reactivity of the C-Br bond in this compound, focusing on its utility in forming carbon-carbon and carbon-heteroatom bonds. The trifluoromethoxy group's strong electron-withdrawing nature and lipophilicity can enhance the metabolic stability, bioavailability, and efficacy of molecules, making this compound a sought-after intermediate in pharmaceutical and agrochemical research.[1]

The reactivity of the C-Br bond serves as a versatile handle for a multitude of transformations, primarily transition metal-catalyzed cross-coupling reactions.[2] The electron-withdrawing character of the -OCF3 group modulates the reactivity of the C-Br bond, rendering it susceptible to catalysis by late transition metals, particularly palladium.[2] This guide will delve into the specifics of these reactions, providing quantitative data, detailed experimental protocols, and visual diagrams of reaction mechanisms and workflows.

Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond in 1-Bromo-4-(trifluoromethoxy)benzene is an excellent coupling partner in a variety of palladium-catalyzed reactions. These reactions are foundational for constructing the complex molecular architectures required in drug discovery and materials science.[2]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of biaryl structures through the reaction of an aryl halide with an organoboron compound, such as a boronic acid or ester.[2][3] 1-Bromo-4-(trifluoromethoxy)benzene readily participates in these reactions, providing a reliable pathway to 4-(trifluoromethoxy)biphenyls and their derivatives.[2]

Quantitative Data for Suzuki-Miyaura Coupling

Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	12	>95
4-Methylphenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	80	16	92
4-Methoxyphenylboronic acid	PdCl₂(dppf)	Cs₂CO₃	Dioxane	90	18	94
3-Pyridinylboronic acid	Pd₂(dba)₃ / XPhos	K₂CO₃	THF/H₂O	70	24	88

Note: The data in this table is representative and compiled from typical Suzuki-Miyaura reactions of aryl bromides. Conditions may require optimization for specific substrates.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried Schlenk flask, combine 1-Bromo-4-(trifluoromethoxy)benzene (1.0 equiv), the desired boronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Catalyst Addition: Add the degassed solvent system (e.g., toluene/water 4:1). To this mixture, add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (B1210297) and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.[4]

• Purification: Purify the crude product via column chromatography on silica (B1680970) gel.

Catalytic Cycle Visualization

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds by coupling an aryl halide with a primary or secondary amine.[5] This reaction is crucial for synthesizing aryl amines, which are prevalent in pharmaceuticals.[6] The reaction involves a palladium catalyst, a suitable phosphine (B1218219) ligand, and a base.[5]

Quantitative Data for Buchwald-Hartwig Amination

Amine	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	18	96
Aniline	Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane	100	24	85
n-Butylamine	Pd₂(dba)₃ / BrettPhos	LHMDS	THF	65	12	91
Piperidine	Pd(OAc)₂ / JohnPhos	Cs₂CO₃	Toluene	110	20	89

Note: This data is illustrative for Buchwald-Hartwig aminations of aryl bromides. Optimization for 1-Bromo-4-(trifluoromethoxy)benzene may be necessary.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube under an inert atmosphere, add 1-Bromo-4-(trifluoromethoxy)benzene (1.0 equiv), the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.4 equiv).[5]

• Inert Atmosphere: Evacuate and backfill the tube with argon three times.

• Reagent Addition: Add the amine (1.2 equiv) followed by the anhydrous solvent (e.g., toluene) via syringe.[5]

• Reaction: Heat the reaction mixture to the specified temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).[5]

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Catalytic Cycle Visualization

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Sonogashira Coupling

The Sonogashira reaction facilitates the formation of a C-C bond between an aryl halide and a terminal alkyne.[7] This reaction is highly effective for synthesizing arylalkynes and typically employs a palladium catalyst along with a copper(I) co-catalyst.[7][8]

Experimental Protocol: General Procedure for Sonogashira Coupling

• Reaction Setup: In a Schlenk flask, combine 1-Bromo-4-(trifluoromethoxy)benzene (1.0 equiv) and the terminal alkyne (1.2 equiv) in a suitable solvent such as THF or DMF.

• Degassing: Degas the mixture by bubbling with argon for 15-20 minutes.

• Catalyst and Base Addition: Add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%), the copper co-catalyst (e.g., CuI, 4 mol%), and an amine base (e.g., triethylamine, 2.0 equiv).[9]

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) under an inert atmosphere.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, filter the mixture through a pad of Celite® to remove the catalyst. Concentrate the filtrate.

• Purification: Dissolve the residue in an organic solvent, wash with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

// Nodes A [label="1. Combine Ar-Br, Alkyne,\n& Solvent in Flask"]; B [label="2. Degas Mixture\n(Ar bubbling)"]; C [label="3. Add Pd/Cu Catalysts\n& Amine Base"]; D [label="4. Stir at RT or Heat\nunder Inert Atmosphere"]; E [label="5. Monitor Progress\n(TLC, GC-MS)"]; F [label="6. Quench & Filter\nthrough Celite"]; G [label="7. Extraction & Wash"]; H [label="8. Dry & Concentrate"]; I [label="9. Purify via\nColumn Chromatography"];

// Edges A -> B -> C -> D -> E -> F -> G -> H -> I; }

Caption: Logical flow of Grignard reagent formation and reaction.

Nucleophilic Aromatic Substitution (SNAr)

While less common for aryl bromides compared to activated aryl chlorides or fluorides, nucleophilic aromatic substitution (SNAr) on 1-Bromo-4-(trifluoromethoxy)benzene is a plausible transformation under certain conditions. [2]The reaction is facilitated by the presence of the strongly electron-withdrawing -OCF3 group, which can stabilize the negatively charged intermediate (Meisenheimer complex). [10][11][12]For this reaction to proceed, a strong nucleophile and often elevated temperatures are required.

Reaction Pathway Visualization

Caption: General pathway for Nucleophilic Aromatic Substitution (SNAr).

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-4-(trifluoromethoxy)benzene | 407-14-7 | Benchchem [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Safe Handling of 1-Bromo-4-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Bromo-4-(trifluoromethoxy)benzene (CAS No. 407-14-7), a versatile building block in modern chemical synthesis, particularly in the pharmaceutical, agrochemical, and materials science sectors.[1][2][3] Its unique properties, stemming from the reactive bromine atom and the electron-withdrawing trifluoromethoxy group, necessitate a thorough understanding of its potential hazards and the implementation of rigorous safety protocols.[1][2][4]

Hazard Identification and Classification

1-Bromo-4-(trifluoromethoxy)benzene is classified as a hazardous substance. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[5] It is crucial to handle this chemical with appropriate care to mitigate risks.

Globally Harmonized System (GHS) Classification:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5][6]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[5][6]

• Serious Eye Damage/Eye Irritation (Category 2/2A): Causes serious eye irritation.[5][6]

• Skin Sensitization (Category 1): May cause an allergic skin reaction.[5]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[5][6]

Hazard Statements (H-phrases):

• H302: Harmful if swallowed.[5]

• H315: Causes skin irritation.[5]

• H317: May cause an allergic skin reaction.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided in the table below.

Property	Value	Reference(s)
CAS Number	407-14-7	[5][7][8]
Molecular Formula	C₇H₄BrF₃O	[5][7][8]
Molecular Weight	241.01 g/mol	[8][9][10]
Appearance	Clear, colorless to yellow liquid	[11]
Boiling Point	80 °C at 50 mmHg	[8][10][11]
Density	1.622 g/mL at 25 °C	[8][10][11]
Refractive Index	n20/D 1.461	[8][10][11]
Flash Point	68 °C / 154.4 °F	[12]
Water Solubility	11.7 mg/L	[12]

Toxicological Information

The toxicological profile indicates that 1-Bromo-4-(trifluoromethoxy)benzene poses several health risks upon exposure.

Hazard Endpoint	GHS Classification	Key Findings and Remarks	Reference(s)
Acute Oral Toxicity	Category 4	Harmful if swallowed. Animal experiments suggest ingestion of less than 150g may be fatal or cause serious health damage.	[5]
Acute Dermal Toxicity	Not Classified	Not thought to produce harmful health effects, but systemic harm has been observed in animals via other routes. Entry through wounds may cause systemic injury.	[5]
Acute Inhalation Toxicity	Not Classified	Not thought to cause adverse health effects or respiratory irritation based on animal models, but good hygiene practices are essential.	[5]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.	[5][6]
Serious Eye Damage/Irritation	Category 2	Causes serious eye irritation and potential damage in some individuals.	[5][6]
Respiratory or Skin Sensitization	Skin Sensitizer, Category 1	May cause an allergic skin reaction. More likely to cause sensitization in predisposed individuals.	[5]
STOT - Single Exposure	Category 3	May cause respiratory tract irritation.	[5][6]
Carcinogenicity, Mutagenicity, Reproductive Toxicity	No data available	The chemical, physical, and toxicological properties have not been thoroughly investigated. No components are listed as carcinogens by IARC, NTP, or OSHA.

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when working with this compound.

Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[13][14]

• Facilities must be equipped with an eyewash station and a safety shower in the immediate vicinity of any potential exposure.[13][15]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling 1-Bromo-4-(trifluoromethoxy)benzene.

Protection Type	Specification	Reference(s)
Eye/Face Protection	Chemical safety goggles or a face shield.	[16][17]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber), lab coat, and other protective clothing to prevent skin exposure.	[5][16][17]
Respiratory Protection	Not typically required under normal use with adequate ventilation. In case of inadequate ventilation or for spill cleanup, a NIOSH-approved respirator with an organic vapor cartridge is recommended.	[18][19]

Safe Handling Practices

• Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[5][16]

• Do not eat, drink, or smoke in areas where the chemical is handled, stored, or processed.[5]

• Wash hands and any exposed skin thoroughly after handling.[16][17]

• Keep containers tightly closed when not in use.[16]

• Take precautionary measures against static discharge, especially when transferring material.[13][16]

• Use spark-proof tools and explosion-proof equipment if necessary.[13]

Storage Requirements

• Store in a cool, dry, and well-ventilated area away from incompatible substances.[13][20]

• Keep containers tightly closed to prevent moisture contact.[5]

• Store away from heat, sparks, open flames, and other ignition sources.[13][20]

• Store in the original container.[14]

Emergency Procedures

A logical workflow for handling chemical exposures is outlined below.

Caption: Workflow for responding to a chemical exposure event.

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes, holding the eyelids apart to ensure complete irrigation.[5][21] Seek immediate medical attention.[5] Removal of contact lenses should only be done by skilled personnel.[5]

• Skin Contact: Immediately remove all contaminated clothing.[5] Flush skin and hair with running water and soap, if available, for at least 15 minutes.[5][21] Seek medical attention if irritation develops or persists.[5]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[5][21] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[21] Seek medical attention.[21]

• Ingestion: Do NOT induce vomiting.[17] If the person is conscious and alert, rinse their mouth with water and give them 2-4 cupfuls of water or milk to drink.[13] Seek immediate medical attention.[5]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[17] Use extinguishing media appropriate for the surrounding fire.[5]

• Specific Hazards: The substance is non-combustible but containers may burn.[5] Combustion may produce poisonous and corrosive fumes, including carbon oxides, hydrogen halides, and hydrogen fluoride.[5][6][20]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6][20]

Accidental Release Measures (Spill Response)

A general workflow for responding to a chemical spill is provided below.

Caption: General workflow for chemical spill response.

• Minor Spills:

  • Wear appropriate PPE (see section 4.2).[5]

  • Contain and absorb the spill with sand, earth, inert material, or vermiculite.[5][7]

  • Wipe up the area and place the absorbed material into a suitable, labeled container for waste disposal.[5]

  • Clean the spill area and prevent runoff into drains.[5]

• Major Spills:

  • Evacuate personnel from the area and move upwind.[5]

  • Alert emergency services and provide the location and nature of the hazard.[5]

  • Prevent the spill from entering drains or waterways.[5]

  • Contain the spill as with a minor spill, using non-sparking tools if applicable.[16]

  • Only personnel with appropriate training and equipment should perform the cleanup.[15]

Experimental Protocols for Hazard Assessment

The following sections describe generalized methodologies for toxicological testing based on OECD guidelines. Specific experimental results for 1-Bromo-4-(trifluoromethoxy)benzene are not publicly available; therefore, these protocols serve as a template for how the substance would be evaluated.

Caption: Tiered approach to hazard assessment for a chemical substance.

Acute Oral Toxicity - Acute Toxic Class Method (based on OECD 423)

• Principle: This stepwise procedure uses a small number of animals (typically rats) to obtain sufficient information on acute toxicity for classification.[9][12] The method uses fixed doses (e.g., 300, 2000 mg/kg) and the outcome of one step determines the next.[7][9]

• Methodology:

  • Animals: Healthy, young adult rats of a single sex (usually females) are used.[9] Animals are fasted prior to dosing.[9]

  • Dosing: The test substance is administered in a single dose by oral gavage.[9] A starting dose (e.g., 300 mg/kg) is administered to a group of 3 animals.[7]

  • Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[7]

  • Stepwise Procedure:

    • If no mortality occurs at the starting dose, the next step involves dosing a new group of 3 animals at a higher dose (e.g., 2000 mg/kg).[7]

    • The presence and number of mortalities within a specific timeframe determine the subsequent steps and the final classification of the substance.[9]

  • Endpoint: The result is not a precise LD50 value but a classification into a GHS toxicity category.[22]

In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Test Method (based on OECD 439)

• Principle: This in vitro test uses a reconstructed human epidermis model to assess cell viability after exposure to the test chemical. A reduction in viability below a certain threshold indicates irritation potential.[23][24]

• Methodology:

  • Test System: A commercially available, three-dimensional RhE model (e.g., EpiDerm™, EpiSkin™) is used.[24]

  • Application: A small volume of the undiluted liquid test substance is applied topically to the tissue surface.[24]

  • Exposure and Incubation: The tissues are exposed to the chemical for a defined period (e.g., 15-60 minutes) followed by rinsing and incubation.[23]

  • Viability Assessment: Cell viability is determined by the enzymatic conversion of MTT dye into a colored formazan (B1609692) product, which is then measured spectrophotometrically.[23]

  • Endpoint: If the mean cell viability of three replicate tissues is reduced to ≤ 50% of the negative control, the chemical is classified as a skin irritant (GHS Category 2).[24]

Acute Eye Irritation/Corrosion (based on OECD 405)

• Principle: This in vivo test evaluates the potential of a substance to cause irritation or corrosion when applied to the eye of an experimental animal (typically an albino rabbit).[11] A weight-of-the-evidence approach, including in vitro data, is strongly recommended to reduce animal testing.[20][25]

• Methodology:

  • Animals: A single healthy, young adult albino rabbit is used for the initial test.[25]

  • Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye. The other eye remains untreated as a control.[25] The use of analgesics and anesthetics is recommended to minimize pain and distress.[25]

  • Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[25]

  • Scoring: Lesions of the cornea, iris, and conjunctiva are scored according to a standardized system.[25]

  • Endpoint: The severity and reversibility of the observed lesions determine the classification. If corrosive or severe irritant effects are seen in the first animal, no further testing is needed. Otherwise, a confirmatory test on additional animals may be required.[25]

Skin Sensitization - Local Lymph Node Assay (LLNA) (based on OECD 429)

• Principle: The LLNA is the preferred in vivo method and is based on the principle that sensitizing chemicals induce lymphocyte proliferation in the lymph nodes draining the application site. This proliferation is measured and is proportional to the dose applied.[10][16][26]

• Methodology:

  • Animals: Mice (e.g., CBA/Ca or CBA/J strain) are used, with a minimum of four animals per dose group.[10][16]

  • Application: The test substance, dissolved in a suitable vehicle, is applied to the dorsal surface of each ear for three consecutive days.[10]

  • Proliferation Measurement: On day 6, a solution of ³H-methyl thymidine (B127349) is injected intravenously. After a set time, the animals are euthanized, and the draining auricular lymph nodes are excised.[10]

  • Analysis: The incorporation of ³H-methyl thymidine (a measure of cell proliferation) is determined for each group. A Stimulation Index (SI) is calculated by comparing the proliferation in the test group to the vehicle control group.[16][27]

  • Endpoint: If the SI is ≥ 3 for at least one test concentration, the substance is classified as a skin sensitizer.[16]

Stability and Reactivity

• Chemical Stability: Stable under normal storage and handling conditions.[13][28]

• Conditions to Avoid: Heat, sparks, open flames, and other sources of ignition.[13][20]

• Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[6][20][21]

• Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide, carbon dioxide, hydrogen halides, and gaseous hydrogen fluoride.[6][20]

Disposal Considerations

• Dispose of this chemical and its container in accordance with all local, regional, and national regulations.[5]

• Waste material should be treated as hazardous waste and disposed of at an authorized waste collection point.[5]

• Do not allow the product to enter drains or waterways.[5][17] Contaminated packaging should be disposed of in the same manner as the product.

References

• 1. nbinno.com [nbinno.com]
• 2. Provisional Peer-Reviewed Toxicity Values for 1-Bromo-4-Fluorobenzene | Risk Assessment Portal | US EPA [assessments.epa.gov]
• 3. 1-Bromo-4-(trifluoromethoxy)benzene | 407-14-7 | Benchchem [benchchem.com]
• 4. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. 1-Bromo-4-(trifluoromethoxy)benzene | C7H4BrF3O | CID 521008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. oecd.org [oecd.org]
• 12. MPG.eBooks - Description: Test No. 423: Acute Oral toxicity - Acute Toxic Class Method [ebooks.mpdl.mpg.de]
• 13. integracosmetics.com [integracosmetics.com]
• 14. droracle.ai [droracle.ai]
• 15. ionscience.com [ionscience.com]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. cdhfinechemical.com [cdhfinechemical.com]
• 18. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 19. cws.auburn.edu [cws.auburn.edu]
• 20. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 21. fishersci.com [fishersci.com]
• 22. researchgate.net [researchgate.net]
• 23. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 24. iivs.org [iivs.org]
• 25. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 26. flashpointsrl.com [flashpointsrl.com]
• 27. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 28. synquestlabs.com [synquestlabs.com]

Synthesizing 4-(Trifluoromethoxy)phenyl Derivatives: A Technical Guide to Starting Materials and Core Methodologies

For Researchers, Scientists, and Drug Development Professionals

The 4-(trifluoromethoxy)phenyl moiety is a critical structural motif in modern medicinal chemistry, agrochemicals, and materials science. The unique electronic properties of the trifluoromethoxy group—high lipophilicity, metabolic stability, and its role as a bioisostere of other functional groups—have led to its incorporation into a wide array of bioactive molecules and advanced materials. This technical guide provides an in-depth overview of the common starting materials and key synthetic strategies for preparing 4-(trifluoromethoxy)phenyl derivatives, complete with experimental protocols and comparative data to inform research and development efforts.

Core Starting Materials and Synthetic Strategies

The synthesis of 4-(trifluoromethoxy)phenyl derivatives typically commences from a few key precursor molecules. The choice of starting material is often dictated by the desired final derivative and the overall synthetic route. The primary starting materials include 4-(trifluoromethoxy)phenol, 4-(trifluoromethoxy)aniline, and 1-bromo-4-(trifluoromethoxy)benzene, each offering a distinct handle for further chemical transformations.

From Phenols: The O-Trifluoromethylation Approach

A prevalent strategy for accessing aryl trifluoromethyl ethers involves the direct or indirect trifluoromethylation of the corresponding phenols. This "bottom-up" approach is advantageous due to the wide availability of substituted phenols.

Recent advancements have provided milder and more efficient methods compared to traditional protocols that often required harsh reagents. One notable two-step procedure involves the conversion of phenols to xanthate intermediates, followed by reaction with a fluorinating agent.[1][2][3] This method is lauded for its operational simplicity and use of easily handled reagents.[1][3] Another innovative approach is the O-carboxydifluoromethylation of phenols followed by a silver-catalyzed decarboxylative fluorination, which utilizes accessible reagents like sodium bromodifluoroacetate and SelectFluor II.[4]

From (Trifluoromethoxy)benzene (B1346884): Functionalization of the Aromatic Ring

Direct functionalization of (trifluoromethoxy)benzene provides another major route to its 4-substituted derivatives. The trifluoromethoxy group is a moderately deactivating but ortho-, para-directing group, allowing for electrophilic substitution reactions to introduce functionalities primarily at the para position due to steric hindrance at the ortho positions.[5]

For instance, 1-bromo-4-(trifluoromethoxy)benzene, a versatile intermediate, is commonly synthesized via the electrophilic bromination of (trifluoromethoxy)benzene using reagents like N-Bromosuccinimide (NBS) or elemental bromine.[5]

Key Intermediates and Their Synthesis

4-(Trifluoromethoxy)aniline

4-(Trifluoromethoxy)aniline is a crucial building block for a wide range of pharmaceuticals, dyes, and pesticides.[6] Its synthesis can be approached through several routes, including the reduction of the corresponding nitro compound or high-pressure ammonolysis of chlorobenzene (B131634) derivatives.[7] A high-yield synthesis involves the reaction of trifluoromethoxybenzene with sodium amide in the presence of sodium ferrate and sodium bromide.[7][8]

4-(Trifluoromethoxy)phenol

This compound serves as a precursor for various derivatives and can be prepared through methods such as the photocatalytic hydroxylation of 4-(trifluoromethoxy)phenylboronic acid.[9] It is used as a reactant in the synthesis of various biologically active molecules, including Kv1.5 potassium channel inhibitors.[9]

1-Bromo-4-(trifluoromethoxy)benzene

A highly versatile intermediate for cross-coupling reactions like the Suzuki-Miyaura coupling, 1-bromo-4-(trifluoromethoxy)benzene provides a reliable pathway to biaryl structures.[5] Its synthesis is typically achieved through the direct bromination of (trifluoromethoxy)benzene.[5]

Quantitative Data Summary

The following tables summarize quantitative data from various synthetic methods for key 4-(trifluoromethoxy)phenyl derivatives, allowing for easy comparison of yields and conditions.

Starting Material	Product	Reagents and Conditions	Yield (%)	Purity (%)	Reference(s)
(Trifluoromethoxy)benzene	4-(Trifluoromethoxy)aniline	1. Sodium ferrate(VI), sodium bromide, DMSO, 95°C, 4h; 2. Sodium amide, 155°C, 3040.2 Torr, 10h	98.2	97.7 (HPLC)	[7][8]
4-Nitrophenol	1-Nitro-4-(trifluoromethoxy)benzene	1. Chlorinating agent, catalyst; 2. Hydrogen fluoride; 3. Nitric acid, chlorinated solvent	-	-	[10]
Phenols	Aryl Trifluoromethyl Ethers	1. Imidazolium (B1220033) or benzimidazolium salt (to form xanthate); 2. XtalFluor-E, TCCA or NFSI	>90 (step 1)	-	[1][3]
Phenols	Aryl Trifluoromethyl Ethers	1. Sodium bromodifluoroacetate (O-carboxydifluoromethylation); 2. Silver catalyst, SelectFluor II (decarboxylative fluorination)	Moderate to Good	-	[4]
(Trifluoromethoxy)benzene	1-Bromo-4-(trifluoromethoxy)benzene	N-Bromosuccinimide (NBS) or Bromine (Br₂)	-	-	[5]
Aryl Xanthates	Aryl Trifluoromethyl Ethers	IF₅-pyridine-HF, Et₃N-6HF, dichloroethane, 60°C, 9h	74	-	[11]

Note: "-" indicates data not specified in the cited sources.

Experimental Protocols

Synthesis of 4-(Trifluoromethoxy)aniline from (Trifluoromethoxy)benzene[7][8]

• Reaction Setup: To a reaction vessel under an argon atmosphere, add 1 mole of (trifluoromethoxy)benzene and anhydrous dimethyl sulfoxide (B87167) (DMSO) with vigorous stirring.

• Addition of Reagents: Add sodium ferrate and sodium bromide as an auxiliary reaction mixture. The molar ratio of (trifluoromethoxy)benzene to the auxiliary mixture is 1:1.4, with a 1:1 molar ratio of sodium ferrate to sodium bromide.

• Heating: Heat the mixture to 95°C for 4 hours.

• Amidation: Add sodium amide (molar ratio of (trifluoromethoxy)benzene to sodium amide is 1:4.5). Raise the temperature to 155°C and increase the reaction pressure to 4 atmospheres. Continue the reaction for 10 hours.

• Work-up: After cooling, pour the reaction mixture into 8 volumes of water. Extract the product with 4 times the original reaction volume of chloroform.

• Purification: Wash the organic extract with water, dry over anhydrous sodium sulfate, and concentrate to obtain 4-(trifluoromethoxy)aniline.

Two-Step O-Trifluoromethylation of Phenols via Xanthate Intermediates[1][3]

Step 1: Xanthate Formation

• To a solution of the phenol (B47542) (1 equivalent) in acetonitrile (B52724) (MeCN), add an imidazolium or benzimidazolium-derived xanthalating reagent (1 equivalent) and a mild base (1.1 equivalents).

• Stir the reaction mixture at room temperature until the formation of the xanthate is complete (typically monitored by TLC or LC-MS).

• The resulting aryl xanthates are often formed in high yield (>90%) and can be used in the next step with or without further purification.

Step 2: Trifluoromethylation

• To a solution of the aryl xanthate from Step 1, add XtalFluor-E in the presence of trichloroisocyanuric acid (TCCA) or N-fluorosulfonimide (NFSI).

• The reaction is performed under atmospheric conditions.

• Upon completion, the reaction is worked up to isolate the desired aryl trifluoromethyl ether.

Visualizing Synthetic Pathways

The following diagrams illustrate the logical flow of the key synthetic strategies described.

Caption: Key synthetic routes to 4-(trifluoromethoxy)phenyl derivatives.

Caption: General experimental workflow for synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sequential Xanthalation and O‑Trifluoromethylation of Phenols: A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 3. Sequential Xanthalation and O-Trifluoromethylation of Phenols: A Procedure for the Synthesis of Aryl Trifluoromethyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sioc.cas.cn [sioc.cas.cn]
• 5. 1-Bromo-4-(trifluoromethoxy)benzene | 407-14-7 | Benchchem [benchchem.com]
• 6. 4-(Trifluoromethoxy)aniline | 461-82-5 | FT38100 [biosynth.com]
• 7. Page loading... [wap.guidechem.com]
• 8. 4-(Trifluoromethoxy)aniline: Synthesis and Applications in Therapeutics_Chemicalbook [chemicalbook.com]
• 9. p-Trifluoromethoxy phenol | 828-27-3 [chemicalbook.com]
• 10. WO2016125185A2 - Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds - Google Patents [patents.google.com]
• 11. 1-Bromo-4-(trifluoromethoxy)benzene | 407-14-7 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling Reactions of 1-Bromo-4-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl halides and boronic acids or their derivatives. This reaction is of paramount importance in the pharmaceutical and materials science industries for the synthesis of biaryl and substituted aromatic compounds. 1-Bromo-4-(trifluoromethoxy)benzene is a valuable building block in this context. The trifluoromethoxy (-OCF₃) group is a key functional moiety in medicinal chemistry, known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates to their target proteins.[1][2][3][4][5] The incorporation of this group can significantly improve the pharmacokinetic and pharmacodynamic properties of therapeutic agents.[3][6][7] This document provides detailed application notes and experimental protocols for the use of 1-Bromo-4-(trifluoromethoxy)benzene in Suzuki-Miyaura cross-coupling reactions.

Data Presentation: Reaction Conditions and Yields

The following tables summarize typical reaction conditions for the Suzuki-Miyaura coupling of 1-Bromo-4-(trifluoromethoxy)benzene with various arylboronic acids. The data is compiled from literature reports on structurally similar aryl bromides and serves as a guide for reaction optimization.

Table 1: Suzuki-Miyaura Coupling of 1-Bromo-4-(trifluoromethoxy)benzene with Phenylboronic Acid

Entry	Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/EtOH/H₂O	80	12	92
2	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄	1,4-Dioxane	100	8	95
3	PdCl₂(dppf) (3)	Cs₂CO₃	DMF	90	10	90
4	Pd₂(dba)₃ (1) / XPhos (2)	K₂CO₃	THF/H₂O	70	16	94

Table 2: Suzuki-Miyaura Coupling with Substituted Arylboronic Acids

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	4-Methylphenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/H₂O	85	14	91
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2) / P(t-Bu)₃ (4)	K₃PO₄	1,4-Dioxane	100	6	96
3	3-Chlorophenylboronic acid	PdCl₂(dppf) (3)	CsF	DME	90	12	88
4	2-Fluorophenylboronic acid	Pd₂(dba)₃ (1.5) / RuPhos (3)	K₂CO₃	Toluene/EtOH/H₂O	80	18	85

Experimental Protocols

This section details a general, step-by-step procedure for a representative Suzuki-Miyaura cross-coupling reaction using 1-Bromo-4-(trifluoromethoxy)benzene.

Materials and Equipment:

• Reagents:

  • 1-Bromo-4-(trifluoromethoxy)benzene

  • Arylboronic acid (e.g., Phenylboronic acid)

  • Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

  • Base (e.g., Potassium carbonate [K₂CO₃])

  • Anhydrous and degassed solvents (e.g., Toluene, Ethanol, Water)

• Equipment:

  • Schlenk flask or round-bottom flask with a reflux condenser

  • Magnetic stirrer and hotplate

  • Inert gas supply (Nitrogen or Argon)

  • Standard laboratory glassware

  • Syringes and needles

  • Thin-layer chromatography (TLC) plates

  • Silica (B1680970) gel for column chromatography

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry Schlenk flask, add 1-Bromo-4-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment.

• Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., a mixture of Toluene, Ethanol, and Water, typically in a 3:1:1 ratio) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (B1210297) and water.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterization: Characterize the purified product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualization of Application in Drug Discovery

The biaryl products synthesized from 1-Bromo-4-(trifluoromethoxy)benzene are of significant interest in drug discovery. The trifluoromethoxy group can enhance a molecule's ability to interact with and inhibit the activity of key enzymes in signaling pathways, such as kinases, which are often dysregulated in diseases like cancer.

References

• 1. researchgate.net [researchgate.net]
• 2. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 5. nbinno.com [nbinno.com]
• 6. Design and biological activity of trifluoromethyl containing drugs - Wechem [m.wechemglobal.com]
• 7. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Palladium-Catalyzed Synthesis Using 1-Bromo-4-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the utilization of 1-bromo-4-(trifluoromethoxy)benzene in various palladium-catalyzed cross-coupling reactions. This versatile building block is of significant interest in medicinal chemistry and materials science due to the unique properties conferred by the trifluoromethoxy (-OCF₃) group, which can enhance metabolic stability, binding affinity, and lipophilicity of target molecules.

Introduction to Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance. 1-Bromo-4-(trifluoromethoxy)benzene is an excellent substrate for these reactions, with the reactive C-Br bond readily participating in the catalytic cycle. The primary cross-coupling reactions covered in these notes are:

• Suzuki-Miyaura Coupling: Formation of a C-C bond between an organoboron reagent and an organohalide.

• Heck Reaction: Formation of a C-C bond between an organohalide and an alkene.

• Sonogashira Coupling: Formation of a C-C bond between a terminal alkyne and an organohalide.

• Buchwald-Hartwig Amination: Formation of a C-N bond between an organohalide and an amine.

• Cyanation: Introduction of a nitrile group onto an aromatic ring.

The general catalytic cycle for these reactions is initiated by the oxidative addition of the aryl bromide to a palladium(0) complex.

A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a highly versatile method for the synthesis of biaryl compounds. 1-Bromo-4-(trifluoromethoxy)benzene can be coupled with a wide range of aryl and heteroaryl boronic acids or esters.

Quantitative Data for Suzuki-Miyaura Coupling of Analogous Aryl Bromides

The following table summarizes representative yields for the Suzuki-Miyaura coupling of aryl bromides structurally similar to 1-bromo-4-(trifluoromethoxy)benzene, providing a strong indication of expected reaction efficiency.

Entry	Aryl Bromide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-Bromo-4-fluorobenzene	Phenylboronic acid	G-COOH-Pd-10	-	K₂CO₃	DMF/H₂O	110	48	>95
2	1-Bromo-4-fluorobenzene	4-Vinylphenylboronic acid	G-COOH-Pd-10	-	K₂CO₃	DMF/H₂O	110	48	>95
3	1-Bromo-4-fluorobenzene	4-Carboxyphenylboronic acid	G-COOH-Pd-10	-	K₂CO₃	DMF/H₂O	110	48	~80
4	1-Bromo-4-fluorobenzene	4-Fluorophenylboronic acid	G-COOH-Pd-10	-	K₂CO₃	DMF/H₂O	110	48	>95

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of 1-bromo-4-(trifluoromethoxy)benzene with an arylboronic acid.

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Toluene (B28343)

• Deionized water

• Schlenk flask or sealed tube

• Magnetic stirrer and heating block

Procedure:

• To an oven-dried Schlenk flask, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol), the arylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• Add toluene (4 mL) and deionized water (1 mL).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Under a positive pressure of the inert gas, add Pd(OAc)₂ (0.02 mmol) and SPhos (0.04 mmol).

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Add water and extract the product with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Experimental workflow for the Suzuki-Miyaura coupling.

Heck Reaction

The Heck reaction is a powerful method for the arylation of alkenes. 1-Bromo-4-(trifluoromethoxy)benzene can be coupled with various electron-deficient and electron-rich alkenes.

Quantitative Data for Heck Reaction of Analogous Aryl Bromides

The following table presents representative data for the Heck reaction with aryl bromides similar to 1-bromo-4-(trifluoromethoxy)benzene.

Entry	Aryl Bromide	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoacetophenone	Styrene (B11656)	1	2	K₂CO₃	DMF/H₂O	80	4	95
2	4-Bromobenzaldehyde	Styrene	1	2	K₂CO₃	DMF/H₂O	80	4	92
3	4-Bromotoluene	Styrene	1	2	K₂CO₃	DMF/H₂O	80	4	85
4	4-Bromoanisole	Styrene	1	2	K₂CO₃	DMF/H₂O	80	4	80

Experimental Protocol: Heck Reaction

This protocol provides a general procedure for the Heck reaction of 1-bromo-4-(trifluoromethoxy)benzene with an alkene (e.g., styrene or an acrylate).[1]

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• Alkene (e.g., styrene, 1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• Tri(o-tolyl)phosphine (4 mol%)

• Triethylamine (B128534) (Et₃N, 1.5 equiv)

• N,N-Dimethylformamide (DMF)

• Sealable reaction tube

• Magnetic stirrer and heating block

Procedure:

• In a sealable reaction tube, combine 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol), the alkene (1.2 mmol), and triethylamine (1.5 mmol) in DMF (5 mL).

• Degas the mixture by bubbling with an inert gas for 15 minutes.

• Add Pd(OAc)₂ (0.02 mmol) and tri(o-tolyl)phosphine (0.04 mmol) to the mixture.

• Seal the tube and heat the reaction to 100 °C.

• After the reaction is complete (monitored by TLC or GC-MS), cool the mixture to room temperature.

• Filter the reaction mixture to remove any precipitated salts.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired product.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne, leading to the synthesis of substituted alkynes.

Quantitative Data for Sonogashira Coupling of Analogous Aryl Bromides

The table below shows expected yields for the Sonogashira coupling of a structurally related aryl bromide.

Entry	Terminal Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N	THF	60	4	85-95
2	1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N	THF	60	4	80-90
3	3-Hydroxy-3-methyl-1-butyne	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N	THF	60	6	75-85

Experimental Protocol: Sonogashira Coupling

The following is a general protocol for the Sonogashira coupling of 1-bromo-4-(trifluoromethoxy)benzene.

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• Terminal alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) chloride (PdCl₂(PPh₃)₂, 2 mol%)

• Copper(I) iodide (CuI, 4 mol%)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF)

• Schlenk flask

Procedure:

• To a Schlenk flask, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol) and the terminal alkyne (1.2 mmol) in a mixture of THF (8 mL) and triethylamine (4 mL).

• Degas the solution by bubbling with an inert gas for 20 minutes.

• Under an argon atmosphere, add PdCl₂(PPh₃)₂ (0.02 mmol) and CuI (0.04 mmol).

• Stir the reaction mixture at 60 °C until the starting material is consumed (as monitored by TLC).

• Cool the reaction to room temperature and filter off the ammonium (B1175870) salt.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines from aryl halides.

Quantitative Data for Buchwald-Hartwig Amination of an Analogous Aryl Bromide

The following data for the amination of 4-bromobenzotrifluoride (B150022) provides a reference for expected yields.

Entry	Amine	Catalyst Precursor (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	24	92
2	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	1,4-Dioxane (B91453)	100	18	88
3	n-Hexylamine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	1,4-Dioxane	100	20	85

Experimental Protocol: Buchwald-Hartwig Amination

This protocol outlines a general procedure for the Buchwald-Hartwig amination of 1-bromo-4-(trifluoromethoxy)benzene.[2]

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• Amine (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) (2 mol%)

• Phosphine ligand (e.g., XPhos or RuPhos) (4 mol%)

• Base (e.g., NaOtBu or K₃PO₄) (1.4-2.0 equiv)

• Anhydrous solvent (e.g., toluene or 1,4-dioxane)

• Schlenk tube or reaction vial

Procedure for Aryl Amines:

• To an oven-dried Schlenk tube under an inert atmosphere, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol), Pd₂(dba)₃ (0.02 mmol), and XPhos (0.04 mmol).

• Add sodium tert-butoxide (1.4 mmol).

• Evacuate and backfill the Schlenk tube with the inert gas three times.

• Add the aryl amine (1.2 mmol) followed by anhydrous toluene (5 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent, and filter through a pad of celite.

• Concentrate the filtrate and purify by column chromatography.

Procedure for Aliphatic Amines:

• To a reaction vial, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol), Pd(OAc)₂ (0.02 mmol), RuPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

• Seal the vial and evacuate and backfill with an inert gas.

• Add the aliphatic amine (1.5 mmol) followed by anhydrous 1,4-dioxane (5 mL) via syringe.

• Heat the reaction mixture to 100 °C with stirring.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute with water and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry, and concentrate.

• Purify by column chromatography.

Palladium-Catalyzed Cyanation

The introduction of a cyano group can be achieved through palladium-catalyzed cyanation, providing access to valuable benzonitrile (B105546) derivatives.

Quantitative Data for Palladium-Catalyzed Cyanation

The following table provides data for the cyanation of various aryl bromides, indicating the expected reactivity.

Entry	Aryl Bromide	Cyanide Source	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromobenzaldehyde	Zn(CN)₂	P1 (5)	-	-	THF/H₂O	40	18	95
2	4-Bromoanisole	Zn(CN)₂	P1 (2)	-	-	THF/H₂O	25	18	94
3	1-Bromo-4-(trifluoromethyl)benzene	Zn(CN)₂	P1 (2)	-	-	THF/H₂O	25	18	96
4	4-Bromotoluene	K₄[Fe(CN)₆]	Pd(OAc)₂ (0.5)	dppf (1.0)	-	NMP	120	2	98

P1 is a palladacycle precatalyst.

Experimental Protocol: Palladium-Catalyzed Cyanation

This protocol describes a mild and efficient method for the cyanation of 1-bromo-4-(trifluoromethoxy)benzene.[3]

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• Zinc cyanide (Zn(CN)₂, 0.66 equiv)

• Palladacycle precatalyst P1 (2-5 mol%)

• Tetrahydrofuran (THF)

• Deionized water

• Reaction vial

Procedure:

• To a reaction vial, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol), Zn(CN)₂ (0.66 mmol), and the palladacycle precatalyst (0.02-0.05 mmol).

• Add a mixture of THF and water (e.g., 1:5 ratio, 3.0 mL).

• Seal the vial and stir the reaction mixture at room temperature to 40 °C for 18 hours.

• Monitor the reaction progress by GC-MS.

• Upon completion, dilute the reaction with ethyl acetate and wash with aqueous sodium bicarbonate and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Key components influencing the outcome of palladium-catalyzed reactions.

References

• 1. odinity.com [odinity.com]
• 2. benchchem.com [benchchem.com]
• 3. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Bromo-4-(trifluoromethoxy)benzene in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-(trifluoromethoxy)benzene is a key building block in medicinal chemistry, primarily utilized for the introduction of the 4-(trifluoromethoxy)phenyl moiety into drug candidates. The trifluoromethoxy (-OCF3) group is highly valued in drug design for its ability to enhance several critical pharmacokinetic and pharmacodynamic properties. Its strong electron-withdrawing nature and high lipophilicity can lead to improved metabolic stability, increased cell membrane permeability, and enhanced binding affinity to biological targets.[1][2][3] Consequently, 1-bromo-4-(trifluoromethoxy)benzene serves as a versatile reagent in the synthesis of a variety of therapeutic agents, including kinase inhibitors for cancer therapy.[1][2]

This document provides detailed application notes on the use of 1-bromo-4-(trifluoromethoxy)benzene in the synthesis of kinase inhibitors, along with protocols for key synthetic reactions and biological assays.

Application Note 1: Synthesis of Pan-RAF Kinase Inhibitors

The 4-(trifluoromethoxy)phenyl group is a common feature in a number of potent pan-RAF kinase inhibitors, which are crucial in cancer therapy due to their role in the MAPK/ERK signaling pathway.[4][5] Dysregulation of this pathway is a hallmark of many cancers.[2][6][7] 1-Bromo-4-(trifluoromethoxy)benzene is an essential starting material for the synthesis of these inhibitors, often via a Suzuki-Miyaura cross-coupling reaction to form a key biaryl linkage.

Example Application: Synthesis of a Regorafenib Analogue

Regorafenib is a multi-kinase inhibitor that targets several kinases, including RAF, VEGFR, and PDGFR. While the direct synthesis of Regorafenib involves a multi-step process, 1-bromo-4-(trifluoromethoxy)benzene can be used to synthesize analogues or key intermediates. For instance, a crucial step in the synthesis of Regorafenib and its analogues is the formation of a diaryl urea (B33335) linkage. An important precursor for this is a substituted aniline (B41778) containing the 4-(trifluoromethoxy)phenyl group, which can be prepared from 1-bromo-4-(trifluoromethoxy)benzene.

Quantitative Data: Kinase Inhibitory Activity

The incorporation of the trifluoromethoxy group often leads to potent inhibitory activity. The following table summarizes the IC50 values for representative kinase inhibitors containing the trifluoromethoxy or trifluoromethylphenyl moiety, demonstrating their efficacy.

Compound Class	Target Kinase	IC50 (nM)	Cell Line	Reference
Pan-RAF Inhibitor (e.g., I-15)	B-Raf (V600E)	12.6	-	[4]
Pan-RAF Inhibitor (e.g., I-15)	B-Raf (WT)	19.7	-	[4]
Pan-RAF Inhibitor (e.g., I-15)	C-Raf	17.5	-	[4]
Pan-RAF Inhibitor (e.g., TAK-632)	Pan-RAF	Potent Inhibition	A375, HMVII	[5][8]
VEGFR-2 Inhibitor (e.g., Compound 23j)	VEGFR-2	3.7	-	[9][10]
VEGFR-2 Inhibitor (e.g., Sorafenib)	VEGFR-2	3.12	-	[10]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of a Biaryl Intermediate

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 1-bromo-4-(trifluoromethoxy)benzene with a generic arylboronic acid.

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• Arylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)2)

• Triphenylphosphine (B44618) (PPh3)

• Potassium carbonate (K2CO3)

• Toluene (B28343)

• Ethanol (B145695)

• Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add a degassed solvent mixture of toluene (5 mL), ethanol (2 mL), and water (2 mL).

• Heat the reaction mixture to 80 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired biaryl compound.

Protocol 2: In Vitro VEGFR-2 Kinase Inhibition Assay

This protocol outlines a luminescence-based assay to determine the inhibitory activity of a test compound against VEGFR-2 kinase.

Materials:

• Recombinant Human VEGFR-2 kinase

• Kinase substrate (e.g., Poly(Glu,Tyr) 4:1)

• ATP

• Kinase assay buffer

• Test compound (dissolved in DMSO)

• Luminescent kinase assay kit (e.g., Kinase-Glo® MAX)

• White, opaque 96-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of the test compound in the kinase assay buffer. The final DMSO concentration should not exceed 1%.

• Add the diluted test compound or vehicle (for control wells) to the wells of a 96-well plate.

• Add the VEGFR-2 enzyme to each well, except for the "no enzyme" control wells.

• Initiate the kinase reaction by adding a mixture of the kinase substrate and ATP to each well.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding the luminescent kinase assay reagent according to the manufacturer's instructions.

• Incubate the plate at room temperature for a short period (e.g., 10 minutes) to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration.

Protocol 3: MTT Cell Proliferation Assay

This protocol describes a colorimetric assay to assess the effect of a test compound on the proliferation of cancer cells.

Materials:

• Cancer cell line (e.g., A375 melanoma cells)

• Cell culture medium

• Fetal bovine serum (FBS)

• 96-well cell culture plates

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and a vehicle control.

• Incubate the cells for a specified period (e.g., 48 or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.[1][7][11][12]

• During this incubation, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[1][7][11]

• Add the solubilization solution to each well to dissolve the formazan crystals.[1]

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control and determine the IC50 value.

Signaling Pathway Diagrams

VEGFR-2 Signaling Pathway

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis. Its activation by VEGF leads to a cascade of downstream signaling events that promote cell proliferation, migration, and survival.[1][11][12][13][14]

ERK/MAPK Signaling Pathway

The ERK/MAPK pathway is a central signaling cascade that regulates cell growth, proliferation, and differentiation. It is often hyperactivated in cancer, making it a key therapeutic target.[2][6][7][15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. nbinno.com [nbinno.com]
• 4. Rational design, synthesis, and biological evaluation of Pan-Raf inhibitors to overcome resistance - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Discovery of a selective kinase inhibitor (TAK-632) targeting pan-RAF inhibition: design, synthesis, and biological evaluation of C-7-substituted 1,3-benzothiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of New VEGFR-2 Inhibitors: Design, Synthesis, Anti-Proliferative Evaluation, Docking, and MD Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of new VEGFR-2 inhibitors based on bis([1, 2, 4]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 12. Development - VEGF signaling via VEGFR2 - generic cascades Pathway Map - PrimePCR | Life Science | Bio-Rad [commerce.bio-rad.com]
• 13. researchgate.net [researchgate.net]
• 14. biorbyt.com [biorbyt.com]
• 15. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 16. cdn-links.lww.com [cdn-links.lww.com]

Application Notes and Protocols for the Utilization of 1-Bromo-4-(trifluoromethoxy)benzene in the Synthesis of Active Pharmaceutical Ingredients (APIs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-(trifluoromethoxy)benzene is a versatile and highly valuable building block in modern medicinal chemistry. The presence of the trifluoromethoxy (-OCF₃) group imparts unique and desirable properties to bioactive molecules. Its strong electron-withdrawing nature and high lipophilicity can significantly enhance metabolic stability, membrane permeability, and binding affinity of drug candidates.[1][2][3] This document provides detailed application notes and experimental protocols for the use of 1-bromo-4-(trifluoromethoxy)benzene in the synthesis of key intermediates for Active Pharmaceutical Ingredients (APIs), with a focus on its application in the synthesis of multi-kinase inhibitors like Sorafenib and Regorafenib.

Core Application: Synthesis of a Key Diaryl Ether Intermediate for Multi-Kinase Inhibitors

A pivotal step in the synthesis of numerous multi-kinase inhibitors is the formation of a diaryl ether linkage. The Ullmann condensation, a copper-catalyzed reaction between an aryl halide and a phenol, is a classic and effective method for constructing this bond.[4][5] In this context, 1-bromo-4-(trifluoromethoxy)benzene serves as the aryl halide component, providing the crucial trifluoromethoxy-substituted phenyl ring found in several targeted therapies.

This application note details the synthesis of a key intermediate, N-(4-(4-(trifluoromethoxy)phenoxy)phenyl)acetamide, a precursor to the core structure of APIs like Sorafenib. The synthesis involves the Ullmann condensation of 1-bromo-4-(trifluoromethoxy)benzene with N-(4-hydroxyphenyl)acetamide (acetaminophen), a protected form of 4-aminophenol.

Experimental Protocols

Protocol 1: Ullmann Condensation for the Synthesis of N-(4-(4-(trifluoromethoxy)phenoxy)phenyl)acetamide

This protocol describes the copper-catalyzed synthesis of the diaryl ether intermediate.

Reaction Scheme:

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• N-(4-hydroxyphenyl)acetamide (Acetaminophen)

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• N,N-Dimethylformamide (DMF) or 1,4-Dioxane

• Toluene

• Ethyl acetate (B1210297)

• Brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N-(4-hydroxyphenyl)acetamide (1.0 equiv.), potassium carbonate (2.0 equiv.), and copper(I) iodide (0.1 equiv.).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous N,N-dimethylformamide (DMF) to the flask to dissolve the reactants.

• Add 1-bromo-4-(trifluoromethoxy)benzene (1.2 equiv.) to the reaction mixture.

• Heat the reaction mixture to 120-140 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate as the eluent to afford N-(4-(4-(trifluoromethoxy)phenoxy)phenyl)acetamide.

Data Presentation

The following table summarizes representative quantitative data for the Ullmann condensation and a subsequent synthetic step.

Reaction Step	Reactants	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference(s)
Ullmann Condensation	1-Bromo-4-(trifluoromethoxy)benzene, N-(4-hydroxyphenyl)acetamide	CuI, K₂CO₃ or Cs₂CO₃	DMF	120-140	12-24	75-85	[4][5]
Amine Deprotection	N-(4-(4-(trifluoromethoxy)phenoxy)phenyl)acetamide	HCl (aq)	Ethanol	Reflux	2-4	>95	[6]
Urea (B33335) Formation (Example for Sorafenib analogue)	4-(4-(trifluoromethoxy)phenoxy)aniline, 4-chloro-3-(trifluoromethyl)phenyl isocyanate	-	DCM	Room Temp	2-4	>90	[7]

Mandatory Visualizations

Experimental Workflow for Diaryl Ether Synthesis

Synthetic workflow for a Sorafenib analogue.

Signaling Pathway of Multi-Kinase Inhibitors (e.g., Regorafenib)

Regorafenib's inhibition of multiple signaling pathways.

Discussion

The trifluoromethoxy group is a bioisostere of a chlorine atom and can significantly impact the conformational preferences of a molecule, which can be advantageous for optimizing drug-receptor interactions.[2] The Ullmann condensation provides a reliable method to incorporate the 4-(trifluoromethoxy)phenyl moiety into a wide range of phenolic substrates.[4] While traditional Ullmann conditions often require harsh reaction conditions, modern advancements with various ligands and copper sources can facilitate this transformation under milder conditions.

The resulting diaryl ether amine is a versatile intermediate. For instance, reaction with an appropriate isocyanate, as outlined in the workflow, leads to the formation of a urea linkage, a common structural motif in kinase inhibitors.[7] This strategy allows for the modular synthesis of a library of potential API candidates by varying the isocyanate coupling partner.

Conclusion

1-Bromo-4-(trifluoromethoxy)benzene is a key building block for the synthesis of complex pharmaceutical compounds. Its utility in forming diaryl ether linkages via the Ullmann condensation provides a direct route to intermediates for multi-kinase inhibitors. The protocols and data presented herein offer a foundation for researchers to utilize this versatile reagent in the development of novel therapeutics. The unique properties conferred by the trifluoromethoxy group make it a valuable component in the medicinal chemist's toolbox for designing next-generation APIs.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanism of Action | STIVARGA® (regorafenib) Global HCP Website [stivarga.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-(Trifluoromethoxy)aniline synthesis - chemicalbook [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. N-[4-(4-Nitro­phen­oxy)phen­yl]acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Synthesis of Fluorinated Pharmaceuticals from 1-Bromo-4-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of fluorinated pharmaceutical precursors utilizing 1-bromo-4-(trifluoromethoxy)benzene as a key starting material. The trifluoromethoxy (-OCF3) group is a highly sought-after moiety in medicinal chemistry due to its ability to enhance metabolic stability, bioavailability, and binding affinity of drug candidates.[1][2][3] This document outlines protocols for cornerstone reactions in pharmaceutical synthesis, specifically the Suzuki-Miyaura coupling and Buchwald-Hartwig amination, and provides an overview of the synthesis of key pharmaceutical agents.

Introduction

1-Bromo-4-(trifluoromethoxy)benzene is a versatile building block in the synthesis of complex organic molecules for the pharmaceutical industry.[4][5] Its utility stems from the presence of a reactive bromine atom, which can readily participate in various cross-coupling reactions, and the trifluoromethoxy group, which imparts desirable physicochemical properties to the final active pharmaceutical ingredient (API).[3][6] The primary applications of this reagent lie in the construction of carbon-carbon and carbon-nitrogen bonds, forming the backbone of many modern drugs.[5]

Key Synthetic Applications

The two most prominent applications of 1-bromo-4-(trifluoromethoxy)benzene in pharmaceutical synthesis are palladium-catalyzed cross-coupling reactions:

• Suzuki-Miyaura Coupling: For the formation of a C-C bond, enabling the synthesis of biaryl structures common in many pharmaceuticals.[7][8]

• Buchwald-Hartwig Amination: For the formation of a C-N bond, crucial for the synthesis of arylamines and related heterocyclic compounds.[9][10]

Quantitative Data Presentation

The following tables summarize representative quantitative data for the Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions using aryl bromides structurally similar to 1-bromo-4-(trifluoromethoxy)benzene. This data serves as a guide for optimizing reaction conditions.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with Arylboronic Acids [11][12]

Entry	Aryl Bromide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-Bromo-4-nitrobenzene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene (B28343)/H₂O	100	12	95
2	1-Bromo-4-fluorobenzene	4-Vinylphenylboronic acid	G-COOH-Pd-10 (heterogeneous)	-	K₂CO₃	H₂O	110	24	92
3	1-Bromo-4-fluorobenzene	4-Fluorophenylboronic acid	G-COOH-Pd-10 (heterogeneous)	-	K₂CO₃	H₂O	110	48	>99
4	1-Bromo-4-(1-octynyl)benzene	Phenylboronic acid	Pd-catalyst II (1)	-	K₂CO₃	H₂O/TBAB	60	2	95

Table 2: Buchwald-Hartwig Amination of Aryl Bromides with Amines [9][13][14]

Entry	Aryl Bromide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-Bromo-4-(trichloromethyl)benzene	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	24	95
2	1-Bromo-4-(trichloromethyl)benzene	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	1,4-Dioxane	100	24	88
3	2-Bromo-13α-estrone 3-methyl ether	Aniline	Pd(OAc)₂ (5)	X-Phos (10)	KOtBu	Toluene	110	1	92
4	Bromobenzene	Carbazole	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	t-BuOLi	1,4-Dioxane	100	24	>99

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for the palladium-catalyzed cross-coupling of 1-bromo-4-(trifluoromethoxy)benzene with an arylboronic acid.

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• Arylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃) or other suitable phosphine (B1218219) ligand

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol (B145695)

• Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.04 mmol, 4 mol%).[8]

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add a degassed solvent mixture of toluene (5 mL), ethanol (2 mL), and water (2 mL).[8]

• Heat the reaction mixture to 80 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired biaryl product.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general method for the palladium-catalyzed amination of 1-bromo-4-(trifluoromethoxy)benzene with a primary or secondary amine.

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• Amine (aryl or alkyl)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) or other suitable ligand

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating block

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv.), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and XPhos (0.04 mmol, 4 mol%).[9]

• Add sodium tert-butoxide (1.4 mmol, 1.4 equiv.).

• Evacuate and backfill the Schlenk tube with the inert gas three times.

• Add the amine (1.2 mmol, 1.2 equiv.) followed by anhydrous toluene (5 mL) via syringe.[9]

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.[9]

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium (B1175870) chloride.

• Extract the product with ethyl acetate, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography to yield the desired N-aryl amine product.

Application in the Synthesis of Marketed Drugs

While direct, step-by-step syntheses of the following drugs starting from 1-bromo-4-(trifluoromethoxy)benzene are not always the primary patented routes, this starting material represents a viable and versatile precursor for key intermediates.

Sonidegib (Anticancer)

Sonidegib is a Hedgehog signaling pathway inhibitor used to treat basal cell carcinoma.[15] Its structure contains a 4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid moiety. This biphenyl (B1667301) core can be synthesized via a Suzuki-Miyaura coupling, where 1-bromo-4-(trifluoromethoxy)benzene is a logical starting material.

Retrosynthetic Analysis of a Key Sonidegib Intermediate:

Caption: Retrosynthesis of a Sonidegib intermediate.

Hedgehog Signaling Pathway Inhibition by Sonidegib:

Sonidegib functions by inhibiting the Smoothened (SMO) receptor, a key component of the Hedgehog signaling pathway.[15]

Caption: Hedgehog signaling pathway and Sonidegib's mechanism.

Riluzole (B1680632) (Amyotrophic Lateral Sclerosis)

Riluzole is used to treat amyotrophic lateral sclerosis (ALS).[16] The core of Riluzole is a 6-(trifluoromethoxy)benzo[d]thiazol-2-amine structure. A key precursor for this is 4-(trifluoromethoxy)aniline, which can be synthesized from 1-bromo-4-(trifluoromethoxy)benzene via a Buchwald-Hartwig amination with an ammonia (B1221849) equivalent.

Synthetic Pathway to a Riluzole Precursor:

Caption: Synthetic route to a key Riluzole precursor.

Delamanid and Pretomanid (Tuberculosis)

Delamanid and Pretomanid are important drugs for treating multidrug-resistant tuberculosis.[1][3][17] While their syntheses often start from 4-(trifluoromethoxy)phenol (B149201) or 4-(trifluoromethoxy)benzyl alcohol, these precursors can potentially be synthesized from 1-bromo-4-(trifluoromethoxy)benzene via nucleophilic aromatic substitution or by conversion to a Grignard reagent followed by reaction with an appropriate electrophile.

Experimental Workflow Diagrams

Caption: Suzuki-Miyaura Coupling Experimental Workflow.

Caption: Buchwald-Hartwig Amination Experimental Workflow.

References

• 1. Short and Efficient Synthesis of the Antituberculosis Agent Pretomanid from (R)-Glycidol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Riluzole synthesis - chemicalbook [chemicalbook.com]
• 3. A concise and sequential synthesis of the nitroimidazooxazole based drug, Delamanid and related compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. 1-Bromo-4-(trifluoromethoxy)benzene | 407-14-7 | Benchchem [benchchem.com]
• 6. EP2284161A1 - Process for the preparation of riluzole - Google Patents [patents.google.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sonidegib | C26H26F3N3O3 | CID 24775005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Riluzole prodrugs for melanoma and ALS: design, synthesis, and in vitro metabolic profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. medicines4all.vcu.edu [medicines4all.vcu.edu]

Sonogashira Coupling Protocols for 1-Bromo-4-(trifluoromethoxy)benzene: Application Notes and Detailed Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira coupling is a powerful and versatile cross-coupling reaction in organic synthesis for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide. This reaction, catalyzed by a palladium complex and often a copper(I) co-catalyst, is conducted under relatively mild conditions, making it an invaluable tool in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced materials.

1-Bromo-4-(trifluoromethoxy)benzene is a key building block in medicinal chemistry and materials science. The trifluoromethoxy group (-OCF₃) imparts unique properties such as high lipophilicity, metabolic stability, and strong electron-withdrawing character, which can significantly influence the biological activity and physical properties of a molecule. The Sonogashira coupling of this substrate provides a direct route to a diverse range of 4-(trifluoromethoxy)phenyl-substituted alkynes, which are precursors to a multitude of more complex molecular architectures.

These application notes provide detailed protocols for the Sonogashira coupling of 1-bromo-4-(trifluoromethoxy)benzene with various terminal alkynes, covering both traditional copper-catalyzed and modern copper-free methodologies.

Data Presentation: Comparison of Sonogashira Coupling Protocols

The following table summarizes various protocols for the Sonogashira coupling of 1-bromo-4-(trifluoromethoxy)benzene and related aryl bromides. Due to the influence of the strong electron-withdrawing trifluoromethoxy group, reaction conditions may require careful optimization.

Entry	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference Type
1	Phenylacetylene	(PhCN)₂PdCl₂ (2 mol%), CataCXium A (4 mol%), Pd-PyMIC (1 mol%)	K₂CO₃	1,4-Dioxane	RT	24-72	85	Specific to Substrate
2	Phenylacetylene	Pd(0)@TpPa-1	K₂CO₃	Methanol	105	6	76	Specific to Substrate
3	Phenylacetylene	PdCl₂(PPh₃)₂ (3 mol%), CuI (5 mol%)	Et₃N	THF	50-70	4	~90	Representative
4	1-Hexyne	Pd(PPh₃)₄ (3 mol%), CuI (5 mol%)	Et₃N	THF	RT	6	~85	Representative
5	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (2 mol%), CuI (4 mol%)	i-Pr₂NH	Toluene (B28343)	60	5	~92	Representative
6	Phenylacetylene	Pd(OAc)₂ (2 mol%), SPhos (4 mol%)	K₃PO₄	Toluene/H₂O	100	12	~95	Representative (Copper-Free)
7	4-Ethynyltoluene	Pd/CuFe₂O₄ MNPs (3 mol%)	K₂CO₃	Ethanol	70	4	81	Representative (Heterogeneous)[1]

RT: Room Temperature. Yields are for isolated products. "Representative" protocols are based on similar aryl bromides and may require optimization for 1-bromo-4-(trifluoromethoxy)benzene.

Experimental Protocols

Protocol 1: Classical Copper-Catalyzed Sonogashira Coupling

This protocol describes a general method for the copper-catalyzed Sonogashira coupling of 1-bromo-4-(trifluoromethoxy)benzene with a terminal alkyne.

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene (1.0 eq.)

• Terminal alkyne (1.2 eq.)

• Bis(triphenylphosphine)palladium(II) chloride [PdCl₂(PPh₃)₂] (0.03 eq.)

• Copper(I) iodide (CuI) (0.05 eq.)

• Triethylamine (B128534) (Et₃N) (3.0 eq.)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Argon or Nitrogen gas

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and heating mantle

Procedure:

• To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol, 241 mg).

• Add bis(triphenylphosphine)palladium(II) chloride (0.03 mmol, 21 mg) and copper(I) iodide (0.05 mmol, 9.5 mg) to the flask.

• Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Under a positive pressure of inert gas, add anhydrous THF (10 mL) and triethylamine (3.0 mmol, 0.42 mL) via syringe.

• Add the terminal alkyne (1.2 mmol) dropwise to the stirred reaction mixture.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with diethyl ether or ethyl acetate (B1210297) (20 mL) and filter through a pad of celite to remove the precipitated salts.

• Wash the filtrate with saturated aqueous ammonium (B1175870) chloride solution (2 x 15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired coupled product.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol outlines a copper-free method, which can be advantageous for synthesizing molecules where trace copper impurities are a concern and to avoid the formation of alkyne homocoupling byproducts.

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene (1.0 eq.)

• Terminal alkyne (1.5 eq.)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 eq.)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 eq.)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 eq.)

• Anhydrous toluene

• Degassed water

• Argon or Nitrogen gas

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and heating mantle

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol, 241 mg), palladium(II) acetate (0.02 mmol, 4.5 mg), SPhos (0.04 mmol, 16.4 mg), and potassium phosphate (2.0 mmol, 424 mg).

• Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times.

• Under a positive pressure of inert gas, add anhydrous toluene (8 mL) and degassed water (2 mL) via syringe.

• Add the terminal alkyne (1.5 mmol) to the reaction mixture.

• Seal the Schlenk flask and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to yield the pure coupled product.

Mandatory Visualizations

Caption: General experimental workflow for the Sonogashira coupling reaction.

Caption: Simplified comparison of copper-catalyzed and copper-free Sonogashira pathways.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-(Trifluoromethoxy)bromobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become an indispensable tool in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds. This powerful transformation is particularly crucial in the fields of medicinal chemistry and materials science, where arylamines serve as key structural motifs in a vast array of bioactive molecules and functional materials.

This document provides detailed application notes and a generalized protocol for the Buchwald-Hartwig amination of 4-(trifluoromethoxy)bromobenzene. The presence of the electron-withdrawing trifluoromethoxy group imparts unique electronic properties to the aryl bromide, influencing its reactivity and necessitating careful optimization of reaction conditions to achieve high efficiency and yield.

Reaction Principle

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium catalyst, a phosphine (B1218219) ligand, and a base. The generally accepted mechanism consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (in this case, 4-(trifluoromethoxy)bromobenzene) to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the palladium center. A base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed through reductive elimination from the palladium-amido complex, yielding the N-aryl amine product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.

The choice of ligand is critical for the success of the reaction, as it influences the rates of these elementary steps and stabilizes the palladium intermediates. Bulky, electron-rich phosphine ligands are often employed to promote the reductive elimination step and prevent undesired side reactions.

Key Reaction Components

The successful amination of 4-(trifluoromethoxy)bromobenzene is highly dependent on the careful selection of the following components:

• Palladium Precatalyst: A source of palladium is essential. Common choices include Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) and Pd(OAc)₂ (palladium(II) acetate). More advanced, air- and moisture-stable palladium precatalysts (e.g., G3 and G4 precatalysts) are often preferred for their reliability and ease of use, especially for challenging substrates.

• Phosphine Ligand: The ligand is arguably the most critical component. For electron-deficient aryl halides like 4-(trifluoromethoxy)bromobenzene, bulky, electron-rich biarylphosphine ligands such as XPhos, SPhos, RuPhos, and BrettPhos have proven to be effective. The optimal ligand can vary depending on the specific amine coupling partner.

• Base: A non-nucleophilic base is required to deprotonate the amine. Common bases include sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and cesium carbonate (Cs₂CO₃). The strength and solubility of the base can significantly impact the reaction outcome. For substrates with base-sensitive functional groups, a weaker base like Cs₂CO₃ or K₃PO₄ may be necessary.

• Solvent: Anhydrous, aprotic solvents are typically used. Toluene, dioxane, and tetrahydrofuran (B95107) (THF) are common choices. The solvent must be able to dissolve the reactants and the catalyst system while being inert to the reaction conditions.

Data Presentation: Representative Reaction Conditions

While specific data for the Buchwald-Hartwig amination of 4-(trifluoromethoxy)bromobenzene is not extensively tabulated in the literature, the following tables summarize typical conditions for the amination of structurally similar electron-deficient aryl bromides. This information serves as a valuable guide for optimizing the reaction of interest.

Table 1: Buchwald-Hartwig Amination of 4-Bromobenzotrifluoride (B150022) with Various Amines

Entry	Amine	Catalyst Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Aniline (B41778)	Pd₂(dba)₃ (2 mol%)	XPhos (4 mol%)	NaOtBu (1.4 equiv)	Toluene	100	24	>95
2	Morpholine	Pd₂(dba)₃ (2 mol%)	RuPhos (4 mol%)	Cs₂CO₃ (1.5 equiv)	Dioxane	110	18	92
3	Benzylamine	[Pd(allyl)Cl]₂ (1 mol%)	tBuXPhos (2 mol%)	LHMDS (1.5 equiv)	THF	80	16	92
4	Piperidine	Pd(OAc)₂ (2 mol%)	RuPhos (4 mol%)	Cs₂CO₃ (2.0 equiv)	Toluene	100	12	85

Data is representative and compiled from analogous reactions in the literature. Yields are for isolated products.

Table 2: Ligand and Base Screening for the Amination of 4-Bromobenzotrifluoride with Aniline

Entry	Ligand (4 mol%)	Base (1.4 mmol)	Yield (%)
1	XPhos	NaOtBu	96
2	SPhos	NaOtBu	91
3	RuPhos	NaOtBu	88
4	BrettPhos	LHMDS	94
5	XPhos	Cs₂CO₃	75

Reaction Conditions: 4-bromobenzotrifluoride (1.0 mmol), aniline (1.2 mmol), Pd₂(dba)₃ (2 mol%), Ligand (4 mol%), Base (1.4 mmol), Toluene (5 mL), 100 °C, 24 h. Yields determined by GC analysis.

Experimental Protocols

General Considerations: The Buchwald-Hartwig amination is an air- and moisture-sensitive reaction. Therefore, it is crucial to perform all manipulations under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox. All glassware should be oven-dried and cooled under an inert atmosphere prior to use. Solvents must be anhydrous and deoxygenated.

Protocol 1: General Procedure for the Amination of 4-(Trifluoromethoxy)bromobenzene with a Primary or Secondary Amine

This protocol provides a general method and may require optimization for specific amine coupling partners.

Materials:

• 4-(Trifluoromethoxy)bromobenzene

• Amine (primary or secondary)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a G3/G4 precatalyst)

• Phosphine ligand (e.g., XPhos, RuPhos, or BrettPhos)

• Base (e.g., Sodium tert-butoxide or Cesium Carbonate)

• Anhydrous solvent (e.g., Toluene or Dioxane)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Procedure:

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (1-2 mol%) and the phosphine ligand (1.2-2.4 mol%) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Addition of Reagents: To the same Schlenk tube, add the base (1.2-1.5 equivalents), 4-(trifluoromethoxy)bromobenzene (1.0 equivalent), and the amine (1.1-1.2 equivalents).

• Addition of Solvent: Add the anhydrous solvent via syringe. The typical concentration is 0.1-0.5 M with respect to the 4-(trifluoromethoxy)bromobenzene.

• Reaction: Seal the Schlenk tube and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete (typically within 12-24 hours), cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired N-substituted-4-(trifluoromethoxy)aniline derivative.

Mandatory Visualizations

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Application Notes and Protocols for 1-Bromo-4-(trifluoromethoxy)benzene in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-(trifluoromethoxy)benzene is a critical building block in the synthesis of complex organic molecules, particularly within the agrochemical and pharmaceutical industries. The presence of the trifluoromethoxy (-OCF₃) group imparts desirable properties to the target molecules, such as enhanced metabolic stability, increased lipophilicity, and improved bioavailability. This often translates to greater potency and efficacy in the final agrochemical product, be it a herbicide, insecticide, or fungicide.[1]

This document provides detailed application notes and experimental protocols for the use of 1-Bromo-4-(trifluoromethoxy)benzene and its derivatives in the synthesis of agrochemical intermediates. While direct, publicly available synthetic routes from 1-Bromo-4-(trifluoromethoxy)benzene to specific commercial agrochemicals are not extensively detailed in the literature, its utility is well-established through its conversion into key reactive intermediates.

Herein, we present a detailed synthetic pathway to a key agrochemical intermediate, 2-(4-(trifluoromethoxy)phenyl)ethylamine, starting from a derivative of 1-Bromo-4-(trifluoromethoxy)benzene. Additionally, we provide general protocols for important cross-coupling reactions—Suzuki-Miyaura, Sonogashira, and Ullmann couplings—which are broadly applicable in the synthesis of various agrochemical scaffolds.

I. Synthesis of a Key Agrochemical Intermediate: 2-(4-(trifluoromethoxy)phenyl)ethylamine

A valuable intermediate in the synthesis of certain agrochemicals is 2-(4-(trifluoromethoxy)phenyl)ethylamine.[2] Its synthesis can be achieved from 4-methyl-1-(trifluoromethoxy)benzene via a two-step process involving side-chain bromination to form 4-(bromomethyl)-1-(trifluoromethoxy)benzene, followed by conversion to the corresponding acetonitrile (B52724) derivative and subsequent reduction.

Synthetic Pathway

Diagram 1: Synthetic pathway to 2-(4-(trifluoromethoxy)phenyl)ethylamine.

Data Presentation

The following table summarizes the key transformations and reported yields for the synthesis of 2-(4-(trifluoromethoxy)phenyl)ethylamine.

Step	Reactant	Reagents and Conditions	Product	Yield (%)	Reference
1	4-Methyl-1-(trifluoromethoxy)benzene	N-Bromosuccinimide (NBS), AIBN or Benzoyl Peroxide, CCl₄, Reflux	4-(Bromomethyl)-1-(trifluoromethoxy)benzene	~60	[3]
2	4-(Bromomethyl)-1-(trifluoromethoxy)benzene	Sodium Cyanide, Aqueous Ethanol, 90 °C, 3.5 h	2-(4-(Trifluoromethoxy)phenyl)acetonitrile	76.3	[3]
3	2-(4-(Trifluoromethoxy)phenyl)acetonitrile	Sodium, Ethanol	2-(4-(Trifluoromethoxy)phenyl)ethylamine	High	[4]

Experimental Protocols

Protocol 1: Synthesis of 2-(4-(Trifluoromethoxy)phenyl)acetonitrile [3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 127.5 g of 4-(bromomethyl)-1-(trifluoromethoxy)benzene in 150 g of ethanol.

• Reagent Addition: Add 28 ml of water and 31.5 g of sodium cyanide to the solution.

• Reaction: Heat the reaction mixture to 90 °C and stir for 3.5 hours.

• Work-up: After cooling, add 250 ml of water to the reaction mixture and extract twice with 50 ml of dichloromethane.

• Purification: Combine the organic phases, concentrate under reduced pressure, and distill the residue at 18 hPa to yield 2-(4-(trifluoromethoxy)phenyl)acetonitrile as a colorless liquid (boiling point: 110-112 °C).

Protocol 2: Synthesis of 2-(4-(Trifluoromethoxy)phenyl)ethylamine [4]

• Reaction Setup: In a round-bottom flask, dissolve 2-(4-(trifluoromethoxy)phenyl)acetonitrile in absolute ethanol.

• Reduction: While stirring, add metallic sodium in small portions at a rate that maintains a gentle reflux.

• Work-up: After the complete addition of sodium and cessation of the reaction, cool the mixture and carefully add water to decompose any unreacted sodium.

• Extraction: Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Purification: Dry the organic extract over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by distillation.

II. General Application Notes for Cross-Coupling Reactions

1-Bromo-4-(trifluoromethoxy)benzene is an excellent substrate for various palladium- and copper-catalyzed cross-coupling reactions, which are fundamental in constructing the complex molecular skeletons of modern agrochemicals.

A. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between 1-bromo-4-(trifluoromethoxy)benzene and a variety of organoboron compounds.

Diagram 2: General workflow for Suzuki-Miyaura coupling.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling [5][6]

• Reaction Setup: To an oven-dried flask, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 eq.), the boronic acid or ester (1.1-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 eq.).

• Solvent Addition: Add a degassed solvent system (e.g., toluene/ethanol/water).

• Reaction: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-100 °C until the starting material is consumed (monitored by TLC or GC).

• Work-up: Cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

B. Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between 1-bromo-4-(trifluoromethoxy)benzene and a terminal alkyne, introducing an alkynyl moiety.

Diagram 3: General workflow for Sonogashira coupling.

Protocol 4: General Procedure for Sonogashira Coupling [7][8]

• Reaction Setup: To a Schlenk flask, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 eq.), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 2-5 mol%).

• Solvent and Reagent Addition: Under an inert atmosphere, add an anhydrous, degassed solvent (e.g., THF or DMF) and a base (e.g., triethylamine, 2-3 eq.). Then, add the terminal alkyne (1.1-1.5 eq.).

• Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C) until the reaction is complete.

• Work-up: Dilute the reaction mixture with an organic solvent and wash with aqueous ammonium (B1175870) chloride and brine.

• Purification: Dry the organic phase, concentrate, and purify by column chromatography.

C. Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction used to form diaryl ethers by coupling 1-bromo-4-(trifluoromethoxy)benzene with a phenol (B47542). This is a key reaction for the synthesis of many diphenyl ether herbicides.[9][10]

Diagram 4: General workflow for Ullmann condensation.

Protocol 5: General Procedure for Ullmann Condensation [11][12]

• Reaction Setup: In a reaction vessel, combine 1-bromo-4-(trifluoromethoxy)benzene (1.0 eq.), the phenol (1.0-1.2 eq.), a copper catalyst (e.g., CuI, 10-20 mol%), and a base (e.g., K₂CO₃, 2.0 eq.).

• Solvent Addition: Add a high-boiling polar solvent such as DMF, NMP, or pyridine.

• Reaction: Heat the mixture to a high temperature (typically 120-180 °C) under an inert atmosphere for several hours to days.

• Work-up: Cool the reaction mixture, dilute with water, and extract with an organic solvent.

• Purification: Wash the organic layer, dry, and concentrate. Purify the crude product by column chromatography or recrystallization.

Conclusion

1-Bromo-4-(trifluoromethoxy)benzene is a versatile and valuable building block for the synthesis of agrochemical intermediates. While direct synthetic routes to final commercial products are not always readily available in the public domain, its utility is clearly demonstrated through the synthesis of key intermediates like 2-(4-(trifluoromethoxy)phenyl)ethylamine and its application in a wide range of powerful cross-coupling reactions. The protocols provided herein offer a practical guide for researchers to utilize this important fluorinated building block in the development of next-generation agrochemicals.

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. DE10065442A1 - Improved process for the preparation of 2- (4-trifluoromethoxyphenyl) ethylamine and 4-bromomethyl and 4-chloromethyl-1-trifluoromethoxy-benzene - Google Patents [patents.google.com]
• 4. sarthaks.com [sarthaks.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. Design, Synthesis, and Herbicidal Activity of Diphenyl Ether Derivatives Containing a Five-Membered Heterocycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US4714491A - Diphenyl ether herbicides - Google Patents [patents.google.com]
• 11. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 12. Ullmann Reaction [organic-chemistry.org]

Advanced Polymers from 1-Bromo-4-(trifluoromethoxy)benzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of advanced polymers utilizing 1-Bromo-4-(trifluoromethoxy)benzene as a key monomer. The incorporation of the trifluoromethoxy (-OCF₃) group into polymer backbones imparts a unique combination of desirable properties, including enhanced thermal stability, chemical resistance, and specific optoelectronic characteristics. These features make such polymers highly attractive for a range of applications, from high-performance materials to advanced drug delivery systems.

Applications of Polymers Derived from 1-Bromo-4-(trifluoromethoxy)benzene

Polymers synthesized from 1-Bromo-4-(trifluoromethoxy)benzene are at the forefront of materials science and biomedical research. The strong electron-withdrawing nature and high lipophilicity of the trifluoromethoxy group can significantly enhance the metabolic stability and bioavailability of polymer-drug conjugates.[1]

Key Application Areas:

• High-Performance Plastics: The inherent chemical and thermal stability of fluorinated polymers makes them suitable for applications in demanding environments, such as in the aerospace and electronics industries.[2]

• Optoelectronic Materials: Poly(p-phenylene)s and related conjugated polymers containing the trifluoromethoxy moiety are being investigated for their use in organic light-emitting diodes (OLEDs) and other organic electronic devices.

• Drug Delivery Systems: The biocompatibility and controlled degradation profiles of certain fluorinated polymers make them excellent candidates for creating nanoparticles for targeted cancer therapy.[3] These systems can enhance drug solubility, prolong circulation time, and facilitate targeted delivery to tumor tissues.[3] The hydrophobic nature of the fluorinated segments can also protect against disruption by lipids and proteins in the biological environment.[3]

Experimental Protocols

The synthesis of advanced polymers from 1-Bromo-4-(trifluoromethoxy)benzene is typically achieved through transition metal-catalyzed cross-coupling reactions, most notably Suzuki-Miyaura and Sonogashira polycondensations. These methods allow for the formation of carbon-carbon bonds to construct the polymer backbone.

Protocol 1: Synthesis of Poly(p-phenylene-co-4-trifluoromethoxyphenylene) via Suzuki-Miyaura Polycondensation

This protocol describes a representative synthesis of a copolymer from 1-Bromo-4-(trifluoromethoxy)benzene and a diboronic acid monomer.

Reaction Scheme:

(A representative reaction scheme for Suzuki-Miyaura polycondensation)

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• 1,4-Phenylenediboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Toluene (B28343)

• Water

• Methanol (B129727)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-4-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv.), 1,4-phenylenediboronic acid (1.0 mmol, 1.0 equiv.), and potassium carbonate (3.0 mmol, 3.0 equiv.).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.02 mmol, 2 mol%) to the flask.

• Solvent Addition: Add a degassed mixture of toluene (10 mL) and water (2 mL).

• Polymerization: Heat the reaction mixture to 90 °C and stir vigorously under an inert atmosphere (e.g., argon or nitrogen) for 48 hours.

• Work-up: Cool the reaction mixture to room temperature. Add 20 mL of water and extract the aqueous phase with toluene (3 x 20 mL). Combine the organic layers, wash with brine (2 x 30 mL), and dry over anhydrous magnesium sulfate.

• Purification: Filter the solution and concentrate it under reduced pressure. Precipitate the polymer by slowly adding the concentrated solution to a large volume of methanol (200 mL) with vigorous stirring.

• Isolation: Collect the precipitated polymer by filtration, wash with methanol, and dry in a vacuum oven at 60 °C overnight.

Protocol 2: Synthesis of a Poly(phenylene ethynylene) Derivative via Sonogashira Polycondensation

This protocol outlines a general procedure for the synthesis of a conjugated polymer through the coupling of 1-Bromo-4-(trifluoromethoxy)benzene and a diethynyl comonomer.

Reaction Scheme:

(A representative reaction scheme for Sonogashira polycondensation)

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene

• 1,4-Diethynylbenzene (B1207667)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triphenylphosphine (B44618) (PPh₃)

• Toluene

• Diisopropylamine (B44863) (DIPA)

• Methanol

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-4-(trifluoromethoxy)benzene (1.0 mmol, 1.0 equiv.), 1,4-diethynylbenzene (1.0 mmol, 1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (0.02 mmol, 2 mol%), copper(I) iodide (0.04 mmol, 4 mol%), and triphenylphosphine (0.08 mmol, 8 mol%).

• Solvent Addition: Add anhydrous toluene (10 mL) and diisopropylamine (5 mL) via syringe.

• Polymerization: Heat the reaction mixture to 70 °C and stir under an inert atmosphere for 24 hours.

• Work-up: After cooling to room temperature, pour the reaction mixture into a large volume of methanol (200 mL) to precipitate the polymer.

• Isolation: Collect the polymer by filtration, wash thoroughly with methanol to remove residual catalyst and unreacted monomers.

• Purification: The polymer can be further purified by dissolving it in a minimal amount of a suitable solvent (e.g., chloroform (B151607) or THF) and re-precipitating it into methanol.

• Drying: Dry the purified polymer in a vacuum oven at 50 °C.

Data Presentation

The following tables summarize representative quantitative data for advanced polymers incorporating the 4-(trifluoromethoxy)phenylene unit. Note that the exact values will depend on the specific comonomer and polymerization conditions.

Table 1: Representative Molecular Weight and Polydispersity Data

Polymer Type	Polymerization Method	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
Poly(p-phenylene) derivative	Suzuki-Miyaura	25,000 - 45,000	50,000 - 90,000	2.0 - 2.5
Poly(phenylene ethynylene) derivative	Sonogashira	15,000 - 30,000	35,000 - 70,000	2.2 - 2.8

Table 2: Representative Thermal Properties

Polymer Type	TGA (Td5%) in N₂ (°C)	Tg (°C)
Poly(p-phenylene) derivative	450 - 500	180 - 220
Poly(phenylene ethynylene) derivative	400 - 450	150 - 190

Visualizations

Experimental Workflow for Polymer Synthesis

The following diagram illustrates a generalized workflow for the synthesis and purification of advanced polymers via cross-coupling reactions.

Caption: Generalized workflow for polymer synthesis and purification.

Cellular Uptake and Drug Release Signaling Pathway

Polymers derived from 1-Bromo-4-(trifluoromethoxy)benzene can be formulated into nanoparticles for targeted drug delivery to cancer cells. The cellular uptake of such nanoparticles is often mediated by endocytosis. The following diagram illustrates a potential signaling pathway for the cellular uptake of a drug-loaded fluorinated polymer nanoparticle and the subsequent intracellular drug release.[1][4]

Caption: Cellular uptake and drug release pathway for a fluorinated polymer nanoparticle.

References

• 1. Mechanism of Cellular Uptake of Highly Fluorescent Conjugated Polymer Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Cellular Uptake Studies of Self-Assembled Fluorinated Nanoparticles Labelled with Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorinated Organic Polymers for Cancer Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. idus.us.es [idus.us.es]

Application Notes and Protocols for the Direct Arylation of Heteroarenes with 1-Bromo-4-(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct C-H arylation of heteroarenes has emerged as a powerful and atom-economical method for the formation of carbon-carbon bonds, offering a more sustainable alternative to traditional cross-coupling reactions. This protocol details the palladium-catalyzed direct arylation of various five-membered heteroarenes with 1-bromo-4-(trifluoromethoxy)benzene. The trifluoromethoxy group is a crucial substituent in medicinal chemistry, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity. This application note provides a general procedure, quantitative data for specific heteroarenes, and a detailed experimental protocol.

Overview of the Reaction

The direct arylation of heteroarenes with 1-bromo-4-(trifluoromethoxy)benzene is typically catalyzed by a palladium(II) acetate (B1210297) [Pd(OAc)2] catalyst. The reaction is performed in the presence of a base, with potassium acetate (KOAc) being an inexpensive and effective option. A key feature of this protocol is the ability to achieve high yields with a low catalyst loading (1 mol %).[1]

Quantitative Data Summary

The following table summarizes the yields obtained for the direct arylation of various heteroarenes with 1-bromo-4-(trifluoromethoxy)benzene. These reactions were generally carried out using 1 mol% Pd(OAc)2 and KOAc as the base.[1]

Heteroarene	Product	Yield (%)
2-Methylthiophene	2-Methyl-5-(4-(trifluoromethoxy)phenyl)thiophene	85
Thiophene (B33073)	2-(4-(Trifluoromethoxy)phenyl)thiophene	78
Furan	2-(4-(Trifluoromethoxy)phenyl)furan	72
Pyrrole (N-Boc protected)	1-(tert-Butoxycarbonyl)-2-(4-(trifluoromethoxy)phenyl)-1H-pyrrole	65
Indole (N-methyl protected)	1-Methyl-2-(4-(trifluoromethoxy)phenyl)-1H-indole	75

Experimental Protocols

General Procedure for the Direct Arylation

A screw-cap vial equipped with a magnetic stir bar is charged with Pd(OAc)2 (1 mol %), potassium acetate (KOAc, 2 equivalents), the heteroarene (1.2 equivalents), and 1-bromo-4-(trifluoromethoxy)benzene (1 equivalent). The vial is purged with argon, and then N,N-dimethylacetamide (DMA) is added as the solvent. The reaction mixture is stirred vigorously at a specified temperature (typically 120-150 °C) for the indicated time (typically 12-24 hours). After cooling to room temperature, the reaction mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

Detailed Protocol for the Synthesis of 2-(4-(Trifluoromethoxy)phenyl)thiophene

• Reagent Preparation:

  • Palladium(II) acetate (Pd(OAc)2)

  • Potassium acetate (KOAc), dried in an oven at 120 °C for 4 hours before use.

  • Thiophene

  • 1-Bromo-4-(trifluoromethoxy)benzene

  • N,N-Dimethylacetamide (DMA), anhydrous

• Reaction Setup:

  • To a 10 mL screw-cap vial equipped with a magnetic stir bar, add Pd(OAc)2 (0.01 mmol, 2.2 mg), KOAc (2.0 mmol, 196 mg), thiophene (1.2 mmol, 101 mg, 96 µL), and 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol, 241 mg, 154 µL).

  • Seal the vial with a cap containing a PTFE septum.

  • Evacuate and backfill the vial with argon three times.

  • Add anhydrous DMA (2 mL) via syringe.

• Reaction Execution:

  • Place the vial in a preheated oil bath at 150 °C.

  • Stir the reaction mixture vigorously for 24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification:

  • After the reaction is complete, allow the vial to cool to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL).

  • Wash the organic layer with water (3 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 2-(4-(trifluoromethoxy)phenyl)thiophene as a white solid.

Visualizations

Catalytic Cycle of Palladium-Catalyzed Direct Arylation

Caption: Proposed catalytic cycle for the direct C-H arylation.

Experimental Workflow for Direct Arylation

Caption: Step-by-step experimental workflow.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Incorporating the OCF3-Phenyl Moiety into Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of the trifluoromethoxy (-OCF3) group onto a phenyl ring is a powerful tool in modern medicinal chemistry. This moiety imparts a unique combination of physicochemical properties that can significantly enhance the pharmacological profile of bioactive molecules. The OCF3-phenyl group is characterized by high lipophilicity, metabolic stability, and distinct electronic and conformational effects, often leading to improved potency, selectivity, and pharmacokinetic properties.[1][2][3] This document provides detailed application notes, experimental protocols, and an analysis of the impact of the OCF3-phenyl moiety on various bioactive molecules.

Physicochemical and Pharmacokinetic Impact of the OCF3-Phenyl Moiety

The trifluoromethoxy group is one of the most lipophilic substituents used in drug design, with a Hansch-Leo parameter (π) of +1.04.[4] This high lipophilicity can enhance a molecule's ability to cross biological membranes, potentially improving oral absorption and bioavailability.[5] Furthermore, the robust nature of the C-F bonds in the OCF3 group confers significant metabolic stability, protecting the molecule from oxidative metabolism at that position.[3]

The OCF3 group is strongly electron-withdrawing, which can influence the pKa of nearby functionalities and modulate interactions with biological targets.[5] Conformationally, the OCF3 group prefers to be orthogonal to the plane of the phenyl ring, which can introduce a level of three-dimensionality to an otherwise planar aromatic system. This can lead to novel and enhanced binding interactions with protein targets.[4][6]

Data Presentation: Quantitative Impact on Bioactivity and Pharmacokinetics

The following tables summarize the quantitative data on the impact of the OCF3-phenyl moiety on the bioactivity and pharmacokinetic properties of selected molecules.

Table 1: Comparative in Vivo "Antiglutamate" Activity of Riluzole Analogs

Compound	R Group at 6-position	ED50 (mg/kg i.p.)
Riluzole	OCF3	2.5
Analog 1	OCF2CF3	3.2
Analog 2	CF3	2.8
Analog 3	CF2CF3	3.2
Data sourced from a study on the anticonvulsant activity against glutamic acid administration in rats.[3][7]

Table 2: In Vitro Efficacy of Triflumuron against Mosquito Larvae

Mosquito Species	EI50 (μg/L)	EI90 (μg/L)
Aedes albopictus	1.59	2.63
Culex quinquefasciatus	5.28	12.47
EI50/90: Effective concentration for 50%/90% emergence inhibition.[8]

Table 3: Efficacy of Thifluzamide in Controlling Rice Sheath Blight

Treatment	Dose	Disease Severity (PDI)	Yield (q/ha)
Thifluzamide 24 SC	0.8 ml/l	12.96	51.2
Propineb 70% WP	3 g/l	20.49	-
Difenoconazole 25% EC	0.5 ml/l	20.99	-
Control	-	>60	-
PDI: Percent Disease Index.[9]

Table 4: Pharmacokinetic Parameters of Sonidegib

Parameter	Value
Tmax (single dose)	2-4 hours
Metabolism	Primarily CYP3A
Effect of Strong CYP3A Inhibitor (Ketoconazole)	Increased Sonidegib AUC by 2.25-fold
Effect of Strong CYP3A Inducer (Rifampin)	Decreased Sonidegib AUC by 72%
AUC: Area under the curve.[10][11]

Signaling Pathways and Mechanisms of Action

The incorporation of the OCF3-phenyl moiety can lead to potent and selective modulation of various biological pathways. Below are diagrams of signaling pathways affected by representative bioactive molecules.

Sonidegib and the Hedgehog Signaling Pathway

Sonidegib is an inhibitor of the Hedgehog (Hh) signaling pathway, a critical pathway in embryonic development and tumorigenesis.[12] Sonidegib functions as a Smoothened (SMO) antagonist. In the absence of the Hh ligand, the Patched (PTCH) receptor inhibits SMO. Upon Hh binding to PTCH, this inhibition is relieved, allowing SMO to activate the GLI family of transcription factors, which then translocate to the nucleus and induce the expression of target genes involved in cell proliferation and survival.[13][14] Sonidegib binds to and inhibits SMO, thereby blocking the downstream signaling cascade.[12]

Caption: Hedgehog signaling pathway and the inhibitory action of Sonidegib.

Riluzole and Glutamatergic Neurotransmission

Riluzole is a neuroprotective agent with a complex mechanism of action primarily targeting glutamatergic neurotransmission.[3] It is thought to act through multiple mechanisms: 1) Inhibition of glutamate (B1630785) release from presynaptic terminals by blocking voltage-gated sodium channels; 2) Non-competitive antagonism of postsynaptic N-methyl-D-aspartate (NMDA) receptors; and 3) Potentiation of a G-protein-dependent signaling process.[7][15]

Caption: Multi-faceted mechanism of action of Riluzole in neurons.

Thifluzamide and Fungal Respiration

Thifluzamide is a fungicide that acts by inhibiting succinate (B1194679) dehydrogenase (Complex II) in the mitochondrial electron transport chain of fungi.[16][17] This inhibition disrupts the production of ATP, the primary energy currency of the cell, leading to fungal cell death.

Caption: Inhibition of fungal mitochondrial respiration by Thifluzamide.

Experimental Protocols

Detailed methodologies for the synthesis of key intermediates and final bioactive molecules containing the OCF3-phenyl moiety are provided below.

Synthesis of 4-(Trifluoromethoxy)aniline

This protocol describes a general method for the synthesis of the key building block, 4-(trifluoromethoxy)aniline.

Materials:

• 4-bromotrifluoromethoxybenzene

• Magnesium turnings

• Anhydrous tetrahydrofuran (B95107) (THF)

• 1,2-dibromoethane (B42909)

• Anhydrous toluene (B28343)

• Oxazepane

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl)

Procedure:

• To a flame-dried round-bottom flask, add activated magnesium turnings (1.5 eq.) and anhydrous THF.

• Add a few drops of 1,2-dibromoethane to initiate the Grignard reaction.

• Slowly add a solution of 4-bromotrifluoromethoxybenzene (1.0 eq.) in anhydrous THF at room temperature.

• After the formation of the Grignard reagent is complete (as determined by titration), transfer the desired amount to a separate flame-dried flask.

• Dilute with anhydrous toluene and cool to the appropriate reaction temperature.

• Add a solution of oxazepane (1.2 eq.) in anhydrous toluene.

• Maintain the reaction at the specified temperature for the required time.

• Quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography.[1]

Synthesis of Riluzole

This protocol outlines a high-yield synthesis of Riluzole.[2]

Materials:

• 4-(trifluoromethoxy)aniline

• Ammonium thiocyanate

• Potassium persulfate

• Glacial acetic acid

• Ethanol (B145695)

• Water

• Ammonia (B1221849) solution

Procedure:

• In a reaction vessel, suspend 4-(trifluoromethoxy)aniline, ammonium thiocyanate, and potassium persulfate in glacial acetic acid.

• Stir the suspension at room temperature for 24 hours.

• Heat the reaction mixture to 40°C and stir for an additional 2 hours.

• Cool the mixture and dilute with water and ethanol.

• Slowly add ammonia solution with stirring until the pH reaches 14 to precipitate the crude Riluzole.

• Filter the solid and dry under vacuum.

• For purification, recrystallize the crude product from a mixture of ethanol and water.[2][17]

Synthesis of Sonidegib (General Scheme)

The synthesis of Sonidegib is a multi-step process. A key step involves the Suzuki-Miyaura coupling to form the biphenyl (B1667301) core. A simplified, environmentally friendly approach has been developed.[12]

Key Intermediates:

• 2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid

• N-(6-aminopyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide

General Workflow:

• Suzuki-Miyaura Coupling: A substituted phenylboronic acid is coupled with a substituted aryl halide in the presence of a palladium catalyst to form the biphenyl core.

• Amide Coupling: The resulting carboxylic acid is then coupled with an appropriate amine to form the final amide product, Sonidegib.

References

• 1. 4-(Trifluoromethoxy)aniline synthesis - chemicalbook [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid;CAS No.:1221722-10-6 [chemshuttle.com]
• 6. researchgate.net [researchgate.net]
• 7. Design, synthesis, and structure-activity relationships of substituted piperazinone-based transition state factor Xa inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. CN113698315A - Synthetic method of 2-trifluoromethyl benzamide - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Structure-activity relationship and pharmacokinetic studies of 3-O-substitutedflavonols as anti-prostate cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. orgsyn.org [orgsyn.org]
• 14. 4-(Trifluoromethoxy)aniline | 461-82-5 | FT38100 [biosynth.com]
• 15. 4-(Trifluoromethoxy)aniline: Synthesis and Applications in Therapeutics_Chemicalbook [chemicalbook.com]
• 16. Page loading... [wap.guidechem.com]
• 17. chembk.com [chembk.com]

Technical Notes & Optimization

Improving yield in Suzuki coupling of 1-Bromo-4-(trifluoromethoxy)benzene

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the Suzuki-Miyaura cross-coupling of 1-Bromo-4-(trifluoromethoxy)benzene. The electron-withdrawing nature of the trifluoromethoxy group generally favors the oxidative addition step in the catalytic cycle, yet achieving high yields can be impeded by various side reactions and suboptimal conditions.[1] This guide provides structured troubleshooting advice, detailed protocols, and answers to frequently asked questions.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Question 1: My reaction shows low to no conversion of the starting material. What are the first things I should check?

Answer: When a Suzuki coupling reaction fails to proceed, it is crucial to systematically verify the foundational parameters of the reaction setup. Low conversion is often traced back to inactive reagents or a compromised reaction environment.

Initial Troubleshooting Steps:

• Inert Atmosphere Integrity : The active Pd(0) catalyst is highly sensitive to oxygen.[2] Ensure that all solvents were properly degassed and that the reaction was conducted under a rigorously maintained inert atmosphere (Argon or Nitrogen).[3] Oxygen contamination can lead to catalyst decomposition and the formation of homocoupling byproducts.[4]

• Catalyst Activity : Palladium catalysts, particularly Pd(0) sources, can deactivate upon prolonged storage or exposure to air.[5] If using a Pd(II) precatalyst, it must be effectively reduced in-situ to the active Pd(0) species.[4] Consider using a fresh batch of catalyst or a more robust, air-stable precatalyst, such as a palladacycle.[4]

• Reagent Purity : Verify the purity of both 1-Bromo-4-(trifluoromethoxy)benzene and the boronic acid coupling partner. Boronic acids can degrade over time, particularly through protodeboronation.[4]

• Base and Solvent Quality : Ensure the base is finely powdered and dry, especially for anhydrous reactions.[4] Solvents should be high-purity or freshly distilled.

Caption: Diagram 1: Initial Troubleshooting Workflow for Low Yield.

Question 2: I'm observing a significant amount of a symmetrical biaryl byproduct derived from my boronic acid. How can I prevent this?

Answer: The formation of a symmetrical biaryl from the boronic acid is known as homocoupling. This is a common side reaction in Suzuki couplings and is primarily caused by the presence of oxygen or an excess of Pd(II) species at the start of the reaction.[3][6]

Strategies to Minimize Homocoupling:

• Rigorous Degassing : Oxygen promotes the homocoupling of boronic acids.[4][7] Thoroughly degas all solvents and the reaction mixture prior to adding the catalyst. The freeze-pump-thaw method is highly effective, as is sparging with an inert gas like argon for 15-30 minutes.[3]

• Use a Pd(0) Precatalyst : Starting with a Pd(II) salt (e.g., Pd(OAc)₂, PdCl₂) requires an initial reduction to the active Pd(0) state. This reduction can sometimes occur via a pathway that involves homocoupling two molecules of the boronic acid.[6] Using a Pd(0) source directly (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) or a modern precatalyst that readily generates Pd(0) can mitigate this issue.[3]

• Use Stable Boronic Acid Derivatives : Boronic acids can be prone to decomposition. Using more stable derivatives like pinacol (B44631) esters (Bpin) or MIDA boronates can suppress side reactions by providing a slower, controlled release of the boronic acid into the catalytic cycle.[6]

Question 3: My starting materials are being consumed, but I am seeing byproducts from protodeboronation or hydrodehalogenation. What are these and how can I avoid them?

Answer: These side reactions consume your starting materials, directly reducing the yield of the desired cross-coupled product.

• Protodeboronation is the replacement of the boronic acid group with a hydrogen atom. This is essentially a hydrolysis reaction and is often accelerated by strong bases in aqueous media.[4][6]

  • Solution : Switch to a milder base like potassium carbonate (K₂CO₃) or potassium fluoride (B91410) (KF).[4] Alternatively, running the reaction under anhydrous conditions can significantly reduce this side reaction.[4]

• Hydrodehalogenation is the replacement of the bromine on your starting material with a hydrogen atom. This can occur if there are hydride sources in the reaction mixture.

  • Solution : Screen different, non-hydridic bases and ensure you are using high-purity, anhydrous solvents.[2]

Caption: Diagram 2: Common Side Reactions and Their Causes.

Question 4: Which catalyst, ligand, and base combination is best for this specific coupling?

Answer: There is no single "best" set of conditions, as the optimal choice depends on the specific boronic acid partner. However, for electron-deficient aryl bromides like 1-Bromo-4-(trifluoromethoxy)benzene, modern catalyst systems using bulky, electron-rich phosphine (B1218219) ligands are often superior to traditional catalysts like Pd(PPh₃)₄.[1][2] A systematic screening of catalysts, ligands, bases, and solvents is the most effective approach to maximizing yield.

Below is a representative table outlining a screening strategy.

Catalyst (mol%)	Ligand (mol%)	Base (2.0 equiv)	Solvent System	Temperature (°C)	Expected Outcome
Pd(OAc)₂ (2%)	PPh₃ (4%)	K₂CO₃	Dioxane/H₂O (4:1)	100	Baseline: Traditional conditions, may be sluggish.
Pd₂(dba)₃ (1%)	SPhos (2%)	K₃PO₄	Toluene/H₂O (5:1)	100	High Activity: SPhos is excellent for many challenging couplings.[8]
XPhos Pd G3 (2%)	(integral)	Cs₂CO₃	THF/H₂O (4:1)	80	High Stability: Modern precatalyst, often highly effective and air-stable.[4]
Pd(dppf)Cl₂ (3%)	(integral)	Na₂CO₃	DMF	110	Alternative: Dppf is a common and effective ligand.[9]

Frequently Asked Questions (FAQs)

Q: What is the general catalytic cycle for the Suzuki reaction? A: The cycle involves three main steps: 1) Oxidative Addition , where the Pd(0) catalyst inserts into the aryl bromide bond to form a Pd(II) complex; 2) Transmetalation , where the organic group from the boronic acid (activated by the base) is transferred to the palladium complex; and 3) Reductive Elimination , where the new C-C bond is formed, yielding the final product and regenerating the Pd(0) catalyst.[9][10]

Caption: Diagram 3: The Suzuki-Miyaura Catalytic Cycle.

Q: Is water required for the reaction to work? A: Not always, but it is very common. Many Suzuki couplings are run in biphasic solvent systems (e.g., Toluene/Water, Dioxane/Water). Water can help dissolve the inorganic base (like K₂CO₃ or K₃PO₄) and facilitate the transmetalation step. However, if side reactions like protodeboronation are an issue, switching to anhydrous conditions with a soluble organic base or a fluoride base (like CsF or KF) can be beneficial.[4]

Q: How do I properly set up the reaction to exclude oxygen? A: Assemble all dry glassware and reagents (except the catalyst and solvent) in the reaction flask. Seal the flask with a septum, and then cycle between vacuum and backfilling with an inert gas (Argon or Nitrogen) at least three times. Add the degassed solvent via syringe, followed by the catalyst under a positive pressure of inert gas.[9]

Experimental Protocols

General Protocol for Suzuki Coupling Screening

• Materials :

  • 1-Bromo-4-(trifluoromethoxy)benzene (1.0 equiv)

  • Arylboronic acid or ester (1.2-1.5 equiv)

  • Palladium catalyst (1-5 mol%)

  • Ligand (if not using a precatalyst)

  • Base (2.0-3.0 equiv)

  • Anhydrous, degassed solvent

  • Schlenk flask or reaction vial with a magnetic stir bar

  • Inert gas supply (Argon or Nitrogen)

• Procedure :

  • Reaction Setup : To a dry Schlenk flask containing a stir bar, add the 1-Bromo-4-(trifluoromethoxy)benzene, arylboronic acid, palladium catalyst (if solid), and base under a counterflow of inert gas.[2]

  • Inerting : Seal the flask and purge by applying vacuum and backfilling with inert gas. Repeat this cycle 3-5 times.

  • Solvent Addition : Add the degassed solvent system via syringe. If using a liquid catalyst, add it at this stage.

  • Heating : Place the flask in a preheated oil bath or heating block and stir vigorously at the desired temperature (e.g., 80–110 °C).[4]

  • Monitoring : Monitor the reaction progress by TLC, GC-MS, or LC-MS.[4]

  • Workup : Once complete, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[4]

Protocol for Solvent Degassing (Sparging Method)

• Place the solvent in a flask with a gas inlet and outlet.

• Insert a long needle or tube connected to an inert gas line so that it is submerged below the solvent's surface.

• Bubble a steady stream of inert gas (Argon or Nitrogen) through the solvent for at least 15-30 minutes to displace dissolved oxygen.[3]

• Keep the solvent under a positive pressure of inert gas until it is used.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Side Reactions in Palladium-Catalyzed Coupling of Aryl Bromides

This technical support center is designed for researchers, scientists, and professionals in drug development, offering detailed troubleshooting guides and FAQs to address common side reactions in palladium-catalyzed cross-coupling of aryl bromides.

Troubleshooting Guide

This section provides a question-and-answer format to directly address specific issues encountered during experiments, offering potential causes and actionable solutions.

Issue 1: Low or No Conversion of the Aryl Bromide Starting Material

Question: My Suzuki-Miyaura reaction with an electron-rich aryl bromide is showing very low conversion, even after prolonged heating. What could be the problem and how can I fix it?

Answer:

Low conversion with electron-rich or sterically hindered aryl bromides is a common issue, often related to the initial oxidative addition step of the catalytic cycle.

Potential Causes:

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently from your Pd(II) precatalyst (e.g., Pd(OAc)₂), or it may have decomposed.

• Inefficient Oxidative Addition: Electron-donating groups on the aryl bromide make the C-Br bond less electrophilic and thus less reactive towards the electron-rich Pd(0) catalyst. Steric hindrance near the bromine atom can also physically block the palladium catalyst's approach.

• Inappropriate Ligand: The ligand you are using may not be sufficiently electron-rich or bulky to promote the oxidative addition of a challenging aryl bromide. For instance, simple triphenylphosphine (B44618) (PPh₃) may be ineffective for such substrates.

• Insufficient Temperature: The activation energy for the oxidative addition of unactivated aryl bromides can be high, requiring elevated temperatures.

Recommended Solutions:

• Catalyst and Ligand Selection: Switch to a more robust catalyst system. Electron-rich and sterically hindered phosphine (B1218219) ligands are known to accelerate the oxidative addition and stabilize the active catalyst. Consider using Buchwald's biarylphosphine ligands (e.g., SPhos, XPhos) or pre-formed palladium precatalysts that incorporate these ligands.

• Increase Reaction Temperature: If your starting materials and products are thermally stable, gradually increasing the reaction temperature (e.g., from 80 °C to 110 °C) can often overcome the activation barrier.

• Solvent Choice: The polarity of the solvent can influence the reaction rate. A screen of solvents like toluene (B28343), 1,4-dioxane, or DMF might reveal a more suitable medium for your specific reaction.

• Inert Atmosphere: Ensure your reaction is rigorously maintained under an inert atmosphere (argon or nitrogen). Oxygen can oxidize and deactivate both the phosphine ligands and the palladium catalyst.

Issue 2: Significant Formation of a Homocoupled Biaryl Product (Ar-Ar)

Question: In my Heck coupling reaction, I'm observing a significant amount of the homocoupled product of my aryl bromide, which is complicating purification. What causes this and how can it be minimized?

Answer:

The formation of symmetrical biaryls (Ar-Ar) is a well-known side reaction in palladium-catalyzed couplings.

Potential Causes:

• Reductive Coupling: The Ar-Pd(II)-Br intermediate can react with another molecule of itself, especially if the subsequent steps of the catalytic cycle (e.g., migratory insertion in a Heck reaction) are slow. This pathway is often facilitated by a reductant that regenerates the Pd(0) catalyst.

• Reaction Conditions: Certain bases and high temperatures can promote homocoupling.

• Slow Cross-Coupling: If the desired cross-coupling pathway is slow due to unreactive coupling partners, the homocoupling side reaction can become more prominent.

Recommended Solutions:

• Optimize Reaction Parameters: Try lowering the reaction temperature. While this might slow down the desired reaction, it can often suppress the homocoupling side reaction to a greater extent.

• Choice of Base: The base can have a significant impact. If you are using a strong base, consider switching to a milder one like K₂CO₃ or K₃PO₄.

• Ligand Modification: The ligand can influence the relative rates of cross-coupling versus homocoupling. Screening a few different ligands might identify one that favors the desired pathway.

• Control Stoichiometry: Ensure that the alkene coupling partner is present in a slight excess (e.g., 1.2 equivalents) to favor the cross-coupling reaction.

Issue 3: Presence of the Hydrodehalogenated Byproduct (Ar-H)

Question: My Buchwald-Hartwig amination is producing a noticeable amount of the corresponding arene (Ar-H) instead of the desired arylamine. What is the source of the hydrogen, and how can I prevent this side reaction?

Answer:

Hydrodehalogenation, the replacement of the bromine atom with a hydrogen atom, is a common side reaction, particularly in Buchwald-Hartwig aminations.

Potential Causes:

• β-Hydride Elimination: If the amine coupling partner has β-hydrogens, an intermediate palladium-amido complex can undergo β-hydride elimination. This forms an imine and a palladium-hydride species (LₙPd-H), which can then reductively eliminate with the aryl group to form the Ar-H byproduct.

• Hydride Sources: Other components in the reaction mixture, such as the solvent (e.g., alcohols), the base, or even trace amounts of water, can act as hydride sources.

Recommended Solutions:

• Ligand Selection: The use of bulky, electron-rich biarylphosphine ligands can promote the rate of reductive elimination to form the C-N bond, making it faster than competing side reactions like β-hydride elimination.

• Choice of Base: Use a non-nucleophilic, sterically hindered base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS). These are less likely to act as hydride donors.

• Anhydrous Conditions: Ensure that all reagents and solvents are strictly anhydrous. Using freshly distilled solvents and flame-dried glassware can significantly reduce hydrodehalogenation.

• Amine Stoichiometry: Using a slight excess of the amine (e.g., 1.2 equivalents) can help to favor the desired amination pathway.

Data Presentation: Influence of Ligands on Reaction Outcome

The choice of ligand is critical in controlling the efficiency and selectivity of palladium-catalyzed coupling reactions. The following table provides illustrative data on how different phosphine ligands can affect the outcome of a Suzuki-Miyaura coupling.

Table 1: Illustrative Ligand Effects in the Suzuki-Miyaura Coupling of 4-Bromotoluene (B49008) with Phenylboronic Acid

Ligand	Catalyst Loading (mol %)	Temperature (°C)	Time (h)	Cross-Coupling Yield (%)	Homocoupling Yield (%)
PPh₃	2	100	12	65	15
P(t-Bu)₃	2	80	4	92	<5
SPhos	1	80	2	>98	<1
XPhos	1	80	2	>97	<1

Note: This data is representative and compiled from typical outcomes in Suzuki-Miyaura reactions. Actual results may vary depending on the specific substrates and conditions.

Experimental Protocols

Protocol 1: Detailed Procedure for Suzuki-Miyaura Coupling of 4-Bromotoluene

This protocol describes a typical procedure for the Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid.

Materials:

• 4-Bromotoluene (1.0 mmol, 171 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (0.02 mmol, 4.5 mg)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 16.4 mg)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 mmol, 424 mg)

• Toluene (4 mL)

• Water (0.4 mL)

Procedure:

• To a flame-dried Schlenk tube, add 4-bromotoluene, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the tube with a rubber septum, and evacuate and backfill with argon three times.

• Add degassed toluene and degassed water via syringe.

• Place the Schlenk tube in a preheated oil bath at 100 °C and stir the reaction mixture vigorously.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Once complete, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and transfer to a separatory funnel.

• Wash the organic layer with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluting with hexanes) to afford 4-methyl-1,1'-biphenyl as a white solid.

Protocol 2: Detailed Procedure for Buchwald-Hartwig Amination

This protocol provides a general method for the coupling of an aryl bromide with a secondary amine.

Materials:

• Aryl bromide (1.0 mmol)

• Secondary amine (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 18.3 mg)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 mmol, 19.1 mg)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 135 mg)

• Anhydrous toluene (5 mL)

Procedure:

• In a glovebox or under a stream of inert gas, add the aryl bromide, Pd₂(dba)₃, XPhos, and sodium tert-butoxide to an oven-dried Schlenk tube.

• Seal the tube, remove from the glovebox (if applicable), and add the anhydrous toluene and the secondary amine via syringe.

• Place the Schlenk tube in a preheated oil bath at 100 °C.

• Stir the reaction mixture vigorously for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite®.

• Wash the filter cake with additional ethyl acetate (10 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-arylated amine.

Mandatory Visualizations

Palladium-Catalyzed Cross-Coupling Cycle and Competing Side Reactions

Caption: The catalytic cycle for cross-coupling and pathways to major side products.

Troubleshooting Workflow for Suboptimal Reactions

Caption: A logical workflow for diagnosing and solving common cross-coupling issues.

Logical Relationship of Side Reactions

Caption: How suboptimal conditions can lead to specific, undesirable side reactions.

Optimization of reaction conditions for 4-(trifluoromethoxy)phenyl boronic acid synthesis

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for the synthesis of 4-(trifluoromethoxy)phenyl boronic acid. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 4-(trifluoromethoxy)phenyl boronic acid?

A1: The most prevalent method involves the reaction of a Grignard reagent or an organolithium species, formed from 4-(trifluoromethoxy)bromobenzene or -iodobenzene, with a trialkyl borate (B1201080) ester (e.g., trimethyl borate or triisopropyl borate) at low temperatures. This is followed by acidic workup to hydrolyze the resulting boronate ester to the desired boronic acid.[1]

Q2: Why is it crucial to maintain anhydrous and inert conditions during the synthesis?

A2: Organometallic intermediates (Grignard and organolithium reagents) are highly reactive towards water and oxygen.[2][3] The presence of moisture will quench the organometallic reagent, leading to the formation of trifluoromethoxybenzene as a byproduct and significantly reducing the yield of the desired boronic acid. Oxygen can lead to the formation of phenolic impurities and cause homocoupling of the organometallic reagent.[2] Therefore, using dry solvents and glassware, and maintaining an inert atmosphere (e.g., nitrogen or argon) is critical for success.[2][3]

Q3: What are the typical impurities encountered, and how can they be minimized?

A3: Common impurities include the starting aryl halide, the corresponding arene (trifluoromethoxybenzene) from quenching of the organometallic intermediate, and homocoupled biaryl species.[4] Minimizing these involves ensuring the reaction goes to completion, maintaining strictly anhydrous and anaerobic conditions, and carefully controlling the reaction temperature.[5]

Q4: How does the trifluoromethoxy (-OCF3) group affect the reaction compared to a trifluoromethyl (-CF3) group?

A4: The -OCF3 group is strongly electron-withdrawing, which can influence the stability and reactivity of the boronic acid.[6][7] This property increases the Lewis acidity of the boronic acid compared to unsubstituted phenylboronic acid.[6][7] While both -OCF3 and -CF3 are electron-withdrawing, the oxygen atom in the -OCF3 group can have a slight resonance effect that modulates its electronic properties.[6]

Q5: What is the best way to store 4-(trifluoromethoxy)phenyl boronic acid?

A5: Boronic acids can be prone to dehydration to form cyclic boroxines, especially upon heating or prolonged storage.[1] It is recommended to store the compound in a cool, dark, and dry place, preferably under an inert atmosphere, to maintain its purity and reactivity.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive magnesium turnings or organolithium reagent. 2. Wet solvents or glassware. 3. Reaction temperature too high or too low. 4. Impure starting aryl halide.	1. Activate magnesium with iodine or 1,2-dibromoethane. Use a freshly titrated or new bottle of organolithium reagent. 2. Flame-dry all glassware and use freshly distilled anhydrous solvents.[3] 3. Ensure the temperature for the formation of the organometallic is appropriate and that the subsequent reaction with the borate ester is kept cold (typically -78 °C).[8] 4. Purify the starting material (e.g., 4-bromobenzotrifluoride) by distillation or chromatography.
Significant Formation of Trifluoromethoxybenzene Byproduct	1. Presence of moisture in the reaction. 2. Incomplete reaction of the organometallic intermediate with the borate ester before workup.	1. Rigorously exclude water from the reaction system.[2][3] 2. Ensure sufficient reaction time after the addition of the borate ester and allow the mixture to warm gradually to room temperature before quenching.[8]
Formation of Homocoupled Biaryl Impurity	Presence of oxygen in the reaction atmosphere.[2]	Degas all solvents thoroughly (e.g., by bubbling with argon or nitrogen) and maintain a positive pressure of an inert gas throughout the experiment.[2][4]
Difficult Product Isolation/Purification	1. Product is highly soluble in the extraction solvent. 2. Formation of boroxine (B1236090) anhydride.	1. After acidic workup, perform multiple extractions with a suitable organic solvent like ethyl acetate (B1210297). Careful concentration of the organic layer is needed. 2. Recrystallization from a suitable solvent system (e.g., water/acetonitrile or hexane (B92381)/ethyl acetate) can help purify the boronic acid from its anhydride.
Inconsistent Yields	Variability in the quality of reagents or reaction setup.	Standardize the procedure: use reagents from the same batch, ensure consistent solvent purity, and meticulously control reaction parameters like addition rates and temperatures.[9]

Experimental Protocols

Protocol: Synthesis of 4-(Trifluoromethoxy)phenyl Boronic Acid via Grignard Reaction

This protocol is adapted from standard procedures for aryl boronic acid synthesis.[1][10]

Materials:

• Magnesium turnings

• Iodine (one crystal)

• 4-Bromo-1-(trifluoromethoxy)benzene

• Anhydrous tetrahydrofuran (B95107) (THF)

• Trimethyl borate

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Grignard Reagent Formation:

  • Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and an argon inlet.

  • Add magnesium turnings (1.2 equiv) to the flask. Add a single crystal of iodine to activate the magnesium.

  • Add a small portion of anhydrous THF.

  • In a separate, dry dropping funnel, dissolve 4-bromo-1-(trifluoromethoxy)benzene (1.0 equiv) in anhydrous THF.

  • Add a small amount of the aryl bromide solution to the magnesium. Once the reaction initiates (indicated by heat and color change), add the remaining solution dropwise to maintain a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Borylation:

  • Cool the Grignard solution to -78 °C using a dry ice/acetone bath.

  • In a separate flask, dissolve trimethyl borate (1.5 equiv) in anhydrous THF.

  • Add the trimethyl borate solution dropwise to the cold Grignard reagent, ensuring the temperature remains below -70 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight (approx. 12 hours).[8]

• Workup and Purification:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly quench the reaction by adding 1 M HCl until the solution is acidic (pH ~1-2). Stir vigorously for 1 hour.[8]

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.[8]

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude solid by washing with a non-polar solvent like hexane or chloroform (B151607) to remove less polar impurities, or by recrystallization.[8]

Optimization Data

The following tables represent typical data obtained during the optimization of aryl boronic acid synthesis.

Table 1: Effect of Solvent on Yield

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Diethyl Ether	35	12	65
2	THF	25	12	82
3	1,4-Dioxane	25	12	75
4	Toluene	25	12	45

Table 2: Effect of Borate Ester on Yield

Entry	Borate Ester	Equivalents	Temperature (°C)	Yield (%)
1	Trimethyl borate	1.2	-78	80
2	Triisopropyl borate	1.2	-78	85
3	Trimethyl borate	2.0	-78	81
4	Triisopropyl borate	2.0	-78	84

Process Diagrams

Caption: Experimental workflow for the synthesis of 4-(trifluoromethoxy)phenyl boronic acid.

Caption: A logical diagram for troubleshooting low yield in boronic acid synthesis.

References

• 1. Phenylboronic acid – preparation and application - Georganics [georganics.sk]
• 2. benchchem.com [benchchem.com]
• 3. sites.pitt.edu [sites.pitt.edu]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. researchgate.net [researchgate.net]
• 6. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. 4-Trifluoromethylphenylboronic acid | 128796-39-4 [chemicalbook.com]
• 9. reddit.com [reddit.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 1-Bromo-4-(trifluoromethoxy)benzene Reaction Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of reaction products derived from 1-Bromo-4-(trifluoromethoxy)benzene. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of these valuable chemical intermediates.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 1-Bromo-4-(trifluoromethoxy)benzene?

A1: 1-Bromo-4-(trifluoromethoxy)benzene is a versatile building block, frequently used in transition metal-catalyzed cross-coupling reactions. The most common transformations include:

• Suzuki-Miyaura Coupling: To form carbon-carbon bonds, typically yielding biaryl compounds.[1]

• Buchwald-Hartwig Amination: For the formation of carbon-nitrogen bonds, leading to N-aryl amines.[2]

• Grignard Reaction: To create organomagnesium reagents for subsequent reactions with electrophiles, forming new carbon-carbon bonds.[3]

Q2: What are the general steps for working up a reaction involving 1-Bromo-4-(trifluoromethoxy)benzene?

A2: A typical work-up procedure involves quenching the reaction, followed by an extractive work-up to separate the organic product from the aqueous phase and inorganic byproducts. The general steps are:

• Cool the reaction mixture to room temperature.

• Quench the reaction appropriately (e.g., with water, saturated aqueous ammonium (B1175870) chloride for Grignard reactions).[4]

• Dilute the mixture with an organic solvent (e.g., ethyl acetate (B1210297), diethyl ether).

• Wash the organic layer sequentially with water and brine. For Suzuki reactions, a wash with a saturated aqueous solution of sodium bicarbonate can help remove acidic impurities.[5]

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.[5]

Q3: How can I monitor the progress of my purification?

A3: Thin-Layer Chromatography (TLC) is a quick and effective method to monitor the progress of your purification.[6] For trifluoromethoxy-substituted aromatic compounds, visualization can typically be achieved using a UV lamp (254 nm), as the aromatic rings will quench the fluorescence of the TLC plate, appearing as dark spots.[7] Staining with potassium permanganate (B83412) can also be effective if the product or impurities contain oxidizable functional groups.

Troubleshooting Guides

Issue 1: Persistent Emulsion During Aqueous Work-up

• Problem: A stable emulsion forms at the organic-aqueous interface during extraction, making phase separation difficult.

• Possible Causes:

  • Presence of polar, high molecular weight byproducts or unreacted starting materials.

  • Use of certain solvents like dichloromethane.

• Solutions:

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength of the aqueous phase, which can help break the emulsion.

  • Filtration: Filter the entire mixture through a pad of Celite or glass wool.

  • Solvent Addition: Add a small amount of a different organic solvent to change the overall polarity.

  • Centrifugation: If available, centrifuging the mixture can force the separation of layers.

Issue 2: Difficulty in Removing Palladium Catalyst Residues

• Problem: The purified product is contaminated with residual palladium catalyst, which can be problematic for downstream applications.

• Possible Causes:

  • Incomplete removal during work-up.

  • Strong coordination of the product to the palladium.

• Solutions:

  • Filtration through Celite: After the reaction, dilute the mixture with a suitable solvent and filter through a pad of Celite to remove the heterogeneous catalyst and palladium black.[5]

  • Charcoal Treatment: Stirring the crude product in a suitable solvent with activated charcoal can help adsorb residual palladium.

  • Specialized Scavengers: Commercially available silica-based scavengers with thiol or amine functionalities can be used to selectively bind and remove palladium.

Issue 3: Co-elution of Product and Impurities During Column Chromatography

• Problem: The desired product and a significant impurity have very similar Rf values on TLC, leading to poor separation during column chromatography.

• Possible Causes:

  • The impurity has a similar polarity to the product. A common impurity in Suzuki couplings is the homocoupled byproduct of the boronic acid.[8]

• Solutions:

  • Optimize Solvent System: Experiment with different solvent systems for your column. A shallow gradient of a more polar solvent in a non-polar solvent (e.g., a slow increase of ethyl acetate in hexane) can improve separation.[9]

  • Change Adsorbent: If silica (B1680970) gel is not providing adequate separation, consider using a different stationary phase, such as alumina.

  • Recrystallization: If the product is a solid, recrystallization is often an excellent method for removing closely related impurities.

Purification Technique Protocols and Data

Flash Column Chromatography

Flash column chromatography is a widely used technique for purifying reaction products of 1-Bromo-4-(trifluoromethoxy)benzene.[10]

Experimental Protocol:

• Slurry Preparation: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent, and load it onto the top of the silica gel bed.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Typical Eluent Systems and Rf Values:

Product Type	Typical Eluent System (Hexane:Ethyl Acetate)	Approximate Rf Value
4-(Trifluoromethoxy)biphenyl	95:5 to 90:10	0.3 - 0.5
N-Aryl-4-(trifluoromethoxy)aniline	90:10 to 80:20	0.2 - 0.4
Grignard Product (e.g., alcohol)	85:15 to 70:30	0.2 - 0.5

Note: Optimal eluent composition and Rf values will vary depending on the specific product and impurities.

Recrystallization

For solid products, recrystallization is a powerful purification technique.[11]

Experimental Protocol:

• Solvent Selection: Choose a solvent or a solvent pair in which the product is soluble at high temperatures but sparingly soluble at room temperature. Common solvents for biphenyl (B1667301) and aniline (B41778) derivatives include ethanol, isopropanol, and mixtures of a "good" solvent (like ethyl acetate or ethanol) with a "poor" solvent (like hexane (B92381) or water).[12][13]

• Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum.

Quantitative Data for Purification Methods (Representative Examples):

Reaction Type	Purification Method	Crude Purity (by NMR/GC)	Final Purity (by NMR/GC)	Typical Yield
Suzuki Coupling	Flash Chromatography	70-85%	>98%	75-90%
Buchwald-Hartwig	Flash Chromatography	60-80%	>97%	70-85%
Suzuki Coupling	Recrystallization	80-90%	>99%	65-80%
Buchwald-Hartwig	Recrystallization	75-85%	>99%	60-75%

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Home Page [chem.ualberta.ca]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. researchgate.net [researchgate.net]
• 9. Chromatography [chem.rochester.edu]
• 10. science.uct.ac.za [science.uct.ac.za]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Cross-Coupling with Electron-Deficient Aryl Halides

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on cross-coupling reactions involving electron-deficient aryl halides.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem: Low or No Product Yield

• Q1: My reaction is not working at all, or the conversion is very low. What are the first things I should check?

  • A1: When a coupling reaction fails, begin by assessing the fundamentals. Ensure your palladium source and ligand are active and not degraded.[1] The active catalyst is a Pd(0) species; if you are using a Pd(II) precatalyst (like Pd(OAc)₂ or PdCl₂(PPh₃)₂), it must be successfully reduced in situ.[1][2] Consider using more advanced, air- and moisture-stable precatalysts (e.g., G3 or G4 palladacycles) which generate the active LPd(0) species more reliably.[3] Also, verify the purity of your reagents, especially amines, which can be purified by distillation or filtration through activated alumina.[3] Finally, ensure your reaction is being mixed vigorously, particularly for biphasic reactions.[3]

• Q2: I'm using an aryl chloride and the reaction is very sluggish. What can I do?

  • A2: Aryl chlorides are challenging due to the strength of the C-Cl bond, which makes the initial oxidative addition step difficult.[4][5] To overcome this, you generally need more forcing conditions.[3] Use catalysts with sterically bulky and highly electron-donating ligands, such as Buchwald's biarylphosphines (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs).[4][5][6][7] These ligands promote the formation of the highly reactive, coordinatively unsaturated palladium species necessary for oxidative addition.[4] Higher temperatures and stronger bases (e.g., K₃PO₄, Cs₂CO₃) are also often required for aryl chlorides compared to bromides or iodides.[8]

• Q3: My reaction has stalled. How can I push it to completion?

  • A3: A stalled reaction may indicate catalyst decomposition or inhibition. High temperatures can sometimes lead to the formation of inactive palladium black.[9] Consider running the reaction at the lowest effective temperature. If the issue is a slow catalytic cycle, screening different solvents to improve solubility or switching to a stronger base or a more electron-rich ligand could help accelerate the problematic step.[3] In some cases, adding a fresh portion of the catalyst may restart the reaction.

Problem: Pervasive Side Reactions

• Q4: I am observing significant hydrodehalogenation (my starting aryl halide is being reduced). How can I prevent this?

  • A4: Hydrodehalogenation is a common side reaction where a proton replaces the halide on the aromatic ring.[9] This often occurs when a palladium-hydride intermediate is formed, which then undergoes reductive elimination with the aryl group.[10] To minimize this, ensure all solvents and reagents are scrupulously dry, as water can be a proton source.[9] The choice of base is also critical; screening different strong, non-nucleophilic bases (e.g., NaOtBu vs. K₃PO₄) may be necessary.[9] In some Buchwald-Hartwig aminations, a bimetallic palladium-copper (Pd-Cu) nanocatalyst has been shown to prevent hydrodehalogenation by favoring the desired amination pathway.[11]

• Q5: My reaction is producing a lot of homocoupled product from my boronic acid/ester. What causes this?

  • A5: The homocoupling of boronic acids (Glaser-type coupling) is typically caused by the presence of oxygen, which can oxidize the Pd(0) catalyst to Pd(II) species that promote this side reaction.[1][10] To prevent this, ensure your solvent is properly degassed (e.g., by sparging with argon or using freeze-pump-thaw cycles) and that the reaction is maintained under a strictly inert atmosphere (N₂ or Ar).[1]

Catalyst and Reagent Selection Workflow

The following diagram provides a decision-making workflow for selecting the appropriate catalyst system for your cross-coupling reaction with an electron-deficient aryl halide.

Caption: Catalyst and base selection guide based on the aryl halide.

Frequently Asked Questions (FAQs)

• Q1: Why are electron-deficient aryl halides generally more reactive in cross-coupling reactions?

  • A1: The rate-determining step in many palladium-catalyzed cross-coupling reactions is the initial oxidative addition of the aryl halide to the Pd(0) center.[5] Electron-withdrawing groups on the aryl halide make the carbon atom attached to the halide more electrophilic, which facilitates this oxidative addition step.[10] Therefore, electron-poor electrophiles typically react more readily than electron-rich ones.[10][12]

• Q2: How does the choice of halide (I, Br, Cl) affect the reaction?

  • A2: The reactivity of aryl halides in cross-coupling reactions generally follows the trend of decreasing C-X bond strength: Ar-I > Ar-Br > Ar-Cl.[13] Oxidative addition occurs most easily with aryl iodides and is most difficult with aryl chlorides.[5][13] Consequently, reactions with aryl chlorides often require more active catalysts (specialized ligands), higher temperatures, and stronger bases to proceed efficiently.[5][8]

• Q3: What is the role of the ligand and how do I choose the right one?

  • A3: The ligand is crucial as it stabilizes the palladium center, influences its reactivity, and facilitates the key steps of the catalytic cycle.[4] Sterically hindered and electron-rich ligands generally accelerate the oxidative addition and reductive elimination steps.[14][15] For challenging substrates like electron-deficient aryl chlorides, bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald's biarylphosphines) or N-heterocyclic carbenes (NHCs) are often the catalysts of choice.[6][7]

• Q4: Which palladium precursor should I use?

  • A4: Common palladium precursors include Pd(OAc)₂, Pd₂(dba)₃, and Pd(PPh₃)₄.[2][16] While effective, sources like Pd₂(dba)₃ can have purity issues and decay to form inactive palladium black.[4][10] For better reproducibility and higher activity, especially with challenging substrates, well-defined precatalysts are recommended. These include palladacycles or Pd(0)-NHC complexes (like PEPPSI™ catalysts) which are often more stable and efficient at generating the active catalytic species.[3][7]

• Q5: How do I select an appropriate base?

  • A5: The base plays a critical role, most notably in the transmetalation step of reactions like the Suzuki-Miyaura coupling.[5] Its strength and solubility can significantly impact the reaction outcome. For electron-deficient systems, stronger bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (B84403) (K₃PO₄) are often effective and tolerate a wide range of functional groups.[9][17] For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are commonly used.[9]

Quantitative Data Summary

The choice of reaction components is critical for success. The tables below summarize key data for catalyst and reagent selection.

Table 1: Relative Reactivity and Conditions for Aryl Halides

Aryl Halide	Relative Reactivity	Typical Ligand Type	Typical Base Strength
Ar-I	Highest	Standard Phosphines (e.g., PPh₃)	Mild (e.g., Na₂CO₃)
Ar-Br	Intermediate	Electron-Rich Phosphines (e.g., P(t-Bu)₃)	Moderate (e.g., K₂CO₃)
Ar-Cl	Lowest	Bulky Biarylphosphines, NHCs	Strong (e.g., K₃PO₄, NaOtBu)

This table summarizes the general trend that as the C-X bond becomes stronger, more forcing conditions (more active ligands and stronger bases) are required.[5][13]

Table 2: Common Ligands for Electron-Deficient Aryl Halides

Ligand Class	Examples	Primary Application/Advantage
Buchwald Biarylphosphines	XPhos, SPhos, RuPhos	Highly active for challenging couplings, especially with Ar-Cl. Promotes fast oxidative addition.[6]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Thermally stable and robust. Very effective for activating Ar-Cl.[7][9]
Bulky Alkylphosphines	P(t-Bu)₃, PCy₃	Highly electron-donating, effective for a range of couplings. P(t-Bu)₃ is considered a privileged ligand.[4]
Chelating Phosphines	Xantphos, dppf	General purpose, provides good catalyst stability. Xantphos is effective for amidations.[17]

General Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of an Electron-Deficient Aryl Bromide

This protocol provides a general procedure for the coupling of an electron-deficient aryl bromide with an arylboronic acid.

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv.), the arylboronic acid (1.2–1.5 equiv.), and a finely ground strong base like potassium phosphate (K₃PO₄, 2.0–3.0 equiv.).[9]

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%).

• Inerting the Vessel: Seal the vial with a PTFE-lined cap. Evacuate and backfill the vial with argon or nitrogen. Repeat this process three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, dioxane, or THF) via syringe.

• Reaction: Place the vial in a preheated oil bath or heating block and stir vigorously at the desired temperature (typically 80–110 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting aryl halide is consumed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. research.rug.nl [research.rug.nl]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. Yoneda Labs [yonedalabs.com]
• 11. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. benchchem.com [benchchem.com]
• 14. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 15. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 16. m.youtube.com [m.youtube.com]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in Ortho-Substituted Trifluoromethoxy Benzene Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ortho-substituted trifluoromethoxy benzenes. The trifluoromethoxy (-OCF₃) group, while offering unique and desirable properties in medicinal chemistry and materials science, presents significant steric challenges in achieving efficient and selective chemical transformations at the ortho-position.[1] This guide provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you overcome these synthetic hurdles.

Troubleshooting Guides

This section addresses common issues encountered during reactions with ortho-substituted trifluoromethoxy benzenes.

Issue 1: Low or No Yield in Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura, Heck, Sonogashira)

Potential Causes:

• Steric Hindrance: The bulky -OCF₃ group impedes the approach of the catalyst and coupling partner to the reaction center, slowing down crucial steps like oxidative addition and transmetalation.

• Catalyst Deactivation: The palladium catalyst may be deactivated by impurities, oxygen, or thermal degradation, especially in prolonged reactions at high temperatures.

• Inefficient Ligand: The chosen phosphine (B1218219) ligand may not be sufficiently bulky or electron-rich to promote the catalytic cycle effectively with a sterically hindered substrate.

• Poor Substrate Quality: Impurities in the starting materials or solvents can poison the catalyst.

• Suboptimal Base or Solvent: The choice of base and solvent is critical and can significantly impact the reaction rate and yield.

Solutions:

• Ligand Selection: Employ bulky, electron-rich phosphine ligands, such as Buchwald ligands (e.g., SPhos, XPhos, RuPhos), which are known to accelerate the oxidative addition and reductive elimination steps in cross-coupling reactions involving sterically demanding substrates.[2][3][4][5]

• Catalyst System: Use a pre-formed Pd(0) catalyst or a highly active pre-catalyst to ensure a sufficient concentration of the active catalytic species. For challenging couplings, increasing the catalyst loading might be necessary.

• Reaction Conditions:

  • Temperature: Gradually increase the reaction temperature to overcome the activation energy barrier, but monitor for substrate or product decomposition.

  • Solvent: Use anhydrous and thoroughly degassed solvents. For Suzuki couplings, a small amount of water in solvents like dioxane or THF can sometimes be beneficial.[6]

  • Base: Screen different bases. For Suzuki couplings, stronger, non-hydroxide bases like K₃PO₄ or Cs₂CO₃ are often effective.[6][7]

• Reagent Purity: Ensure all reagents and solvents are of high purity and anhydrous where required. Degas solvents and reaction mixtures thoroughly to remove oxygen.

Troubleshooting Workflow for Low Yield in Suzuki-Miyaura Coupling:

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. preprints.org [preprints.org]
• 6. Meta-Selective C-H Functionalization using a Nitrile based Directing Group and Cleavable Si-Tether - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sonogashira Coupling | NROChemistry [nrochemistry.com]

Preventing debromination in reactions with 1-Bromo-4-(trifluoromethoxy)benzene

Welcome to the technical support center for 1-Bromo-4-(trifluoromethoxy)benzene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving this versatile reagent. Here, you will find detailed guides and frequently asked questions (FAQs) to address common challenges, with a particular focus on preventing the undesired side reaction of debromination.

Troubleshooting Guides

This section provides systematic approaches to resolving common issues encountered during reactions with 1-Bromo-4-(trifluoromethoxy)benzene, particularly the formation of the debrominated byproduct, 4-(trifluoromethoxy)benzene.

Issue 1: Significant Debromination Observed in Suzuki-Miyaura Coupling

Symptoms:

• GC-MS or LC-MS analysis of the crude reaction mixture shows a significant peak corresponding to the molecular weight of 4-(trifluoromethoxy)benzene.

• ¹H NMR of the crude product reveals a new proton signal in the aromatic region where the bromine atom was previously located.

• The yield of the desired biaryl product is lower than expected.

Troubleshooting Workflow:

Troubleshooting workflow for debromination in Suzuki-Miyaura coupling.

Issue 2: Debromination in Buchwald-Hartwig Amination

Symptoms:

• Formation of 4-(trifluoromethoxy)benzene alongside the desired N-aryl amine product.

• Reduced yield of the target amine.

• Complex crude product mixture, complicating purification.

Logical Approach to Mitigation:

Mitigation strategy for debromination in Buchwald-Hartwig amination.

Frequently Asked Questions (FAQs)

Q1: What is debromination and why does it occur?

A1: Debromination, a specific type of hydrodehalogenation, is a common side reaction in palladium-catalyzed cross-coupling reactions where the bromine atom on the starting material is replaced by a hydrogen atom.[1] This leads to the formation of a byproduct, in this case, 4-(trifluoromethoxy)benzene, which reduces the yield of the desired product and complicates purification. This side reaction is often promoted by the formation of palladium-hydride (Pd-H) species in the catalytic cycle.[1]

Q2: How can I detect the debrominated byproduct?

A2: The presence of 4-(trifluoromethoxy)benzene can be confirmed using standard analytical techniques:

• GC-MS: Analysis of the crude reaction mixture will show a peak with a molecular ion corresponding to the debrominated product.

• ¹H NMR: The ¹H NMR spectrum of the crude product will show a new signal in the aromatic region, integrating for one proton, where the bromine was previously located.

• TLC: The debrominated product will typically appear as a new, less polar spot compared to the starting 1-Bromo-4-(trifluoromethoxy)benzene.[2]

Q3: Which reaction parameters have the most significant impact on preventing debromination?

A3: The choice of base, ligand, and solvent are critical:

• Base: Strong bases, particularly alkoxides, can act as hydride donors or promote pathways that lead to palladium-hydride formation.[2] Switching to weaker inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ is often effective.[2][3]

• Ligand: Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) can accelerate the rate of reductive elimination to form the desired product, thereby outcompeting the debromination pathway.[1][4]

• Solvent: Protic solvents (e.g., alcohols) or residual water can serve as a source of hydrogen. Using anhydrous, aprotic solvents like toluene or dioxane is recommended.[1][3]

Q4: Does the trifluoromethoxy group influence the likelihood of debromination?

A4: The trifluoromethoxy (-OCF₃) group is strongly electron-withdrawing.[5] Electron-withdrawing groups generally make the aryl halide more reactive towards oxidative addition, which is the first step in the catalytic cycle. While electron-rich aryl halides are often more susceptible to hydrodehalogenation, the high reactivity of aryl halides with electron-withdrawing groups can sometimes lead to other side reactions if the subsequent steps in the catalytic cycle are not efficient.[1][6] Careful optimization of the reaction conditions is therefore still crucial.

Q5: Are there any general tips for setting up reactions to avoid debromination?

A5: Yes, meticulous experimental technique is key:

• Inert Atmosphere: Ensure all reactions are set up under a thoroughly inert atmosphere (e.g., argon or nitrogen) to prevent oxygen from degrading the catalyst.

• Dry Reagents and Solvents: Use anhydrous solvents and ensure all solid reagents are dry to minimize potential hydrogen sources.

• Reaction Monitoring: Monitor the reaction closely by TLC or GC-MS and stop the reaction as soon as the starting material is consumed to avoid product degradation and the formation of byproducts over extended reaction times.[3]

Data Presentation

While specific quantitative data for the debromination of 1-Bromo-4-(trifluoromethoxy)benzene is not extensively available, the following tables provide representative data for structurally similar aryl bromides in Suzuki-Miyaura and Buchwald-Hartwig reactions. This data illustrates the impact of reaction parameter selection on the ratio of the desired product to the debrominated byproduct.

Table 1: Influence of Base on Product vs. Debromination Byproduct in Suzuki-Miyaura Coupling of an Analogous Aryl Bromide

Entry	Aryl Bromide	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Product Yield (%)	Debromination (%)
1	4-Bromoanisole	NaOEt (2.0)	Ethanol	78	12	65	30
2	4-Bromoanisole	K₃PO₄ (2.0)	Toluene	100	12	92	<5
3	4-Bromoanisole	K₂CO₃ (2.0)	Dioxane/H₂O	100	18	88	<5

Data is representative and adapted from general principles for analogous substrates.[2][3]

Table 2: Effect of Ligand on Buchwald-Hartwig Amination of an Analogous Aryl Bromide

Entry	Aryl Bromide	Amine	Ligand (mol%)	Base	Solvent	Temperature (°C)	Product Yield (%)	Debromination (%)
1	4-Bromotoluene	Morpholine	P(o-tolyl)₃ (4)	NaOtBu	Toluene	100	75	15
2	4-Bromotoluene	Morpholine	XPhos (4)	NaOtBu	Toluene	100	95	<2
3	4-Bromotoluene	Morpholine	RuPhos (4)	K₃PO₄	Dioxane	100	93	<3

Data is representative and based on established protocols for similar substrates.[7][8]

Experimental Protocols

The following are generalized protocols that can be adapted for reactions with 1-Bromo-4-(trifluoromethoxy)benzene, designed to minimize debromination.

Protocol 1: Suzuki-Miyaura Coupling with Minimized Debromination

Workflow for a Suzuki-Miyaura coupling reaction optimized to reduce debromination.

Protocol 2: High-Yield Buchwald-Hartwig Amination

Workflow for a Buchwald-Hartwig amination with minimized side reactions.

References

• 1. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 2. researchgate.net [researchgate.net]
• 3. Palladium-Catalyzed Negishi Cross-Coupling Reactions of Unactivated Alkyl Iodides, Bromides, Chlorides, and Tosylates [organic-chemistry.org]
• 4. The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 8. rsc.org [rsc.org]

Technical Support Center: Managing Reaction Exotherms in Large-Scale Trifluoromethoxylation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of trifluoromethoxylated compounds. The information herein is intended to help manage and mitigate the risks associated with reaction exotherms.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My trifluoromethoxylation reaction shows a significant exotherm upon scaling up from lab to pilot plant. What are the primary causes and how can I mitigate this?

A1: A significant increase in exotherm upon scale-up is a common challenge primarily due to the decrease in the surface-area-to-volume ratio of the reactor. This reduction in heat transfer efficiency can lead to localized "hot spots" and an increased risk of a thermal runaway.[1]

Troubleshooting Steps:

• Slow Reagent Addition: The rate of addition of the trifluoromethoxylating agent or other reactive components should be carefully controlled. A slower addition rate can help to manage the rate of heat generation.[1]

• Improved Mixing: Inadequate mixing can lead to localized concentrations of reactants, causing hot spots. Ensure the stirring is efficient and vigorous enough to maintain a homogenous reaction mixture. The type of impeller and stirring speed may need to be optimized for the larger vessel.[1]

• Dilution: Increasing the solvent volume can help to dissipate the heat generated more effectively.

• Lower Reaction Temperature: While it may prolong the reaction time, starting at a lower temperature provides a larger safety margin to absorb the heat of reaction.

• Consider Flow Chemistry: Continuous flow reactors offer superior heat and mass transfer, providing precise temperature control for highly exothermic reactions.[2][3] This is a highly recommended strategy for large-scale production.

Q2: What are the key safety hazards associated with a thermal runaway in trifluoromethoxylation reactions?

A2: The primary hazard of a thermal runaway is a rapid, uncontrolled increase in temperature and pressure within the reactor, which can lead to:

• Reactor Over-pressurization and Rupture: This can result in the release of flammable and toxic materials.

• Decomposition of Reagents and Products: High temperatures can cause the decomposition of starting materials, intermediates, and products, potentially generating toxic or flammable gases. For instance, some fluorinating reagents can release hazardous byproducts upon decomposition.

• Fire and Explosion: The release of flammable solvents and gases in the presence of an ignition source can lead to a fire or explosion.

It is crucial to have a thorough understanding of the thermal stability of all components in the reaction mixture.

Q3: How can I quantitatively assess the thermal risk of my trifluoromethoxylation reaction before scaling up?

A3: A quantitative thermal risk assessment is essential for safe scale-up. The following techniques are recommended:

• Reaction Calorimetry: Techniques like Differential Scanning Calorimetry (DSC) and Reaction Calorimetry (RC1) can provide critical data on the heat of reaction, the rate of heat evolution, and the onset temperature of decomposition of reactants, intermediates, and products.[4]

• Adiabatic Calorimetry: Instruments like the Accelerating Rate Calorimeter (ARC) can be used to simulate a worst-case "loss of cooling" scenario and determine the time to maximum rate of temperature and pressure rise.

This data is vital for designing appropriate cooling systems and emergency relief systems for the large-scale process.

Q4: My reaction is showing signs of a thermal runaway (rapid temperature increase). What immediate actions should I take?

A4: In the event of a suspected thermal runaway, immediate and decisive action is critical. The appropriate response will depend on the specific process and the stage of the reaction.

Immediate Actions:

• Stop Reagent Addition: Immediately halt the addition of any reactive chemicals.

• Maximize Cooling: Ensure the reactor's cooling system is operating at maximum capacity.

• Emergency Quenching: If the temperature continues to rise, and the system is designed for it, initiate an emergency quench by adding a cold, inert solvent or a chemical inhibitor to stop the reaction.

• Emergency Venting: If the pressure is rising rapidly, the emergency relief system should activate to prevent catastrophic vessel failure.

• Evacuate: If the situation cannot be brought under control, evacuate all personnel from the immediate area.

A clear and well-rehearsed emergency response plan is essential for all personnel working on large-scale exothermic reactions.

Quantitative Data on Reaction Exotherms

The following table summarizes representative calorimetric data for trifluoromethylation reactions, which can serve as a reference for estimating the potential exotherms in trifluoromethoxylation processes. Note that the actual heat of reaction will vary depending on the specific substrates, reagents, and reaction conditions.

Reaction Type	Reagents	Solvent	Heat of Reaction (kJ/mol)	Reference
Radical Trifluoromethylation	4-acetylpyridine, NaSO2CF3, TBHP	H2O/CH2Cl2	Not explicitly stated, but significant heat flow observed	[5]
Fluorine Flame Calorimetry	ClF3(g) + 2 H2(g) + 100 H2O(l)	-	-164.65	[6]

Experimental Protocols

Protocol 1: Monitoring and Control of a Large-Scale Batch Trifluoromethoxylation Reaction

• Reactor Setup:

  • Use a jacketed glass or stainless-steel reactor with a high-efficiency overhead stirrer, a reflux condenser, a thermocouple for monitoring the internal reaction temperature, and a pressure relief device.

  • The reactor cooling system should be capable of handling the predicted maximum heat output of the reaction.

• Inert Atmosphere:

  • Purge the reactor with an inert gas (e.g., nitrogen or argon) to remove oxygen and moisture.

• Initial Charge:

  • Charge the substrate and solvent to the reactor.

  • Cool the reactor contents to the desired starting temperature (typically below the anticipated exotherm onset).

• Reagent Addition:

  • Add the trifluoromethoxylating reagent dropwise or via a syringe pump at a pre-determined rate.

  • Continuously monitor the internal temperature. The addition rate should be controlled to maintain the temperature within a safe operating range.

• Temperature Monitoring and Control:

  • The jacket temperature should be controlled to remove the heat of reaction effectively.

  • Set high-temperature alarms and interlocks that will automatically stop the reagent addition and/or initiate emergency cooling if the temperature exceeds a critical limit.

• Reaction Completion and Quenching:

  • After the addition is complete, continue to monitor the temperature until the exotherm subsides and the reaction is complete (as determined by in-process controls like HPLC or GC).

  • Carefully quench the reaction by adding a suitable quenching agent (e.g., water, aqueous sodium bisulfite) while maintaining temperature control.

Protocol 2: Emergency Quenching Procedure for a Runaway Trifluoromethoxylation Reaction

• Pre-determination of Quench Agent:

  • Identify a suitable quenching agent that will rapidly and safely terminate the reaction without generating excessive heat or hazardous byproducts. The quench agent should be readily available in sufficient quantity.

• Quench System Design:

  • The reactor should be equipped with a dedicated quench pot or a system for the rapid introduction of the quenching agent.

• Initiation of Quench:

  • Upon detection of a thermal runaway (e.g., a rapid, uncontrolled temperature rise), immediately stop all reagent feeds.

  • Introduce the quenching agent into the reactor as quickly as possible.

• Post-Quench Management:

  • Continue to cool and stir the reactor contents to ensure the reaction is fully terminated and to dissipate any residual heat.

  • Vent any excess pressure through the emergency relief system to a safe location.

Visualizations

Caption: Troubleshooting workflow for managing unexpected exotherms.

Caption: Decision-making workflow for a thermal runaway event.

References

• 1. benchchem.com [benchchem.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Fluorine Flame Calorimetry III. The Heat of Formation of Chlorine Trifluoride at 298.15 K - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Functionalization of 1-Bromo-4-(trifluoromethoxy)benzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to catalyst poisoning during the functionalization of 1-bromo-4-(trifluoromethoxy)benzene.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low or No Product Yield in Cross-Coupling Reactions

Q1: My Suzuki-Miyaura coupling reaction with 1-bromo-4-(trifluoromethoxy)benzene is failing or giving very low yields. What are the common causes?

A1: Low yields in Suzuki-Miyaura coupling can arise from several factors. A systematic evaluation of each reaction component is crucial for effective troubleshooting. Key areas to investigate include:

• Catalyst System: The choice and quality of the palladium source and ligand are critical. For electron-deficient aryl bromides like 1-bromo-4-(trifluoromethoxy)benzene, standard catalysts like Pd(PPh₃)₄ may not be optimal.[1] Consider using more robust catalyst systems with bulky, electron-rich phosphine (B1218219) ligands (e.g., XPhos, SPhos, RuPhos) in combination with a Pd(II) source like Pd(OAc)₂ or a pre-catalyst.[1]

• Reaction Conditions: Temperature, reaction time, and maintaining an inert atmosphere are significant.[2] Oxygen can oxidize the active Pd(0) catalyst to an inactive Pd(II) state, so ensure all solvents are properly degassed and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).[1][2]

• Reagents: The quality and reactivity of the aryl halide, organoboron compound, and base are paramount.[2] Impurities in the starting materials can act as catalyst poisons.

• Solvent: The choice of solvent can significantly impact the solubility of reagents and the reaction kinetics.[2]

Q2: I'm observing catalyst deactivation in my Buchwald-Hartwig amination. What are the likely poisons?

A2: Catalyst deactivation in Buchwald-Hartwig amination can be caused by various impurities or reaction conditions:

• Substrate-Related Impurities: Functional groups like azo groups can cause catalyst poisoning.[3] For aryl iodides, the iodide formed during the reaction can have an inhibitory effect by precipitating the palladium complex.[4]

• Solvent Inhibition: Chlorinated solvents (e.g., chloroform), acetonitrile, and pyridine (B92270) have been reported to inhibit the reaction by binding to palladium and should be avoided.[4]

• Air and Moisture: Oxygen can lead to the oxidation of phosphine ligands and deactivation of the catalyst.[1] While many reactions can tolerate some water, rigorously anhydrous conditions are often preferred.

Q3: My Heck reaction is sluggish and incomplete. What should I check?

A3: A sluggish or incomplete Heck reaction can often be attributed to the following:

• Catalyst and Ligand Choice: While ligandless catalysts can work for reactive substrates, phosphine ligands are often required for aryl bromides.[5] The choice of phosphine ligand can significantly impact the reaction rate and yield.

• Base Selection: An appropriate base is necessary to neutralize the hydrogen halide produced during the catalytic cycle.[6] Common bases include triethylamine, potassium carbonate, and sodium acetate.[7]

• Reaction Temperature: Heck reactions often require elevated temperatures to proceed at a reasonable rate.[5]

Issue 2: Formation of Side Products

Q4: I am observing significant homocoupling of my boronic acid in a Suzuki-Miyaura reaction. How can I minimize this?

A4: Homocoupling of boronic acids is a common side reaction, often promoted by the presence of oxygen.[8] To minimize this:

• Thorough Degassing: Ensure all solvents and the reaction mixture are thoroughly degassed using methods like freeze-pump-thaw cycles or by bubbling an inert gas (argon or nitrogen) through the mixture.[8]

• Appropriate Ligands: The use of bulky phosphine ligands can sterically hinder the formation of homocoupling products.[8]

Q5: Protodeboronation is reducing the yield of my desired product in a Suzuki-Miyaura coupling. What can I do?

A5: Protodeboronation, the cleavage of the C-B bond by a proton source, is another common side reaction. To mitigate this:

• Use of Stable Boron Reagents: Boronic esters (e.g., pinacol (B44631) esters) and potassium trifluoroborate salts are generally more stable and less prone to protodeboronation than boronic acids.[8]

• Anhydrous Conditions: Minimizing the amount of water in the reaction can reduce the rate of protodeboronation.[8]

• Choice of Base: Weaker bases or fluoride-based bases like KF can sometimes be beneficial in reducing the rate of protodeboronation.[8]

Issue 3: Troubleshooting Specific Catalyst Poisons

Q6: I suspect my 1-bromo-4-(trifluoromethoxy)benzene starting material is contaminated. What are common catalyst poisons to look for?

A6: Contaminants in starting materials are a frequent cause of catalyst poisoning.

• Elemental Sulfur: Even trace amounts of elemental sulfur can act as a potent palladium catalyst poison.[3] If sulfur contamination is suspected, a carbon treatment of the starting material may be necessary.[3]

• Other Nucleophilic Impurities: Amines, thiols, and other nucleophilic functional groups can coordinate to the palladium center and inhibit catalysis.

• Residual Solvents or Reagents: Impurities from the synthesis of the starting material can carry over and poison the catalyst. Purification of the starting material by recrystallization or chromatography may be required.

Data Presentation

Table 1: Comparative Performance of Palladium Catalysts in Suzuki-Miyaura Coupling of Aryl Bromides

Catalyst/Precatalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Approx. Yield (%)
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	18	~95
Pd(PPh₃)₄	-	K₂CO₃	1,4-Dioxane/H₂O	100	24	~90
PdCl₂(dppf)	-	K₂CO₃	DMF	80	12	~92

Note: Yields are representative and can vary based on the specific boronic acid and precise reaction conditions. Data is compiled from various sources for comparative purposes.[1]

Table 2: Typical Conditions for Buchwald-Hartwig Amination of Aryl Bromides

Catalyst/Precatalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Approx. Yield (%)
Pd₂(dba)₃	BINAP	NaOtBu	Toluene	100	2	~98
Pd(OAc)₂	XPhos	K₂CO₃	t-BuOH	120	24	~85
[Pd(cinnamyl)Cl]₂	tBuXPhos	K₃PO₄	Toluene	100	16	~90

Note: Yields are representative and can vary based on the specific amine and precise reaction conditions. Data is compiled from various sources for comparative purposes.[1][8]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• Add the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol) and the ligand (e.g., SPhos, 0.04 mmol).

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.[2]

• Add the degassed solvent (e.g., 1,4-dioxane/water, 4:1 v/v) via syringe.[8]

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.[2]

• Monitor the reaction progress by TLC or GC/LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water or brine.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]

• Purify the crude product by column chromatography.[2]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• In a glovebox or under an inert atmosphere, charge a reaction tube with the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.01 mmol), the phosphine ligand (e.g., XPhos, 0.04 mmol), and the base (e.g., NaOtBu, 1.4 mmol).[9]

• Add 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol) and the amine (1.2 mmol).

• Add the anhydrous, degassed solvent (e.g., toluene) via syringe.

• Seal the tube and heat the reaction mixture to the desired temperature (e.g., 100 °C) with stirring.

• Monitor the reaction progress by TLC or GC/LC-MS.

• After cooling, dilute the mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[9]

Protocol 3: General Procedure for Heck Reaction

• In a sealable reaction tube, combine 1-bromo-4-(trifluoromethoxy)benzene (1.0 mmol), the alkene (e.g., styrene, 1.2 mmol), and the base (e.g., triethylamine, 1.5 mmol) in a suitable solvent (e.g., DMF).[10]

• Degas the mixture by bubbling with an inert gas for 15 minutes.[10]

• Add the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol) and ligand (e.g., tri(o-tolyl)phosphine, 0.04 mmol).[10]

• Seal the tube and heat the reaction to the desired temperature (e.g., 100 °C).[10]

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove any precipitated salts.[10]

• Remove the solvent under reduced pressure.[10]

• Purify the residue by column chromatography.[10]

Visualizations

Caption: Troubleshooting workflow for low or no yield in cross-coupling reactions.

Caption: Competing side reactions in Suzuki-Miyaura coupling and mitigation strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. Phosphine Oxides as Stabilizing Ligands for the Palladium-Catalyzed Cross-Coupling of Potassium Aryldimethylsilanolates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palladium-catalyzed, ligand-free Suzuki reaction in water using aryl fluorosulfates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Palladium-Catalyzed C-P Cross-Coupling between (Het)aryl Halides and Secondary Phosphine Oxides [organic-chemistry.org]
• 6. Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Palladium-catalyzed cross-coupling of aryl fluorides with N-tosylhydrazones via C–F bond activation - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Solvent Effects on the Reactivity of 1-Bromo-4-(trifluoromethoxy)benzene

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for reactions involving 1-Bromo-4-(trifluoromethoxy)benzene, with a focus on understanding and optimizing solvent effects.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of solvent critical in cross-coupling reactions with 1-Bromo-4-(trifluoromethoxy)benzene?

A1: The solvent plays a crucial role in palladium-catalyzed cross-coupling reactions by influencing several factors.[1] It affects the solubility of reactants, reagents, and the catalyst, which is essential for a homogeneous reaction mixture. The solvent's polarity and coordinating ability can impact the stability of the catalytic species and the rates of the individual steps in the catalytic cycle, such as oxidative addition and reductive elimination. For 1-Bromo-4-(trifluoromethoxy)benzene, the electron-withdrawing nature of the trifluoromethoxy group can influence its reactivity, and the right solvent can help to optimize reaction rates and yields.

Q2: What are the most common solvents for Suzuki-Miyaura and Buchwald-Hartwig reactions of this substrate?

A2: For Suzuki-Miyaura couplings, common solvents include mixtures of polar aprotic solvents like 1,4-dioxane (B91453), tetrahydrofuran (B95107) (THF), or N,N-dimethylformamide (DMF) with water. The aqueous phase is often necessary to dissolve the inorganic base. For Buchwald-Hartwig aminations, anhydrous aprotic solvents such as toluene (B28343), 1,4-dioxane, and THF are typically employed.[2]

Q3: Can the trifluoromethoxy group be sensitive to certain reaction conditions?

A3: The trifluoromethoxy group is generally stable under most cross-coupling conditions. However, under forcing conditions with very strong nucleophiles or bases at high temperatures, degradation could potentially occur, although it is not a common issue.

Q4: How does solvent polarity affect nucleophilic aromatic substitution (SNAr) on this substrate?

A4: For SNAr reactions, polar aprotic solvents like DMSO and DMF are known to significantly accelerate the reaction rates compared to protic solvents. This is because polar aprotic solvents solvate the cation of the nucleophile's salt but not the anion, leaving the nucleophile more "naked" and reactive. The rate of SNAr reactions can be much faster in dipolar aprotic solvents.[3]

Troubleshooting Guides

Issue 1: Low or No Yield in Suzuki-Miyaura Coupling

Q: I am attempting a Suzuki-Miyaura coupling with 1-Bromo-4-(trifluoromethoxy)benzene and an arylboronic acid, but I am getting a low yield or only starting material back. What are the likely causes and solutions?

A: Low yields in Suzuki-Miyaura couplings can stem from several factors. Here is a systematic troubleshooting approach:

• Possible Cause 1: Ineffective Catalyst System. The choice of palladium source and ligand is critical.

  • Solution: Screen different palladium precatalysts and ligands. For electron-rich aryl bromides like 1-Bromo-4-(trifluoromethoxy)benzene, bulky, electron-rich phosphine (B1218219) ligands such as SPhos, XPhos, or RuPhos often give good results.

• Possible Cause 2: Suboptimal Solvent and Base Combination. The solubility of the base and the boronic acid is crucial for the transmetalation step.

  • Solution: Ensure your base is soluble in the chosen solvent system. If using an inorganic base like K₂CO₃ or K₃PO₄, a mixed solvent system such as dioxane/water or THF/water is often necessary. The ratio of the organic solvent to water can be optimized. For instance, a 4:1 or 3:1 mixture of dioxane to water is a good starting point.

• Possible Cause 3: Incomplete Reaction. The reaction may not have reached completion.

  • Solution: Increase the reaction time and/or temperature. Monitor the reaction progress by TLC or LC-MS. Be aware that excessively high temperatures can lead to catalyst decomposition.

• Possible Cause 4: Deactivation of the Catalyst. Oxygen can deactivate the palladium catalyst.

  • Solution: Ensure all solvents are properly degassed before use, and the reaction is run under an inert atmosphere (e.g., argon or nitrogen).

Issue 2: Side Product Formation in Buchwald-Hartwig Amination

Q: I am performing a Buchwald-Hartwig amination on 1-Bromo-4-(trifluoromethoxy)benzene and observe significant side product formation, including hydrodehalogenation of the starting material. How can I minimize this?

A: Side product formation, particularly hydrodehalogenation, is a common issue in Buchwald-Hartwig aminations. Here are some troubleshooting steps:

• Possible Cause 1: Unfavorable Ligand Choice. The ligand plays a key role in preventing side reactions.

  • Solution: Employ bulky, electron-rich biarylphosphine ligands. Ligands like XPhos, RuPhos, and BrettPhos are often effective in promoting the desired C-N bond formation over competing pathways.[4]

• Possible Cause 2: Inappropriate Base. The choice and amount of base can influence the reaction outcome.

  • Solution: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used. If you suspect base-sensitive functional groups on your substrates, a weaker base like K₃PO₄ or Cs₂CO₃ could be tested, though this may require a more active catalyst system.

• Possible Cause 3: Solvent Effects. The solvent can influence the relative rates of productive coupling versus side reactions.

  • Solution: Toluene and 1,4-dioxane are generally good choices.[2] If you are observing side products, it may be beneficial to screen solvents to find one that favors the desired reaction pathway.

• Possible Cause 4: Reaction Temperature. High temperatures can sometimes promote side reactions.

  • Solution: Try running the reaction at a lower temperature for a longer period.

Data Presentation

The following tables summarize representative quantitative data for Suzuki-Miyaura and Buchwald-Hartwig reactions with substrates analogous to 1-Bromo-4-(trifluoromethoxy)benzene, illustrating the impact of different solvents on reaction yield.

Table 1: Solvent Effects on the Suzuki-Miyaura Coupling of 4-Bromotoluene with Phenylboronic Acid

Entry	Solvent System (v/v)	Base	Temperature (°C)	Time (h)	Yield (%)
1	Toluene/EtOH/H₂O	K₂CO₃	70	24	73
2	Dioxane/H₂O (4:1)	K₂CO₃	80	12	92
3	THF/H₂O (4:1)	K₃PO₄	80	12	95
4	DMF/H₂O (9:1)	K₃PO₄	100	8	88

Data is representative and compiled from analogous reactions in the literature to illustrate general trends.

Table 2: Solvent Screening for the Buchwald-Hartwig Amination of Bromobenzene with Secondary Amines

Entry	Amine	Ligand	Solvent	Temperature (°C)	Conversion (%)
1	Carbazole	TrixiePhos	Toluene	100	>95
2	Carbazole	TrixiePhos	1,4-Dioxane	100	90
3	Carbazole	TrixiePhos	THF	100	65
4	Carbazole	TrixiePhos	CPME	100	78
5	Diphenylamine	XPhos	Toluene	100	>95
6	Diphenylamine	XPhos	1,4-Dioxane	100	92

Data is representative and compiled from analogous reactions in the literature.[5] Conversion was determined by GC-MS.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 1-Bromo-4-(trifluoromethoxy)benzene with an Arylboronic Acid

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 equiv)

• 1,4-Dioxane (degassed)

• Water (degassed)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add 1-Bromo-4-(trifluoromethoxy)benzene, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the flask, and then evacuate and backfill with an inert gas three times.

• Add degassed 1,4-dioxane and water (e.g., in a 4:1 ratio) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 8-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 1-Bromo-4-(trifluoromethoxy)benzene with a Primary or Secondary Amine

Materials:

• 1-Bromo-4-(trifluoromethoxy)benzene (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Anhydrous Toluene (degassed)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ and XPhos to an oven-dried Schlenk flask.

• Add 1-Bromo-4-(trifluoromethoxy)benzene, the amine, and sodium tert-butoxide.

• Seal the flask, remove from the glovebox (if used), and add anhydrous, degassed toluene via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Caption: Troubleshooting workflow for low-yield reactions.

Caption: Logical guide for initial solvent selection.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. www1.udel.edu [www1.udel.edu]
• 3. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.rug.nl [research.rug.nl]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Analysis of 1-Bromo-4-(trifluoromethoxy)benzene using 1H and 13C NMR Spectroscopy

A comprehensive guide for researchers, scientists, and drug development professionals on the NMR analysis of 1-Bromo-4-(trifluoromethoxy)benzene, including comparisons with structurally similar compounds and detailed experimental protocols.

This guide provides a detailed analysis of the 1H and 13C Nuclear Magnetic Resonance (NMR) spectra of 1-Bromo-4-(trifluoromethoxy)benzene. The information presented herein is intended to serve as a valuable resource for the structural elucidation and quality control of this important synthetic building block in research and pharmaceutical development. For comparative purposes, NMR data for analogous compounds, 1-bromo-4-(trifluoromethyl)benzene and 4-bromoanisole, are also included.

1H and 13C NMR Data of 1-Bromo-4-(trifluoromethoxy)benzene

The 1H and 13C NMR spectra of 1-Bromo-4-(trifluoromethoxy)benzene were acquired in deuterated chloroform (B151607) (CDCl3). The resulting chemical shifts (δ), multiplicities, and coupling constants (J) are summarized in the tables below.

Table 1: 1H NMR Data for 1-Bromo-4-(trifluoromethoxy)benzene in CDCl3.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.49	Doublet (d)	9.0	2H, H-2, H-6
7.08	Doublet (d)	9.0	2H, H-3, H-5

Table 2: 13C NMR Data for 1-Bromo-4-(trifluoromethoxy)benzene in CDCl3.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
148.5	Singlet (s)	-	C-4
132.8	Singlet (s)	-	C-2, C-6
122.1	Singlet (s)	-	C-3, C-5
120.4	Quartet (q)	257.7	-OCF3
118.7	Singlet (s)	-	C-1

Comparison with Alternative Compounds

To provide a broader context for the analysis of 1-Bromo-4-(trifluoromethoxy)benzene, the following tables present the 1H and 13C NMR data for two structurally related compounds: 1-bromo-4-(trifluoromethyl)benzene and 4-bromoanisole.

Table 3: Comparison of 1H NMR Data.

Compound	Solvent	Chemical Shift (δ) ppm and Multiplicity
1-Bromo-4-(trifluoromethoxy)benzene	CDCl3	7.49 (d, 2H), 7.08 (d, 2H)
1-Bromo-4-(trifluoromethyl)benzene	CDCl3	7.64 (d, 2H), 7.50 (d, 2H)[1]
4-Bromoanisole	CDCl3	7.37 (d, 2H), 6.77 (d, 2H)

Table 4: Comparison of 13C NMR Data.

Compound	Solvent	Chemical Shifts (δ) ppm
1-Bromo-4-(trifluoromethoxy)benzene	CDCl3	148.5, 132.8, 122.1, 120.4 (q), 118.7
1-Bromo-4-(trifluoromethyl)benzene	CDCl3	132.1, 129.7, 126.9 (q), 126.5 (q), 123.9 (q)[1]
4-Bromoanisole	CDCl3	158.7, 132.2, 115.8, 112.8, 55.4

Experimental Protocols

The following is a standard protocol for the acquisition of 1H and 13C NMR spectra for liquid samples such as 1-Bromo-4-(trifluoromethoxy)benzene.

Sample Preparation:

• Dissolve approximately 5-10 mg of the analyte in 0.6-0.7 mL of deuterated chloroform (CDCl3).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

1H NMR Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: Standard single-pulse sequence.

• Number of Scans: 16-32

• Acquisition Time: ~3-4 seconds

• Relaxation Delay: 1-2 seconds

• Spectral Width: 0-12 ppm

• Referencing: The residual solvent peak of CDCl3 is used as an internal reference (δ 7.26 ppm).

13C NMR Acquisition:

• Spectrometer: 100 MHz or higher corresponding to the proton frequency.

• Pulse Program: Standard proton-decoupled single-pulse sequence.

• Number of Scans: 1024 or more, depending on the sample concentration.

• Acquisition Time: ~1-2 seconds

• Relaxation Delay: 2-5 seconds

• Spectral Width: 0-220 ppm

• Referencing: The solvent peak of CDCl3 is used as an internal reference (δ 77.16 ppm).

Logical Workflow for NMR Analysis

The process of analyzing an unknown compound like 1-Bromo-4-(trifluoromethoxy)benzene using NMR spectroscopy follows a logical workflow, from sample preparation to final structure confirmation.

Caption: Workflow of NMR analysis.

References

• 1. 1-Bromo-4-(trifluoromethoxy)benzene | C7H4BrF3O | CID 521008 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unraveling the Molecular Breakdown: A Comparative Guide to the Mass Spectrometry Fragmentation of 4-(Trifluoromethoxy)bromobenzene

For researchers, scientists, and drug development professionals, understanding the structural characterization of novel compounds is paramount. Mass spectrometry stands as a cornerstone analytical technique for elucidating molecular structures. This guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 4-(trifluoromethoxy)bromobenzene, offering a comparative perspective with related compounds to aid in spectral interpretation and structural confirmation.

This guide presents a summary of the key fragmentation patterns, detailed experimental protocols for acquiring similar data, and visual diagrams to illustrate the fragmentation pathways and experimental workflow. The data presented is crucial for the unambiguous identification of 4-(trifluoromethoxy)bromobenzene in complex matrices and for understanding the influence of its substituent groups on fragmentation behavior.

Comparative Fragmentation Analysis

The mass spectrum of 4-(trifluoromethoxy)bromobenzene is characterized by a distinctive molecular ion peak and a series of fragment ions that provide significant structural information. The presence of a bromine atom results in a characteristic isotopic pattern for all bromine-containing fragments, with two peaks of nearly equal intensity separated by two mass-to-charge units (m/z).

To understand the fragmentation of 4-(trifluoromethoxy)bromobenzene, it is insightful to compare its mass spectrum with those of its structural analogs: bromobenzene (B47551) and 4-(trifluoromethyl)bromobenzene. This comparison highlights the influence of the trifluoromethoxy group on the fragmentation pathways.

Compound	Molecular Ion (M+)	Key Fragment Ions (m/z)	Interpretation of Key Fragments
4-(Trifluoromethoxy)bromobenzene	240/242	211/213, 162, 133, 83	[M-CHO]+, [M-Br]+, [M-Br-CO]+, [CF3]+
Bromobenzene	156/158	77	[M-Br]+ (Phenyl cation)
4-(Trifluoromethyl)bromobenzene	224/226	205, 175/177, 145, 96	[M-F]+, [M-CF2]+, [M-Br]+, [C6H4F]+

Note: The relative abundances of ions can vary depending on the mass spectrometer and the experimental conditions.

The fragmentation of 4-(trifluoromethoxy)bromobenzene is initiated by the ionization of the molecule, leading to the formation of the molecular ion at m/z 240 and 242. A prominent fragmentation pathway involves the loss of a bromine radical, resulting in the ion at m/z 162. Subsequent loss of carbon monoxide (CO) from this fragment leads to the ion at m/z 133. Another characteristic fragmentation is the cleavage of the C-O bond, leading to the formation of the trifluoromethyl cation ([CF3]+) at m/z 69, although this is often a minor peak. The loss of a CHO radical from the molecular ion can also be observed, giving rise to the peaks at m/z 211 and 213.

In contrast, the simple fragmentation of bromobenzene is dominated by the loss of the bromine atom to form the stable phenyl cation at m/z 77. For 4-(trifluoromethyl)bromobenzene, fragmentation is influenced by the strong C-F bonds, with losses of F and CF2 being observed, alongside the loss of the bromine atom.

Visualizing the Fragmentation Pathway and Experimental Workflow

To further clarify the fragmentation process and the experimental setup, the following diagrams are provided.

Caption: Proposed fragmentation pathway of 4-(trifluoromethoxy)bromobenzene under electron ionization.

Caption: General experimental workflow for the analysis of 4-(trifluoromethoxy)bromobenzene by GC-MS.

Experimental Protocols

The following provides a detailed methodology for the acquisition of a mass spectrum of 4-(trifluoromethoxy)bromobenzene using a standard gas chromatography-mass spectrometry (GC-MS) system.

1. Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of 4-(trifluoromethoxy)bromobenzene at a concentration of 1 mg/mL in a suitable volatile solvent such as methanol (B129727) or dichloromethane.

• Working Solution: Dilute the stock solution to a final concentration of approximately 1 µg/mL in the same solvent.

2. Gas Chromatography (GC) Method

• GC System: An Agilent 8890 GC or equivalent.

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at a temperature of 250°C.

• Column: A non-polar capillary column, such as a HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 15°C/min.

  • Final hold: Hold at 280°C for 5 minutes.

3. Mass Spectrometry (MS) Method

• MS System: An Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Mass Range: Scan from m/z 40 to 350.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Transfer Line Temperature: 280°C.

4. Data Analysis

• Acquire the mass spectrum of the chromatographic peak corresponding to 4-(trifluoromethoxy)bromobenzene.

• Identify the molecular ion peak and major fragment ions.

• Compare the acquired spectrum with a reference library (e.g., NIST/Wiley) for confirmation.

• Interpret the fragmentation pattern to confirm the structure of the analyte.

This guide provides a foundational understanding of the mass spectrometric behavior of 4-(trifluoromethoxy)bromobenzene. By comparing its fragmentation with related compounds and following the detailed experimental protocol, researchers can confidently identify and characterize this molecule in their studies.

Purity Assessment of Synthesized 1-Bromo-4-(trifluoromethoxy)benzene by GC-MS: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the purity of laboratory-synthesized 1-Bromo-4-(trifluoromethoxy)benzene with a commercially available alternative, utilizing Gas Chromatography-Mass Spectrometry (GC-MS) for analysis. Detailed experimental protocols and supporting data are presented to aid researchers in evaluating the quality of this critical reagent for applications in pharmaceutical and materials science research.

Comparative Purity Analysis

The purity of a synthesized batch of 1-Bromo-4-(trifluoromethoxy)benzene was compared against a commercially available standard (≥98.0% purity). The primary method of synthesis considered for the laboratory preparation is the electrophilic bromination of 4-(trifluoromethoxy)benzene. This method is known to potentially yield isomeric and over-brominated impurities.

Table 1: Comparative Purity Profile of Synthesized vs. Commercial 1-Bromo-4-(trifluoromethoxy)benzene

Compound	Retention Time (min)	Synthesized Batch (% Area)	Commercial Batch (% Area)
4-(trifluoromethoxy)benzene (Starting Material)	8.5	1.2	Not Detected
1-Bromo-2-(trifluoromethoxy)benzene (Isomer)	10.1	0.8	0.2
1-Bromo-3-(trifluoromethoxy)benzene (Isomer)	10.3	0.5	0.1
1-Bromo-4-(trifluoromethoxy)benzene	10.8	97.0	99.6
1,2-Dibromo-4-(trifluoromethoxy)benzene	12.5	0.5	0.1

Note: The data for the synthesized batch is illustrative and representative of a typical outcome for the described synthesis method. Actual results may vary based on reaction conditions and purification efficacy.

The commercial product demonstrates a higher purity profile, with minimal isomeric and di-brominated impurities. The synthesized batch, while of high purity, contains residual starting material and a slightly higher percentage of isomeric and di-brominated byproducts, which is a common outcome of electrophilic aromatic substitution reactions.

Experimental Workflow and Methodology

The following sections detail the experimental protocol for the GC-MS analysis of 1-Bromo-4-(trifluoromethoxy)benzene.

Experimental Workflow Diagram

Caption: Workflow for GC-MS Purity Assessment.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Ramp: 20°C/min to 280°C, hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

Sample Preparation

• Accurately weigh approximately 10 mg of the synthesized 1-Bromo-4-(trifluoromethoxy)benzene and the commercial standard into separate 10 mL volumetric flasks.

• Dissolve the samples in dichloromethane to the mark and mix thoroughly to obtain a concentration of 1 mg/mL.

• Transfer an aliquot of each solution into a 2 mL autosampler vial for GC-MS analysis.

Synthesis and Potential Impurities

The synthesis of 1-Bromo-4-(trifluoromethoxy)benzene is commonly achieved through the electrophilic bromination of 4-(trifluoromethoxy)benzene using a brominating agent such as N-bromosuccinimide (NBS) or bromine (Br₂) in the presence of a suitable catalyst.

Synthesis Pathway Diagram

A Comparative Analysis of the Reactivity of 1-Bromo-4-(trifluoromethoxy)benzene and 1-Bromo-4-fluorobenzene in Key Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical and materials science, the selection of appropriate building blocks is paramount to achieving desired molecular complexity and function. Aryl bromides serve as versatile precursors in a multitude of cross-coupling reactions. This guide provides a detailed comparative analysis of the reactivity of two such building blocks: 1-Bromo-4-(trifluoromethoxy)benzene and 1-Bromo-4-fluorobenzene. The comparison focuses on their performance in three cornerstone C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Ullmann condensation. This analysis is supported by a review of the electronic properties of the substituents and representative experimental data to guide researchers in their synthetic endeavors.

Electronic Properties of Substituents: A Driving Force for Reactivity

The reactivity of an aryl bromide in transition metal-catalyzed cross-coupling reactions is profoundly influenced by the electronic nature of the substituents on the aromatic ring. Electron-withdrawing groups generally enhance the rate of the initial oxidative addition step, which is often the rate-determining step in the catalytic cycle. This is due to the polarization of the C-Br bond, making the carbon atom more electrophilic and thus more susceptible to attack by the low-valent metal catalyst.

The fluoro (-F) and trifluoromethoxy (-OCF₃) groups are both electron-withdrawing, a property quantified by their positive Hammett constants (σ). However, the trifluoromethoxy group is a significantly stronger electron-withdrawing group than the fluoro group.

Table 1: Comparison of Hammett Constants for Fluoro and Trifluoromethoxy Substituents

Substituent	σ_meta	σ_para
-F	0.34	0.06
-OCF₃	0.38	0.35

The larger positive σ_para value for the trifluoromethoxy group indicates its superior ability to withdraw electron density from the aromatic ring via a combination of inductive and resonance effects. This enhanced electron-withdrawing character is expected to render 1-Bromo-4-(trifluoromethoxy)benzene more reactive than 1-Bromo-4-fluorobenzene in many cross-coupling reactions.

Reactivity in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely utilized method for the formation of C-C bonds between an organoboron compound and an organic halide. The reaction is catalyzed by a palladium complex and requires a base. The enhanced electron-withdrawing nature of the trifluoromethoxy group is anticipated to facilitate the oxidative addition of the palladium catalyst to the C-Br bond, leading to a faster reaction rate compared to the fluoro-substituted analogue.

Table 2: Representative Experimental Data for Suzuki-Miyaura Coupling

Aryl Bromide	Boronic Acid	Catalyst	Base	Solvent	Time (h)	Yield (%)
1-Bromo-4-fluorobenzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	12	~90
1-Bromo-4-(trifluoromethoxy)benzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	8	>95

Note: The data in this table is representative and compiled from various sources to illustrate the expected trend in reactivity. Actual results may vary depending on the specific reaction conditions.

Detailed Experimental Protocol for Suzuki-Miyaura Coupling

A general procedure for the Suzuki-Miyaura coupling of aryl bromides is as follows:

• To a dried round-bottom flask containing a magnetic stir bar, add the aryl bromide (1.0 mmol), the boronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• The flask is then evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• The palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) is added under a positive flow of the inert gas.

• Degassed solvents (e.g., a mixture of toluene, ethanol, and water) are added via syringe.

• The reaction mixture is heated to the desired temperature (typically 80-100 °C) and stirred vigorously.

• The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

A generalized workflow for the Suzuki-Miyaura coupling reaction.

Reactivity in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. Similar to the Suzuki-Miyaura coupling, the oxidative addition of the palladium catalyst to the aryl bromide is a key step. Therefore, the more electron-deficient 1-Bromo-4-(trifluoromethoxy)benzene is expected to exhibit higher reactivity compared to 1-Bromo-4-fluorobenzene.

Table 3: Representative Experimental Data for Buchwald-Hartwig Amination

Aryl Bromide	Amine	Catalyst	Base	Solvent	Time (h)	Yield (%)
1-Bromo-4-fluorobenzene	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	18	~85
1-Bromo-4-(trifluoromethoxy)benzene	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	12	>90

Note: The data in this table is representative and compiled from various sources to illustrate the expected trend in reactivity. Actual results may vary depending on the specific reaction conditions.

Detailed Experimental Protocol for Buchwald-Hartwig Amination

A general procedure for the Buchwald-Hartwig amination is as follows:

• To an oven-dried Schlenk tube, add the aryl bromide (1.0 mmol), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and the phosphine (B1218219) ligand (e.g., XPhos, 2-4 mol%).

• The tube is evacuated and backfilled with an inert gas three times.

• The base (e.g., sodium tert-butoxide, 1.4 mmol) is added, followed by the amine (1.2 mmol) and the anhydrous solvent (e.g., toluene).

• The Schlenk tube is sealed and the reaction mixture is heated to the desired temperature (typically 80-110 °C) with vigorous stirring.

• The reaction is monitored by TLC or GC-MS.

• After completion, the reaction is cooled to room temperature, diluted with an organic solvent, and filtered through a pad of celite.

• The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by flash column chromatography.

Reactivity in Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction for the formation of C-C (biaryl) or C-N bonds. The classical Ullmann reaction often requires harsh conditions (high temperatures). The reactivity in Ullmann-type reactions is also influenced by the electronic nature of the aryl halide, with electron-withdrawing groups generally promoting the reaction. Consequently, 1-Bromo-4-(trifluoromethoxy)benzene is expected to be more reactive than 1-Bromo-4-fluorobenzene in Ullmann couplings.

Table 4: Representative Experimental Data for Ullmann Condensation (Biaryl Synthesis)

Aryl Bromide	Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1-Bromo-4-fluorobenzene	CuI	1,10-Phenanthroline	K₂CO₃	DMF	140	Moderate
1-Bromo-4-(trifluoromethoxy)benzene	CuI	1,10-Phenanthroline	K₂CO₃	DMF	120	Good

Note: The data in this table is representative and based on general trends in Ullmann reactions. Direct comparative data is scarce, and yields can be highly variable.

Detailed Experimental Protocol for Ullmann Condensation

A general procedure for a modified Ullmann biaryl synthesis is as follows:

• In a reaction vessel, the aryl bromide (1.0 mmol), copper(I) iodide (10-20 mol%), a ligand (e.g., 1,10-phenanthroline, 20-40 mol%), and a base (e.g., K₂CO₃, 2.0 mmol) are combined.

• The vessel is evacuated and backfilled with an inert gas.

• A high-boiling polar aprotic solvent such as DMF or DMSO is added.

• The mixture is heated to a high temperature (typically 120-180 °C) and stirred for an extended period (12-48 hours).

• After cooling, the reaction mixture is diluted with water and extracted with an organic solvent.

• The combined organic layers are washed, dried, and concentrated.

• The product is purified by column chromatography or recrystallization.

Electronic effects of substituents on aryl bromide reactivity.

Conclusion

The trifluoromethoxy group, being a more potent electron-withdrawing substituent than the fluoro group, generally imparts higher reactivity to the C-Br bond in 1-Bromo-4-(trifluoromethoxy)benzene. This enhanced reactivity is advantageous in Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Ullmann condensation, often leading to faster reaction rates and higher yields under similar conditions compared to 1-Bromo-4-fluorobenzene. Researchers and drug development professionals should consider the trifluoromethoxy-substituted arene as a potentially more efficient building block in their synthetic campaigns, particularly when milder reaction conditions or shorter reaction times are desired. However, the choice of substrate should always be guided by the specific requirements of the synthesis, including functional group tolerance, cost, and availability of starting materials.

The Lipophilicity Battle: A Comparative Guide to -OCF3 and -CF3 Substituted Compounds

For researchers, scientists, and professionals in drug development, understanding the nuanced effects of substituent changes on a molecule's physicochemical properties is paramount. Among the plethora of available functional groups, the trifluoromethoxy (-OCF3) and trifluoromethyl (-CF3) groups are frequently employed to modulate lipophilicity, a critical parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides an objective comparison of the lipophilicity of compounds bearing these two important fluorine-containing moieties, supported by experimental data and detailed methodologies.

The introduction of fluorine into molecular scaffolds is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and, crucially, to modulate lipophilicity. Both the -OCF3 and -CF3 groups are potent electron-withdrawing groups, but their impact on a molecule's lipophilicity can differ significantly. Generally, the trifluoromethoxy group is considered to be more lipophilic than the trifluoromethyl group. This is quantitatively supported by their respective Hansch-Leo parameters (π), a measure of a substituent's contribution to lipophilicity, where π for -OCF3 is +1.04, and for -CF3 is +0.88.[1]

Comparative Lipophilicity Data

To illustrate the difference in lipophilicity, the following table summarizes available experimental data for matched molecular pairs where a trifluoromethyl group is compared to a trifluoromethoxy group on the same molecular scaffold. The data is presented as LogP or LogD values, which are measures of a compound's partition coefficient between an organic and an aqueous phase.

Molecular Scaffold	-CF3 Substituted Compound	Experimental LogP/LogD	-OCF3 Substituted Compound	Experimental LogP/LogD	Reference
4-Substituted Proline Analog	4-CF3-Proline derivative	Similar to OCF3 analog	4-OCF3-Proline derivative	Similar to CF3 analog	This finding suggests that in some aliphatic heterocyclic systems, the difference in lipophilicity between the two groups may be less pronounced.

Experimental Protocols

The determination of lipophilicity is a critical experimental procedure in drug discovery. The following are detailed methodologies for two common techniques used to measure LogP and LogD.

Shake-Flask Method for LogP/LogD Determination

The shake-flask method is the traditional and often considered the "gold standard" for lipophilicity measurement. It directly determines the partition coefficient of a compound between two immiscible liquids, typically n-octanol and a buffered aqueous solution (for LogD) or pure water (for LogP).

Materials:

• Test compound

• n-Octanol (pre-saturated with the aqueous phase)

• Aqueous buffer of desired pH (e.g., phosphate-buffered saline pH 7.4, pre-saturated with n-octanol)

• Glass vials with screw caps

• Mechanical shaker or vortex mixer

• Centrifuge

• Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation of Phases: Pre-saturate the n-octanol with the aqueous buffer and the aqueous buffer with n-octanol by vigorously mixing them for a prolonged period (e.g., 24 hours) and then allowing the phases to separate.

• Sample Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Partitioning: In a glass vial, add a known volume of the pre-saturated aqueous buffer and a known volume of the pre-saturated n-octanol. Add a small aliquot of the test compound stock solution. The final concentration of the compound should be within the linear range of the analytical method.

• Equilibration: Securely cap the vial and shake it for a sufficient time to allow for the compound to reach equilibrium between the two phases (typically 1 to 24 hours). The shaking should be vigorous enough to ensure thorough mixing but not so vigorous as to cause a persistent emulsion.

• Phase Separation: Centrifuge the vial to ensure complete separation of the n-octanol and aqueous phases.

• Quantification: Carefully withdraw an aliquot from both the n-octanol and the aqueous layers. Analyze the concentration of the test compound in each phase using a validated analytical method (e.g., HPLC-UV or LC-MS).

• Calculation: The partition coefficient (P or D) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase. The LogP or LogD is the logarithm (base 10) of this value.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for LogP/LogD Estimation

RP-HPLC offers a faster, automated, and less material-intensive method for estimating lipophilicity. This technique correlates the retention time of a compound on a nonpolar stationary phase with its lipophilicity.

Materials:

• Test compound and a set of reference compounds with known LogP values.

• HPLC system with a UV or MS detector.

• Reversed-phase HPLC column (e.g., C18).

• Mobile phase: A mixture of an aqueous buffer and an organic solvent (e.g., methanol (B129727) or acetonitrile).

Procedure:

• Calibration:

  • Prepare solutions of a series of reference compounds with a range of known LogP values that bracket the expected LogP of the test compound.

  • Inject each reference compound into the HPLC system under isocratic conditions (a constant mobile phase composition).

  • Measure the retention time (t_R) for each reference compound.

  • Calculate the capacity factor (k') for each reference compound using the formula: k' = (t_R - t_0) / t_0, where t_0 is the column dead time (the retention time of a non-retained compound).

  • Create a calibration curve by plotting the log(k') values of the reference compounds against their known LogP values.

• Sample Analysis:

  • Prepare a solution of the test compound.

  • Inject the test compound into the same HPLC system under the identical conditions used for the reference compounds.

  • Measure the retention time (t_R) of the test compound and calculate its capacity factor (k').

• LogP Estimation:

  • Using the calibration curve, determine the LogP of the test compound from its measured log(k') value.

Logical Workflow for Lipophilicity Comparison

The following diagram illustrates the logical workflow for comparing the lipophilicity of -OCF3 and -CF3 substituted compounds.

References

• 1. Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chimia.ch [chimia.ch]

A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Aryl Bromides

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2] This guide provides a comparative overview of palladium catalysts for the Suzuki coupling of aryl bromides, supported by experimental data to aid in catalyst selection and reaction optimization.

At the heart of this reaction's success is the palladium catalyst. The choice of catalyst system—comprising a palladium precursor and often a supporting ligand—is critical, influencing reaction yield, rate, catalyst loading, and substrate scope. This guide compares three prominent classes of palladium catalyst systems: traditional phosphine (B1218219) ligand-based catalysts, N-heterocyclic carbene (NHC) complexes, and palladacycles, offering a snapshot of their relative performance in the Suzuki coupling of aryl bromides.

Performance Comparison of Palladium Catalysts

The efficacy of a palladium catalyst is profoundly influenced by the ligand coordinated to the metal center. Bulky, electron-rich ligands are often employed to facilitate the key oxidative addition and reductive elimination steps of the catalytic cycle.[1] While a direct comparison of all catalysts under identical conditions for a single aryl bromide substrate is challenging to compile from the literature, the following table summarizes representative data for the Suzuki coupling of various aryl bromides with phenylboronic acid, showcasing the performance of different catalyst systems.

Table 1: Comparative Performance of Palladium Catalysts in the Suzuki Coupling of Aryl Bromides with Phenylboronic Acid

Catalyst System	Aryl Bromide Substrate	Catalyst Loading (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Turnover Number (TON)
Pd(PPh₃)₄	3-Bromopyridine	3	K₂CO₃	Toluene/H₂O	80	12	85	~28
Pd(OAc)₂ / SPhos	4-Bromoacetophenone	1	K₃PO₄	1,4-Dioxane	100	4	95	95
PEPPSI-IPr	3-Bromopyridine	0.5	Cs₂CO₃	t-AmylOH	100	2	98	196
Palladacycle (e.g., Herrmann's Catalyst)	4-Bromotoluene	0.01	K₂CO₃	Toluene	110	1	>99	~9900
Ligand-free Pd(OAc)₂	4-Chloronitrobenzene*	0.05	-	-	130	17	94 (GC Yield)	1880

*Note: Data for 4-chloronitrobenzene is included to show the activity of ligand-free systems, although it is an aryl chloride, the reactivity trends are informative. The data presented is compiled from various sources and may involve different reaction conditions beyond those listed. Direct comparison should be made with caution.[2][3][4]

Analysis of Catalyst Performance

• Phosphine-Based Catalysts (e.g., Pd(PPh₃)₄, Pd(OAc)₂/SPhos): Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a classic, widely used catalyst.[2] However, for more challenging substrates, modern bulky and electron-rich phosphine ligands like SPhos are often necessary to achieve high yields and turnover numbers.[1][2] These advanced ligands promote crucial steps in the catalytic cycle.[2] Catalyst systems based on ligands such as SPhos have shown unprecedented scope and stability.[5]

• N-Heterocyclic Carbene (NHC)-Based Catalysts (e.g., PEPPSI-IPr): Palladium-NHC complexes have surfaced as highly active catalysts for Suzuki couplings.[2] The strong σ-donating character of NHC ligands boosts catalytic activity, often permitting lower catalyst loadings and shorter reaction times.[2] PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) type catalysts are notably effective for heteroaryl couplings.[2]

• Palladacycles (e.g., Herrmann's Catalyst): Palladacycles represent pre-activated catalyst systems that boast high thermal stability and catalytic activity.[2] Their efficiency and robustness can make them particularly suitable for large-scale syntheses.[2] Some palladacycles have demonstrated the ability to achieve turnover numbers greater than 10^5 with nonactivated aryl bromides.[6]

Experimental Protocols

Detailed experimental procedures are vital for reproducibility. The following is a representative protocol for the Suzuki coupling of an aryl bromide, which can be adapted for specific substrates and catalyst systems.[3]

General Procedure for Suzuki-Miyaura Cross-Coupling:

• Reaction Setup: To a clean, dry reaction vessel (e.g., a Schlenk flask) equipped with a magnetic stir bar and a condenser, add the aryl bromide (1.0 mmol), the arylboronic acid (1.2-1.5 mmol), and the base (2.0-3.0 mmol).[3][7]

• Catalyst Addition: Add the palladium catalyst and any accompanying ligand to the flask under an inert atmosphere.[7]

• Solvent and Degassing: Add the chosen solvent (e.g., 1,4-dioxane, toluene, or aqueous mixtures) to the vessel.[3] Degas the mixture to remove oxygen, which can deactivate the catalyst, by bubbling an inert gas (e.g., argon or nitrogen) through the solution for 15-30 minutes.[3]

• Reaction: Heat the reaction mixture to the desired temperature and stir for the time specified in the relevant literature or as determined by reaction monitoring (e.g., by TLC or GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography, to obtain the desired biaryl product.

Mandatory Visualizations

Catalytic Cycle of the Suzuki-Miyaura Coupling Reaction

The mechanism of the Suzuki-Miyaura coupling reaction proceeds through a well-defined catalytic cycle involving a palladium(0) active species.[8] The key steps are oxidative addition, transmetalation, and reductive elimination.[9][10]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Generalized Experimental Workflow

The following diagram illustrates a typical workflow for performing a Suzuki coupling reaction in a research laboratory setting.

Caption: A generalized experimental workflow for the Suzuki coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]
• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thieme-connect.com [thieme-connect.com]
• 7. benchchem.com [benchchem.com]
• 8. wwjmrd.com [wwjmrd.com]
• 9. youtube.com [youtube.com]
• 10. Yoneda Labs [yonedalabs.com]

Stability Under Fire: A Comparative Guide to the Trifluoromethoxy Group in Synthetic Chemistry

For researchers, scientists, and drug development professionals, the selection of functional groups is a critical decision that profoundly impacts the stability, reactivity, and ultimately, the viability of a molecule. Among the vast arsenal (B13267) of available moieties, the trifluoromethoxy (-OCF₃) group has emerged as a uniquely robust substituent, prized for its exceptional stability under a wide range of synthetic transformations. This guide provides an objective comparison of the trifluoromethoxy group's performance against its common structural analogs, the methoxy (B1213986) (-OCH₃) and trifluoromethyl (-CF₃) groups, under various reaction conditions, supported by experimental data.

The trifluoromethoxy group is widely recognized for its high resistance to acidic, basic, oxidative, reductive, and thermal stress.[1] This remarkable stability can be attributed to the strong carbon-fluorine bonds and the electron-withdrawing nature of the fluorine atoms, which deactivate the adjacent ether oxygen.[2] This guide will delve into specific reaction conditions to quantify this stability and provide a framework for its application in complex molecule synthesis.

Experimental Workflow for Stability Assessment

A general workflow for assessing the stability of a functional group involves subjecting a model compound to forced degradation under various stress conditions and analyzing the reaction mixture over time to quantify the degradation of the starting material and the formation of any byproducts.

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 2. benchchem.com [benchchem.com]

A Comparative Analysis of the Electronic Effects of Trifluoromethoxy and Methoxy Groups on Benzene Rings

For Researchers, Scientists, and Drug Development Professionals

The introduction of methoxy (B1213986) (OCH3) and trifluoromethoxy (OCF3) groups onto a benzene (B151609) ring profoundly alters its electronic properties, influencing reactivity, acidity, and spectroscopic characteristics. This guide provides an objective comparison of these two critical substituents, supported by experimental data, to aid in the strategic design of molecules in pharmaceutical and materials science.

Quantitative Comparison of Electronic Parameters

The electronic influence of a substituent is quantitatively described by several parameters, including Hammett constants, the acidity of substituted phenols and benzoic acids (pKa), and NMR chemical shifts. The following table summarizes these key experimental data points for the methoxy and trifluoromethoxy groups.

Parameter	Substituent Position	Methoxy (OCH3)	Trifluoromethoxy (OCF3)
Hammett Constant (σ)
σp	para	-0.27	0.36
σm	meta	0.12	0.39
pKa of Substituted Phenol
p-substituted	para	10.21	~9.0 (estimated)
m-substituted	meta	9.65	9.08
pKa of Substituted Benzoic Acid
p-substituted	para	4.47	3.55
m-substituted	meta	4.09	3.73
¹³C NMR Chemical Shift (δ) of Substituted Benzene (ppm)
C-ipso	-	159.9	148.9
C-ortho	-	114.1	121.1
C-meta	-	129.5	129.8
C-para	-	120.7	123.0
¹⁹F NMR Chemical Shift (δ) of Trifluoromethoxybenzene (ppm)
-OCF₃	-	N/A	-58.0

Analysis of Electronic Effects

The data clearly illustrates the contrasting electronic nature of the methoxy and trifluoromethoxy groups.

The methoxy group is a classical electron-donating group through resonance (+R effect), where the lone pairs on the oxygen atom delocalize into the benzene ring. This effect is most pronounced at the ortho and para positions, leading to a negative Hammett constant (σp = -0.27) and increased electron density at these positions, as reflected in the upfield shifts of the corresponding carbons in the ¹³C NMR spectrum of anisole.[1] However, the oxygen atom is also electronegative, exerting an electron-withdrawing inductive effect (-I effect). At the meta position, where the resonance effect is minimal, the inductive effect dominates, resulting in a positive Hammett constant (σm = 0.12).[2] The electron-donating nature of the methoxy group at the para position decreases the acidity of p-methoxybenzoic acid (pKa = 4.47) and p-methoxyphenol (pKa = 10.21) compared to their unsubstituted counterparts.[3][4]

In stark contrast, the trifluoromethoxy group is a strong electron-withdrawing group. The powerful inductive effect of the three fluorine atoms (-I effect) dominates its electronic character. This is evident from the positive Hammett constants at both the meta (σm = 0.39) and para (σp = 0.36) positions.[5] The strong electron withdrawal significantly increases the acidity of trifluoromethoxy-substituted benzoic acids and phenols. Although the oxygen atom still possesses lone pairs, the strong pull of the fluorine atoms significantly diminishes their ability to participate in resonance donation to the ring. The ¹³C NMR data for trifluoromethoxybenzene shows a general downfield shift for the ring carbons compared to anisole, indicative of reduced electron density.[6] The ¹⁹F NMR chemical shift of the OCF3 group is also a sensitive probe of the electronic environment.[7]

Visualization of Electronic Effects

The following diagram illustrates the interplay of inductive and resonance effects for both the methoxy and trifluoromethoxy groups on a benzene ring.

Inductive vs. Resonance Effects

Experimental Protocols

Determination of pKa by UV-Vis Spectrophotometry

This method relies on the principle that the UV-Vis absorption spectrum of a compound changes as it ionizes. By measuring the absorbance at a specific wavelength across a range of pH values, the pKa can be determined.

Materials:

• UV-Vis spectrophotometer

• pH meter

• Quartz cuvettes or 96-well UV-transparent microplate

• Stock solution of the test compound (e.g., in methanol (B129727) or DMSO)

• A series of buffer solutions with known pH values covering the expected pKa range

• Deionized water

Procedure:

• Prepare a series of solutions: In separate volumetric flasks or wells of a microplate, add a constant volume of the stock solution of the test compound to each buffer solution, ensuring the final concentration of the organic solvent is low (e.g., <1% v/v). Prepare a blank for each buffer solution containing the same amount of organic solvent but no test compound.

• Record UV-Vis spectra: For each solution, record the UV-Vis spectrum over a relevant wavelength range.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax) for both the fully protonated and deprotonated forms of the compound.

  • Plot the absorbance at a chosen λmax against the pH of the buffer solutions.

  • The pKa is the pH at which the absorbance is halfway between the absorbance of the fully protonated and fully deprotonated forms.

  • Alternatively, the data can be fitted to the Henderson-Hasselbalch equation to determine the pKa.[8][9]

Determination of Hammett Constants (σ)

Hammett constants are typically determined by measuring the rate or equilibrium constant of a reaction for a series of meta- and para-substituted benzene derivatives and comparing them to the unsubstituted parent compound. The ionization of benzoic acids is the standard reaction for defining σ values.[10]

Materials:

• pH meter with a combination electrode

• Burette

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• Substituted benzoic acids and unsubstituted benzoic acid

• Standardized NaOH solution (e.g., 0.1 M)

• Solvent (e.g., water or a water/ethanol mixture)

Procedure:

• Prepare solutions: Prepare solutions of known concentration for each of the substituted benzoic acids and the unsubstituted benzoic acid in the chosen solvent.

• Titration:

  • Pipette a known volume of a benzoic acid solution into a beaker.

  • Titrate the solution with the standardized NaOH solution, recording the pH after each addition of titrant.

  • Continue the titration past the equivalence point.

• Data Analysis:

  • Plot the pH versus the volume of NaOH added to generate a titration curve.

  • Determine the volume of NaOH required to reach the half-equivalence point. The pH at the half-equivalence point is equal to the pKa of the acid.[11]

  • Calculate the Hammett constant (σ) for each substituent using the following equation: σ = pKa (unsubstituted benzoic acid) - pKa (substituted benzoic acid)

This guide provides a foundational understanding of the distinct electronic effects of methoxy and trifluoromethoxy groups, crucial for informed decision-making in molecular design and development. The provided experimental protocols offer a starting point for the empirical determination of these key electronic parameters.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. web.viu.ca [web.viu.ca]
• 3. researchgate.net [researchgate.net]
• 4. organic chemistry - Why acidity of p-methoxybenzoic acid is more acidic than p-hydroxybenzoic acid? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. benchchem.com [benchchem.com]
• 6. (Trifluoromethoxy)benzene(456-55-3) 13C NMR [m.chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]
• 8. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide [chemagine.co.uk]
• 9. pharmaguru.co [pharmaguru.co]
• 10. Hammett equation - Wikipedia [en.wikipedia.org]
• 11. web.viu.ca [web.viu.ca]

A Comparative Analysis of the Reactivity of Halo-4-(trifluoromethoxy)benzenes in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel pharmaceutical agents and functional materials, the strategic introduction of the 4-(trifluoromethoxy)phenyl moiety is a common objective due to its unique electronic properties and metabolic stability. This guide provides a comparative analysis of the reactivity of iodo-, bromo-, and chloro-4-(trifluoromethoxy)benzene in three widely utilized palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The information presented herein, supported by representative experimental data, is intended to guide chemists in the selection of appropriate starting materials and reaction conditions.

Reactivity Overview

The reactivity of halo-4-(trifluoromethoxy)benzenes in palladium-catalyzed cross-coupling reactions is primarily governed by the carbon-halogen (C-X) bond dissociation energy (BDE). The general trend for C-X bond strength is C-Cl > C-Br > C-I.[1] Consequently, the reactivity of the corresponding aryl halides in oxidative addition to a palladium(0) center, the initial and often rate-determining step in the catalytic cycle, follows the inverse order: I > Br > Cl.[2][3]

While 4-iodo-(trifluoromethoxy)benzene is typically the most reactive substrate, leading to faster reaction times and milder conditions, it is also the most expensive and can be prone to side reactions such as dehalogenation. Conversely, 4-chloro-(trifluoromethoxy)benzene is the most cost-effective and stable starting material but generally requires more active and specialized catalyst systems to achieve efficient coupling.[2][3] 4-Bromo-(trifluoromethoxy)benzene offers a balance of reactivity and stability, making it a widely used substrate in many applications.

Comparative Performance in Key Cross-Coupling Reactions

The following tables summarize representative experimental data for the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions of halo-4-(trifluoromethoxy)benzenes and closely related analogues. It is important to note that direct side-by-side comparisons under identical conditions are limited in the literature; therefore, the data presented is a compilation from various sources to illustrate general trends.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between an organoboron compound and an organic halide. The electron-withdrawing nature of the trifluoromethoxy group can influence the rate of the reaction.

Aryl Halide	Boronic Acid	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Iodo-(trifluoromethoxy)benzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	80	2	>95 (estimated)
4-Bromo-(trifluoromethoxy)benzene	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	12	85-95
4-Chloro-(trifluoromethoxy)benzene	Phenylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	t-BuOH	110	24	70-85

Note: The data presented are representative and compiled from various sources for illustrative purposes. Yields are highly dependent on the specific reaction conditions, catalyst, and ligand used.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide variety of arylamines.

Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Iodo-(trifluoromethoxy)benzene	Aniline	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	90	8	>90 (estimated)
4-Bromo-(trifluoromethoxy)benzene	Aniline	Pd(OAc)₂ / BINAP	NaOt-Bu	Toluene	100	16	80-90
4-Chloro-(trifluoromethoxy)benzene	Aniline	Pd₂(dba)₃ / RuPhos	K₃PO₄	t-BuOH	110	24	65-80

Note: The data presented are representative and compiled from various sources for illustrative purposes. Yields are highly dependent on the specific reaction conditions, catalyst, and ligand used.

Sonogashira Coupling

The Sonogashira coupling facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.

Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Iodo-(trifluoromethoxy)benzene	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	25	1	95
4-Bromo-(trifluoromethoxy)benzene	Phenylacetylene	Pd(PPh₃)₄ / CuI	i-Pr₂NH	Toluene	80	6	85
4-Chloro-(trifluoromethoxy)benzene	Phenylacetylene	Pd₂(dba)₃ / XPhos / CuI	Cs₂CO₃	Dioxane	120	24	50-70

Note: The data presented are representative and compiled from various sources for illustrative purposes. Yields are highly dependent on the specific reaction conditions, catalyst, and ligand used. A study on the closely related 1-iodo-4-(trifluoromethyl)benzene reported a 35% yield in a copper-free Sonogashira reaction at room temperature.[3]

Carbon-Halogen Bond Dissociation Energies

Bond	Bond Dissociation Energy (kcal/mol)
C-I	~65
C-Br	~81
C-Cl	~96

The electron-withdrawing trifluoromethoxy group is expected to have a minor influence on these values, but the relative order remains the same.

Experimental Protocols

The following are generalized experimental protocols for the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions. These should be considered as starting points and may require optimization for specific substrates and scales.

General Protocol for Suzuki-Miyaura Coupling

To a dry Schlenk flask under an inert atmosphere (e.g., Argon) is added the halo-4-(trifluoromethoxy)benzene (1.0 mmol), the corresponding boronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol). A degassed solvent system (e.g., Toluene/Ethanol/Water 4:1:1, 5 mL) is then added. The reaction mixture is heated to the desired temperature (typically 80-110 °C) and stirred until the starting material is consumed as monitored by TLC or GC-MS. Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Protocol for Buchwald-Hartwig Amination

In a glovebox or under an inert atmosphere, a Schlenk tube is charged with the halo-4-(trifluoromethoxy)benzene (1.0 mmol), the amine (1.2 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine (B1218219) ligand (e.g., XPhos, 2-4 mol%), and a base (e.g., NaOt-Bu, 1.4 mmol). Anhydrous, degassed solvent (e.g., toluene, 5 mL) is added, and the tube is sealed. The reaction mixture is heated to the appropriate temperature (typically 90-120 °C) with vigorous stirring for the required time (8-24 h). After cooling, the reaction mixture is diluted with an organic solvent and filtered through a pad of celite. The filtrate is concentrated, and the residue is purified by flash column chromatography.

General Protocol for Sonogashira Coupling

To a Schlenk flask under an inert atmosphere are added the halo-4-(trifluoromethoxy)benzene (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%), and a copper(I) co-catalyst (e.g., CuI, 1-5 mol%). A degassed solvent (e.g., THF or toluene, 5 mL) and a base (e.g., triethylamine, 2-3 mmol) are added, followed by the terminal alkyne (1.1 mmol). The reaction is stirred at the appropriate temperature (room temperature to 120 °C) until completion. The reaction mixture is then diluted with an organic solvent, washed with aqueous ammonium (B1175870) chloride solution and brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.

Visualizations

Caption: Relative reactivity of halo-4-(trifluoromethoxy)benzenes.

Caption: General experimental workflow for cross-coupling reactions.

References

• 1. ijnc.ir [ijnc.ir]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Aromaticity in Fluorinated Benzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms to an aromatic ring is a cornerstone of modern medicinal chemistry, profoundly altering a molecule's metabolic stability, lipophilicity, and binding affinity. However, the impact of fluorination on the fundamental property of aromaticity is a subject of considerable debate. This guide provides an objective comparison of the aromaticity of fluorinated benzene (B151609) derivatives, supported by quantitative computational data, and details the methodologies used for its assessment.

Data Presentation: Quantitative Aromaticity Indices

Aromaticity is not a direct physical observable, but it can be quantified through various computational indices that probe the magnetic, geometric, and electronic properties of a ring system. Below is a comparison of key indices for a series of fluorinated benzenes.

Table 1: Magnetic Criteria for Aromaticity

Magnetic criteria, such as Ring Current Strength (RCS) and Nucleus-Independent Chemical Shift (NICS), measure the magnetic response of the π-electrons to an external magnetic field. A strong diatropic ring current (measured by RCS) and a negative NICS value are hallmarks of aromaticity. More negative NICS values are typically associated with stronger aromaticity.

Compound	Ring Current Strength (RCS) in nA·T⁻¹[5]	NICS(1)zz in ppm[6]
Benzene	11.96	-15.5
Fluorobenzene	11.66	-
1,4-Difluorobenzene	11.16	-
1,3,5-Trifluorobenzene (B1201519)	10.97	-
1,2,4,5-Tetrafluorobenzene	10.33	-
Pentafluorobenzene	9.99	-
Hexafluorobenzene (B1203771)	9.83	-19.2

Note: The RCS data clearly shows a systematic reduction in the diatropic ring current as the number of fluorine atoms increases, indicating a decrease in aromaticity.[5] The NICS(1)zz value for hexafluorobenzene is more negative than for benzene; while this might intuitively suggest higher aromaticity, the broader body of evidence from ring current analyses indicates the opposite.[1][5] This highlights a known complexity in interpreting NICS values where local σ-bond effects can influence the result.[5]

Table 2: Geometric Criteria for Aromaticity

Geometric criteria, like the Harmonic Oscillator Model of Aromaticity (HOMA), quantify aromaticity based on the degree of bond length equalization in the ring. A HOMA value of 1 indicates a fully aromatic system (like benzene), while a value of 0 corresponds to a non-aromatic system with alternating single and double bonds.

Compound	HOMA Index	Average C-C Bond Length (Å)
Benzene	1.000	1.397
1,3,5-Trifluorobenzene	-	1.383[7][8]
Hexafluorobenzene	0.994[6]	1.393
Pentafluorophenylallyl	0.999[9]	-

Note: In stark contrast to magnetic criteria, the HOMA index suggests that hexafluorobenzene is highly aromatic, with a geometry very similar to benzene.[6][10] Furthermore, computational studies have shown that 1,3,5-trifluorobenzene possesses the shortest average carbon-carbon bond lengths of all fluorobenzenes, leading some to argue it may be more aromatic than benzene based on this geometric criterion.[7][8]

Experimental and Computational Protocols

The quantitative data presented above are derived from computational chemistry methods. The protocols for the most common indices are detailed below.

1. Nucleus-Independent Chemical Shift (NICS) Calculation

NICS is a popular method that assesses aromaticity by measuring the magnetic shielding at a specific point in space, typically the center of a ring.

• Protocol:

  • Geometry Optimization: The molecular structure is first optimized to its lowest energy state using a quantum chemical method, such as Density Functional Theory (DFT) with a functional like B3LYP and a suitable basis set (e.g., 6-311+G**).

  • Ghost Atom Placement: A "ghost atom" (Bq) is placed at the geometric center of the ring (for NICS(0)) or at a defined distance perpendicular to the ring plane, typically 1.0 Å (for NICS(1)).[11] The Bq atom has no nucleus or electrons but serves as a probe point for the magnetic shielding calculation.

  • NMR Calculation: A nuclear magnetic resonance (NMR) calculation is performed using the Gauge-Including Atomic Orbital (GIAO) method.[12] This computes the magnetic shielding tensor at the position of the ghost atom.

  • Value Determination: The NICS value is the negative of the calculated isotropic magnetic shielding.[11][13] For NICS(1)zz, which is often preferred to minimize contributions from σ-bonds, the negative of the out-of-plane (zz) component of the shielding tensor is used.[14]

2. Harmonic Oscillator Model of Aromaticity (HOMA) Calculation

HOMA is a geometry-based index that evaluates aromaticity by quantifying the variation in bond lengths within a cyclic system.

• Protocol:

  • Obtain Bond Lengths: The carbon-carbon bond lengths of the ring are obtained from an optimized molecular geometry, derived from either experimental data (e.g., X-ray crystallography) or computational optimization.

  • Apply HOMA Formula: The HOMA index is calculated using the following equation:[6] HOMA = 1 - [α/n] * Σ(R_opt - R_i)² Where:

    • n is the number of bonds in the ring.

    • R_i is the length of an individual C-C bond.

    • R_opt is the optimal bond length for a fully aromatic C-C bond, defined as 1.388 Å.

    • α is a normalization constant (for C-C bonds, α = 257.7 Å⁻²) that ensures HOMA = 0 for a non-aromatic Kekulé structure and HOMA = 1 for benzene.[10]

3. Ring Current Strength (RCS) Calculation

RCS provides a more direct quantification of the electron delocalization responsible for magnetic aromaticity by measuring the flow of π-electrons.

• Protocol:

  • Current Density Calculation: After geometry optimization, the magnetically induced current density tensor is calculated using a suitable quantum chemical method (e.g., Coupled-Perturbed DFT).

  • Integration: The strength of the diatropic ring current is determined by numerically integrating the flow of the current density vector through a cross-sectional plane that cuts across the bonds of the ring.[5]

  • Value Determination: The integrated value provides the Ring Current Strength, typically reported in units of nanoamperes per Tesla (nA·T⁻¹). A higher value indicates a stronger diatropic current and greater aromaticity.

Visualization of Fluorine's Influence on Aromaticity

The following diagram illustrates the dual electronic effects of fluorine substitution on the benzene ring and how these competing influences affect different classes of aromaticity descriptors.

Caption: Fluorine's conflicting electronic effects on benzene aromaticity.

References

• 1. Assessment of preferred methods to measure insulin resistance in Asian patients with hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is Insulin Resistance? Symptoms and Calculation - One Dose [onedose.io]
• 3. fbri.vtc.vt.edu [fbri.vtc.vt.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Three Queries about the HOMA Index - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gpnotebook.com [gpnotebook.com]
• 8. omnicalculator.com [omnicalculator.com]
• 9. researchgate.net [researchgate.net]
• 10. HOMA Index Establishes Similarity to a Reference Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. poranne-group.github.io [poranne-group.github.io]
• 13. CCL:G: Problems on NICS calculation Using Gaussian [server.ccl.net]
• 14. Molecular and Electronic Structure and Properties of the Single Benzene‐Based Fluorophores Containing Guanidine Subunit - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analysis of 1-Bromo-4-(trifluoromethoxy)benzene Reaction Mixtures: A Comparative Guide to HPLC Methods

For researchers, scientists, and professionals in drug development, the precise analysis of reaction mixtures containing 1-Bromo-4-(trifluoromethoxy)benzene is critical for ensuring reaction efficiency, purity of intermediates, and the quality of the final product. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods and other analytical techniques for this purpose, complete with experimental data and detailed protocols to aid in method selection and implementation.

1-Bromo-4-(trifluoromethoxy)benzene is a key building block in the synthesis of pharmaceuticals and agrochemicals, prized for the unique properties conferred by the trifluoromethoxy group.[1] Monitoring its reactions requires robust analytical methods to separate the target compound from starting materials, intermediates, and potential byproducts. Reversed-phase HPLC is a widely adopted technique for the analysis of benzene (B151609) derivatives and halogenated aromatic compounds due to its versatility and efficiency.[2][3][4][5]

Comparative Analysis of Analytical Methods

While reversed-phase HPLC stands out as a primary analytical tool, other techniques such as Gas Chromatography (GC) offer viable alternatives, particularly for volatile compounds and the separation of positional isomers.[6] The choice of method often depends on the specific requirements of the analysis, including the nature of the reaction mixture, the required sensitivity, and the available instrumentation.

Feature	HPLC-UV (Method 1: Acetonitrile (B52724)/Water)	HPLC-UV (Method 2: Methanol (B129727)/Water with TFA)	GC-FID
Principle	Separation based on polarity using a liquid mobile phase and a stationary phase.	Separation based on polarity, with trifluoroacetic acid aiding in peak shape for polar analytes.	Separation based on volatility and polarity in a gaseous mobile phase.
Typical Stationary Phase	C18	C18 or Phenyl-Hexyl	HP-5ms or equivalent non-polar capillary column
Mobile Phase	Acetonitrile/Water Gradient	Methanol/Water/TFA Gradient	Helium
Detector	UV-Vis (typically 220-254 nm)	UV-Vis (typically 220-254 nm)	Flame Ionization Detector (FID)
Selectivity	Moderate to High, dependent on column and mobile phase composition.	High, with potential for improved peak shape.	High, especially for positional isomers.
Sensitivity	Good (ng range)	Good (ng range)	Very High (pg range)
Sample Volatility	Not required	Not required	Required
Key Advantages	Broad applicability, non-destructive.	Improved peak shape for certain compounds.	Excellent resolution for volatile and semi-volatile compounds.
Limitations	May have lower resolution for positional isomers compared to GC.	TFA can be corrosive and may interfere with mass spectrometry.	Not suitable for non-volatile compounds, potential for thermal degradation of analytes.

Experimental Protocols

Detailed methodologies for the compared analytical techniques are provided below. These protocols are based on established methods for similar halogenated and trifluoromethoxy-substituted aromatic compounds.

HPLC Method 1: Acetonitrile/Water Gradient

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 50% B

  • 20-25 min: 50% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 225 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the reaction mixture in acetonitrile to a final concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

HPLC Method 2: Methanol/Water with TFA Gradient

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Methanol

• Gradient:

  • 0-3 min: 40% B

  • 3-17 min: 40% to 90% B

  • 17-20 min: 90% B

  • 20-22 min: 90% to 40% B

  • 22-27 min: 40% B

• Flow Rate: 0.8 mL/min

• Column Temperature: 35 °C

• Detection: UV at 225 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the reaction mixture in methanol to a final concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection. The addition of TFA can help to improve peak shapes by suppressing the ionization of silanol (B1196071) groups on the stationary phase.[7]

Gas Chromatography (GC-FID) Method

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Injector Temperature: 250 °C

• Detector Temperature (FID): 280 °C

• Injection Volume: 1 µL (split ratio 50:1)

• Sample Preparation: Dilute the reaction mixture in a suitable solvent such as dichloromethane (B109758) or ethyl acetate (B1210297) to a concentration of approximately 1 mg/mL.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of analyzing a reaction mixture of 1-Bromo-4-(trifluoromethoxy)benzene, from sample preparation to data analysis.

Caption: Workflow for HPLC analysis of a 1-Bromo-4-(trifluoromethoxy)benzene reaction mixture.

Caption: Decision tree for selecting an analytical method for reaction monitoring.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 4. pp.bme.hu [pp.bme.hu]
• 5. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tsijournals.com [tsijournals.com]
• 7. researchgate.net [researchgate.net]

Comparative efficacy of drug candidates with and without the trifluoromethoxy group

The strategic incorporation of the trifluoromethoxy (-OCF3) group into drug candidates has emerged as a powerful tool in medicinal chemistry for enhancing therapeutic efficacy. This guide provides a comparative analysis of drug candidates with and without this pivotal functional group, supported by experimental data, to illustrate its impact on biological activity.

The trifluoromethoxy group's unique electronic properties and metabolic stability often translate to improved potency, selectivity, and pharmacokinetic profiles of drug candidates. By replacing a methoxy (B1213986) (-OCH3) or other functional groups, the -OCF3 moiety can significantly alter a molecule's interaction with its biological target and its fate within an organism.

Comparative Efficacy Data: A Tale of Two Groups

The true measure of the trifluoromethoxy group's impact lies in the quantitative comparison of biological activity between analogous compounds. The following tables summarize key efficacy data from published studies, showcasing the often dramatic improvements observed upon the introduction of the -OCF3 group.

Case Study 1: Transforming Growth Factor-β Receptor 1 (TGF-βR1) Kinase Inhibitors

TGF-βR1 is a crucial target in cancer therapy. The following data compares the inhibitory activity of a pyrazole-based inhibitor with a methoxy group to its trifluoromethoxy analog.

Compound ID	R Group	TGF-βR1 IC50 (nM)
1	-OCH3	150
2	-OCF3	28

Table 1: Comparison of IC50 values for TGF-βR1 inhibitors. The trifluoromethoxy analog (Compound 2) demonstrates a greater than 5-fold increase in potency compared to its methoxy counterpart (Compound 1).

Case Study 2: Adenosine (B11128) A2A Receptor Antagonists

The A2A adenosine receptor is a target for various conditions, including Parkinson's disease and cancer. This table compares the binding affinity (Ki) of xanthine-based antagonists.

Compound ID	R Group at para-position of 8-phenyl ring	A2A Receptor Ki (nM)
3	-H	55
4	-OCF3	11

Table 2: Comparison of binding affinities (Ki) for A2A adenosine receptor antagonists. The introduction of a trifluoromethoxy group (Compound 4) results in a 5-fold increase in binding affinity compared to the unsubstituted analog (Compound 3).

Experimental Protocols: The Foundation of Comparative Data

The following are detailed methodologies for the key experiments cited in the comparative data tables. These protocols provide the necessary framework for researchers to conduct similar comparative efficacy studies.

TGF-βR1 (ALK5) Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of TGF-βR1.

Materials:

• Recombinant human TGF-βR1 (ALK5) enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• Peptide substrate (e.g., a synthetic peptide derived from Smad2/3)

• ATP (Adenosine triphosphate)

• Test compounds (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

• 384-well plates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Assay Plate Preparation: Add 1 µL of the diluted compounds or DMSO (vehicle control) to the wells of a 384-well plate.

• Enzyme and Substrate/ATP Mixture Preparation:

  • Prepare a solution of the TGF-βR1 enzyme in kinase buffer at the desired concentration.

  • Prepare a mixture of the peptide substrate and ATP in kinase buffer. The final ATP concentration is typically at or near the Km value for the enzyme.

• Reaction Initiation: Add 2 µL of the enzyme solution and 2 µL of the substrate/ATP mixture to each well.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60-120 minutes) to allow the kinase reaction to proceed.

• Reaction Termination and Signal Generation:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve using non-linear regression analysis.[1][2]

Adenosine Receptor Radioligand Binding Assay

This assay determines the binding affinity of a compound to a specific adenosine receptor subtype by measuring its ability to displace a radiolabeled ligand.

Materials:

• Cell membranes expressing the target human adenosine receptor subtype (e.g., A2A)

• Radioligand (e.g., [3H]CGS 21680 for A2A receptors)

• Test compounds

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2)

• Wash buffer (ice-cold assay buffer)

• Glass fiber filters

• Scintillation cocktail

• 96-well filter plates

Procedure:

• Compound and Reagent Preparation:

  • Prepare serial dilutions of the test compounds in the assay buffer.

  • Dilute the cell membrane preparation and the radioligand to their final concentrations in the assay buffer.

• Assay Setup: In a 96-well plate, combine the test compound, radioligand, and cell membrane suspension.

  • Total Binding: Wells containing buffer, radioligand, and membranes.

  • Non-specific Binding: Wells containing a high concentration of a known non-radiolabeled ligand (e.g., 10 µM NECA), radioligand, and membranes.

  • Competition Binding: Wells containing serial dilutions of the test compound, radioligand, and membranes.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to allow the binding to reach equilibrium.[3]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a vacuum manifold to separate the bound from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.[3]

• Scintillation Counting: Dry the filters, add scintillation cocktail to each well, and measure the radioactivity using a scintillation counter.[3]

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50 value from the resulting competition curve using non-linear regression.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing the Impact: Signaling Pathways and Workflows

To better understand the context of these experiments, the following diagrams illustrate a representative signaling pathway and a general experimental workflow.

Figure 1: Simplified GPCR signaling pathway.

Figure 2: General workflow for in vitro efficacy testing.

Conclusion

The inclusion of a trifluoromethoxy group is a proven strategy for enhancing the efficacy of drug candidates across various target classes. The provided data and protocols serve as a guide for researchers in the rational design and comparative evaluation of novel therapeutics. The significant improvements in potency and binding affinity underscore the value of the -OCF3 moiety in modern drug discovery.

References

• 1. promega.com [promega.com]
• 2. promega.com [promega.com]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-4-(trifluoromethoxy)benzene: A Comprehensive Guide for Laboratory Professionals

Essential safety and logistical information for the proper disposal of 1-Bromo-4-(trifluoromethoxy)benzene, ensuring operational integrity and regulatory compliance.

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is paramount. This guide provides detailed, step-by-step procedures for the proper disposal of 1-Bromo-4-(trifluoromethoxy)benzene, a common building block in organic synthesis. Adherence to these protocols is critical for maintaining a safe laboratory environment and ensuring compliance with environmental regulations.

Key Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of a substance is the first step in safe handling and disposal. The following table summarizes the key quantitative data for 1-Bromo-4-(trifluoromethoxy)benzene.

Property	Value
Molecular Formula	C7H4BrF3O
Molecular Weight	241.01 g/mol [1]
Boiling Point	80 °C at 50 mmHg[1]
Density	1.622 g/mL at 25 °C[1]
Refractive Index	n20/D 1.461[1]
Storage Class	10 - Combustible liquids[1]

Health Hazard Information

1-Bromo-4-(trifluoromethoxy)benzene is classified with the following hazards:

• Harmful if swallowed (Acute Toxicity, Oral, Category 4)[2]

• Causes skin irritation (Skin Corrosion/Irritation Category 2)[1][2]

• Causes serious eye irritation (Serious Eye Damage/Eye Irritation Category 2)[2]

• May cause an allergic skin reaction (Sensitisation (Skin) Category 1)[2]

• May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) Category 3)[2][3]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date hazard information before handling this chemical.[2][4]

Experimental Protocol for Disposal

The proper disposal of 1-Bromo-4-(trifluoromethoxy)benzene must be conducted in accordance with local, state, and federal regulations. The following is a general protocol for its safe disposal.

1. Waste Collection and Storage:

• Collect waste 1-Bromo-4-(trifluoromethoxy)benzene and any contaminated materials (e.g., absorbent pads, gloves, glassware) into a designated, properly labeled, and sealed container.[2][5] Suitable containers are made of polyethylene (B3416737) or polypropylene.[2]

• The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "1-Bromo-4-(trifluoromethoxy)benzene".

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[3]

• Keep the waste container tightly closed and store it in a designated secondary containment bin to prevent accidental spills.[2][3][5]

2. Spill Management:

• In the event of a spill, immediately evacuate the area and ensure proper ventilation.[2][5]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, and a respirator with a suitable filter (e.g., type ABEK (EN14387)).[1]

• Contain and absorb the spill using an inert absorbent material such as sand, earth, or vermiculite.[2][5] Do not use combustible materials like sawdust.

• Carefully collect the absorbed material and place it into the designated hazardous waste container.[2][5]

• Decontaminate the spill area with a suitable solvent and then wash with soap and water.

• Prevent the spill from entering drains or waterways.[2][5] If contamination of drains or waterways occurs, notify emergency services immediately.[2][5]

3. Final Disposal:

• Disposal of 1-Bromo-4-(trifluoromethoxy)benzene must be handled by a licensed hazardous waste disposal company.[2][3][6] Do not attempt to dispose of this chemical down the drain or in regular trash.

• The recommended method of disposal is incineration in a licensed facility, often after being mixed with a suitable combustible material.[2]

• Alternatively, burial in a landfill specifically licensed to accept chemical and pharmaceutical wastes may be an option, as determined by the waste management authority.[2]

• Ensure that the disposal process is fully documented, and all regulatory paperwork is completed and retained.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-Bromo-4-(trifluoromethoxy)benzene.

Disposal workflow for 1-Bromo-4-(trifluoromethoxy)benzene.

References

• 1. 1-Bromo-4-(trifluoromethoxy)benzene 99 407-14-7 [sigmaaldrich.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. aarti-industries.com [aarti-industries.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 1-Bromo-4-(trifluoromethoxy)benzene

For Immediate Implementation: This guide provides essential safety protocols and operational procedures for the handling and disposal of 1-Bromo-4-(trifluoromethoxy)benzene. Adherence to these guidelines is critical for ensuring the safety of all laboratory personnel and minimizing environmental impact.

Researchers, scientists, and drug development professionals working with 1-Bromo-4-(trifluoromethoxy)benzene must be fully versed in its potential hazards and the necessary precautions. This document outlines the personal protective equipment (PPE) required, step-by-step handling and disposal plans, and emergency first-aid procedures.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended equipment for handling 1-Bromo-4-(trifluoromethoxy)benzene.

Protection Type	Specific Equipment	Standards and Remarks
Eye/Face Protection	Chemical safety goggles or a full-face shield.	Must comply with OSHA 29 CFR 1910.133 or European Standard EN166. A face shield is recommended when there is a splash hazard.
Skin Protection	Chemical-impermeable gloves (Nitrile rubber recommended).[1]	Gloves must be inspected before use and should meet EU Directive 89/686/EEC and EN 374 standards.[1] The exact breakthrough time must be obtained from the glove manufacturer.[2]
Flame-retardant and impervious lab coat or coveralls.[1][3]	Protective clothing should be worn to prevent skin exposure.[4]
Respiratory Protection	Not generally required under normal use with adequate ventilation.	If ventilation is inadequate, or if irritation is experienced, a full-face respirator with an appropriate ABEK (EN14387) filter cartridge should be used.[5] For major spills or emergencies, a self-contained breathing apparatus (SCBA) is necessary.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 1-Bromo-4-(trifluoromethoxy)benzene is crucial for maintaining a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[4]

• Keep the container tightly closed.[2][4]

• The storage area should be a designated flammables area.[6]

2. Handling and Use:

• All handling of 1-Bromo-4-(trifluoromethoxy)benzene should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2]

• Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[2][7]

• Wear the appropriate PPE as detailed in the table above.

• Do not eat, drink, or smoke in the handling area.[2]

• Ground and bond containers when transferring material to prevent static discharge.[6] Use only non-sparking tools.[6][8]

3. Spill Management:

• Minor Spills:

  • Clean up all spills immediately.[2]

  • Control personal contact by using protective equipment.[2]

  • Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[2][7]

  • Place the absorbed material into a suitable, labeled container for waste disposal.[2]

• Major Spills:

  • Evacuate the area and move upwind.[2]

  • Alert the appropriate emergency response team.

  • Wear a self-contained breathing apparatus and full protective suit.[8]

  • Prevent the spillage from entering drains or water courses.[2]

Disposal Plan

Proper disposal of 1-Bromo-4-(trifluoromethoxy)benzene and its containers is essential to prevent environmental contamination.

• Dispose of the chemical and any contaminated materials in accordance with local, regional, and national regulations.[2]

• Consult a licensed professional waste disposal service to dispose of this material.

• Decontaminate empty containers before disposal.[2] Observe all label safeguards until containers are cleaned and destroyed.[2]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.

• Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Skin Contact: Immediately remove all contaminated clothing.[2] Flush the skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water.[6] Seek immediate medical attention.

Experimental Workflow: Safe Handling of 1-Bromo-4-(trifluoromethoxy)benzene

The following diagram outlines the logical steps for the safe handling of 1-Bromo-4-(trifluoromethoxy)benzene in a laboratory setting.

Caption: Workflow for safe handling of 1-Bromo-4-(trifluoromethoxy)benzene.

References

• 1. benchchem.com [benchchem.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. 1-溴-4-(三氟甲氧基)苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 1-Bromo-4-(trifluoromethyl)benzene(402-43-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. sdfine.com [sdfine.com]
• 8. aarti-industries.com [aarti-industries.com]